1,2,3,4-Tetramethylbenzene

• CAS: 25619-60-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2,3,4-Tetramethylbenzene (Prehnitene)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 1,2,3,4-tetramethylbenzene (B1201564), also known as prehnitene. The information is curated to support research, development, and safety applications.

Core Physical and Chemical Properties

1,2,3,4-Tetramethylbenzene is an aromatic hydrocarbon with the chemical formula C₁₀H₁₄.[1][2] It is one of three isomers of tetramethylbenzene, the others being durene (1,2,4,5-tetramethylbenzene) and isodurene (1,2,3,5-tetramethylbenzene).[1] Prehnitene occurs naturally in coal tar and can be isolated from the reformed fraction of oil refineries.[1] It presents as a colorless liquid and is nearly insoluble in water but soluble in organic solvents like alcohol.[1][3]

Table 1: General and Physical Properties of 1,2,3,4-Tetramethylbenzene

Property	Value	Source(s)
IUPAC Name	1,2,3,4-Tetramethylbenzene	[1][4]
Synonyms	Prehnitene, Prehnitol	[1][4][5]
CAS Number	488-23-3	[1][4][5]
Molecular Formula	C₁₀H₁₄	[1][2][4]
Molecular Weight	134.22 g/mol	[1][4][5]
Appearance	Colorless liquid	[1][6][7]
Melting Point	-6.2 °C	[1][8]
Boiling Point	205 °C	[1][5][6]
Density	0.901 g/mL	[5]
Vapor Density	4.6 (vs air)	[3]
Vapor Pressure	160 mm Hg (at 140 °C)	[3]
Flash Point	68.3 °C (154.9 °F)	[1]
Solubility	Insoluble in water; Soluble in alcohol	[1][3]
Refractive Index	1.515	[5]
LogP (Octanol/Water)	4.00	[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,2,3,4-tetramethylbenzene.

Table 2: Spectroscopic Data for 1,2,3,4-Tetramethylbenzene

Spectrum Type	Key Peaks/Shifts	Source(s)
¹H NMR (CDCl₃, 90 MHz)	δ (ppm): 2.17, 2.24, 6.88	[4]
¹³C NMR (CDCl₃, 15.09 MHz)	δ (ppm): 15.72, 20.63, 127.07, 133.83, 134.73	[4]
Mass Spectrometry (EI-B)	m/z: 119.0 (99.99%), 91.0 (16.80%), 120.0 (10.60%), 77.0 (9.70%), 133.0 (9.30%)	[4]
Infrared (IR) Spectrum	Available through the NIST Chemistry WebBook	[9][10]

Chemical Properties and Reactivity

1,2,3,4-Tetramethylbenzene is a relatively easily oxidized benzene (B151609) derivative.[1] It serves as a key starting material in various organic syntheses. A notable application is in the preparation of 1,2,3,4-tetramethyl benzene-5-chlorosulfonyl chloride through a reaction with chlorosulfonic acid.[3][11] Industrially, it is a precursor to pyromellitic dianhydride, a monomer used in the manufacturing of high-performance polymers like polyimides, which are utilized in curing agents, adhesives, and coating materials.[3][12] It is also a suitable starting material for the synthesis of hexamethylbenzene.[3][11]

Experimental Protocols

Synthesis of 1,2,3,4-Tetramethylbenzene

A common industrial production method involves the methylation of toluene, xylenes, or trimethylbenzenes like hemimellitene and pseudocumene.[1] Another established laboratory-scale synthesis involves the reduction of 1,2-bis(bromomethyl)-3,6-dimethylbenzene.

Experimental Protocol: Reduction of 1,2-bis(bromomethyl)-3,6-dimethylbenzene [13]

• Under a nitrogen atmosphere, dissolve 3.8 g (0.1 mol) of lithium aluminum tetrahydride in 68 g of tetrahydrofuran (B95107) (THF).

• Cool the solution to 0-5 °C.

• Slowly add a mixture of 5.84 g (0.02 mol) of 1,2-bis(bromomethyl)-3,6-dimethylbenzene in 80 g of THF dropwise over 2 hours.

• After the addition is complete, warm the reaction mixture to reflux and maintain overnight.

• Cool the mixture to room temperature.

• Quench the reaction by carefully adding 3.9 g of water and stir for 45 minutes.

• Add 3.9 g of a 15% sodium hydroxide (B78521) solution to separate the layers.

• Separate the organic phase and stir it with 11.7 g of water for 30 minutes.

• Allow the layers to separate and dry the organic phase over anhydrous magnesium sulfate.

• Concentrate the solution to obtain the product. This method reportedly yields 2.61 g (97.3%) of 1,2,3,4-tetramethylbenzene.[13]

Purification

For purification, 1,2,3,4-tetramethylbenzene can be dried over sodium and then distilled under reduced pressure.[11] The formation of a picrate (B76445) derivative, which has a melting point of 92-95 °C in ethanol, can also be used for purification and identification purposes.[11]

Safety and Hazards

1,2,3,4-Tetramethylbenzene is considered a hazardous substance.[14] It is a combustible liquid and can cause skin and serious eye irritation.[4][14] It may also cause respiratory irritation.[14] The oral LD50 in rats is greater than 5000 mg/kg, indicating relatively low acute toxicity by ingestion.[4][7] It is classified as a neurotoxin.[4][7]

Visualized Experimental Workflow

The following diagram illustrates the synthesis and purification workflow for 1,2,3,4-tetramethylbenzene as described in the experimental protocols.

Caption: Synthesis and purification workflow for 1,2,3,4-tetramethylbenzene.

References

• 1. Prehnitene - Wikipedia [en.wikipedia.org]
• 2. Benzene, 1,2,3,4-tetramethyl- [webbook.nist.gov]
• 3. 1,2,3,4-Tetramethylbenzene | 488-23-3 [amp.chemicalbook.com]
• 4. 1,2,3,4-Tetramethylbenzene | C10H14 | CID 10263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,2,3,4-tetramethylbenzene [stenutz.eu]
• 6. 1,2,3,4-tetramethyl benzene, 488-23-3 [thegoodscentscompany.com]
• 7. 1,2,3,4-Tetramethylbenzene - Hazardous Agents | Haz-Map [haz-map.com]
• 8. 1,2,3,4-Tetramethylbenzene CAS#: 488-23-3 [m.chemicalbook.com]
• 9. Benzene, 1,2,3,4-tetramethyl- [webbook.nist.gov]
• 10. Benzene, 1,2,3,4-tetramethyl- [webbook.nist.gov]
• 11. 1,2,3,4-Tetramethylbenzene | 488-23-3 [chemicalbook.com]
• 12. nbinno.com [nbinno.com]
• 13. 1,2,3,4-Tetramethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 14. fishersci.com [fishersci.com]

Synthesis of 1,2,3,4-Tetramethylbenzene: A Technical Guide

Introduction: 1,2,3,4-Tetramethylbenzene (B1201564), also known as prehnitene, is a significant aromatic hydrocarbon used as a precursor in the synthesis of various valuable chemicals, including pyromellitic dianhydride (PMDA), a monomer for high-performance polyimide polymers.[1][2] This technical guide provides an in-depth overview of the primary synthesis pathways for prehnitene, tailored for researchers, scientists, and professionals in drug development and chemical synthesis. The guide details common synthetic methods, including Friedel-Crafts alkylation, isomerization of other tetramethylbenzene isomers, and a high-yield reduction pathway, presenting quantitative data in structured tables and providing detailed experimental protocols and visual diagrams for clarity.

Core Synthesis Pathways

The production of 1,2,3,4-tetramethylbenzene can be approached through several synthetic strategies, each with distinct advantages concerning starting material availability, yield, and scalability. The most prominent methods include the alkylation of smaller methylated benzenes, the isomerization of more readily available tetramethylbenzene isomers, and specific reduction reactions.

Friedel-Crafts Alkylation

Friedel-Crafts alkylation is a fundamental method for introducing alkyl groups to an aromatic ring.[3] In the context of prehnitene synthesis, this typically involves the methylation of a trimethylbenzene isomer, such as pseudocumene (1,2,4-trimethylbenzene) or hemimellitene (1,2,3-trimethylbenzene), or the direct methylation of xylene.[1][4] The reaction employs a strong Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), or increasingly, solid acid catalysts like zeolites to promote a greener synthesis.[3][5]

Careful control of reaction conditions is crucial to optimize the yield of the desired 1,2,3,4-isomer and to minimize the formation of byproducts, including other tetramethylbenzene isomers, pentamethylbenzene, and hexamethylbenzene.[1]

Experimental Protocol (Illustrative Example based on Alkylation of a Polymethylbenzene):

This protocol provides a general methodology for the Friedel-Crafts alkylation of a polymethylbenzene using a classic Lewis acid catalyst.

Materials:

• Starting Material: 1,2,4-Trimethylbenzene (Pseudocumene) or 1,2,3-Trimethylbenzene (Hemimellitene)

• Alkylating Agent: Methyl chloride (gas) or a methyl halide like methyl iodide

• Catalyst: Anhydrous aluminum chloride (AlCl₃)

• Solvent: Anhydrous dichloromethane (B109758) (DCM) or carbon disulfide

• Hydrochloric acid (1 M solution)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Gas inlet tube (for methyl chloride) or dropping funnel (for liquid alkylating agents)

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a dry three-necked flask equipped with a magnetic stirrer, a gas inlet tube/dropping funnel, and a reflux condenser protected by a drying tube. The entire apparatus must be anhydrous.

• Charging Reactants: Charge the flask with the chosen trimethylbenzene and the anhydrous solvent. Cool the mixture to 0 °C in an ice bath with continuous stirring.

• Catalyst Addition: Carefully add anhydrous aluminum chloride to the stirred solution in portions. The addition is exothermic; maintain the temperature below 10 °C.

• Addition of Alkylating Agent: Introduce the methylating agent (e.g., bubble methyl chloride gas through the solution or add methyl iodide dropwise) over 30-60 minutes, ensuring the temperature remains between 0-5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction's progress using gas chromatography (GC).

• Quenching: Cool the reaction mixture in an ice bath. Slowly and cautiously pour the mixture onto crushed ice. This step is highly exothermic and releases HCl gas, so it must be performed in a well-ventilated fume hood.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer and wash it sequentially with 1 M HCl, deionized water, saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄. Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude product, a mixture of tetramethylbenzene isomers, is purified by fractional distillation under reduced pressure to isolate 1,2,3,4-tetramethylbenzene.

Fig. 1: Experimental Workflow for Friedel-Crafts Alkylation

Isomerization and Disproportionation Reactions

1,2,3,4-Tetramethylbenzene can be obtained by the isomerization of other C₁₀ aromatic isomers, such as durene (1,2,4,5-tetramethylbenzene) and isodurene (1,2,3,5-tetramethylbenzene). These isomers are often present in the C₁₀ fraction of reformed petroleum streams. The process is typically catalyzed by solid acids, with zeolites being particularly effective due to their shape-selective properties and strong acid sites.[6][7]

The reaction over zeolite catalysts can lead to two main pathways:

• Isomerization: The migration of methyl groups around the benzene (B151609) ring to form a thermodynamic equilibrium mixture of the isomers.

• Disproportionation: The transfer of a methyl group from one molecule to another, yielding trimethylbenzenes and pentamethylbenzene.[6]

The choice of zeolite (e.g., Y, Beta, ZSM-5) and the reaction conditions (temperature, pressure, catalyst acidity) are critical in steering the reaction towards the desired isomerization pathway while suppressing disproportionation.[6][7] For instance, zeolites with larger pores, like HY and H-Beta, tend to favor disproportionation, while smaller-pored zeolites may favor isomerization.[7]

Fig. 2: Interconversion of Polymethylbenzenes via Isomerization and Disproportionation

Reduction of 1,2-bis(bromomethyl)-3,6-dimethylbenzene

A highly efficient and specific laboratory synthesis of 1,2,3,4-tetramethylbenzene involves the reduction of 1,2-bis(bromomethyl)-3,6-dimethylbenzene. This method utilizes a powerful reducing agent, lithium aluminum hydride (LiAlH₄), to replace the bromomethyl groups with methyl groups, achieving a high yield of the target compound.[8]

Experimental Protocol:

This protocol is adapted from a documented high-yield synthesis.[8]

Materials:

• 1,2-bis(bromomethyl)-3,6-dimethylbenzene

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deionized water

• 15% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Nitrogen gas inlet

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: Under a nitrogen atmosphere, dissolve 3.8 g (0.1 mol) of lithium aluminum hydride in 68 g of anhydrous THF in a three-necked flask. Cool the solution to 0-5 °C using an ice bath.

• Substrate Addition: Prepare a solution of 5.84 g (0.02 mol) of 1,2-bis(bromomethyl)-3,6-dimethylbenzene in 80 g of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over a period of 2 hours, maintaining the temperature at 0-5 °C.

• Reflux: After the addition is complete, warm the reaction mixture to reflux and maintain it overnight.

• Quenching: Cool the mixture to room temperature. Cautiously add 3.9 g of water dropwise and stir for 45 minutes.

• Work-up: Add 3.9 g of 15% sodium hydroxide solution to separate the layers. Stir the organic phase with 11.7 g of water for 30 minutes, then allow the layers to separate in a separatory funnel.

• Drying and Isolation: Collect the organic phase and dry it over anhydrous magnesium sulfate. Filter the solution and concentrate it under reduced pressure to obtain the final product. The reported yield for this procedure is 97.3%.[8]

Fig. 3: High-Yield Reduction Synthesis of Prehnitene

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the described synthesis pathways.

Synthesis Pathway	Starting Material(s)	Key Reagents / Catalyst	Typical Conditions	Reported Yield / Product Distribution
Friedel-Crafts Alkylation	Xylene or Trimethylbenzene	Methyl Halide, AlCl₃ (or Zeolite)	0°C to room temperature	Variable; dependent on conditions to minimize polyalkylation and isomerization.[1]
Isomerization	Durene or Isodurene	Zeolite catalyst (e.g., H-Beta, HY)	High temperature (e.g., 200-500°C)	Leads to a thermodynamic equilibrium mixture of isomers.[6][7]
Reduction	1,2-bis(bromomethyl)-3,6-dimethylbenzene	Lithium Aluminum Hydride (LiAlH₄)	0°C to reflux in THF	97.3%[8]

Conclusion

The synthesis of 1,2,3,4-tetramethylbenzene can be achieved through several viable pathways. For large-scale industrial production, Friedel-Crafts alkylation and the isomerization of existing tetramethylbenzene feedstocks are common, though they often produce a mixture of isomers requiring extensive purification. For high-purity, laboratory-scale synthesis, the reduction of 1,2-bis(bromomethyl)-3,6-dimethylbenzene offers a highly efficient and selective route with an excellent reported yield. The choice of a specific pathway will ultimately depend on the desired scale, purity requirements, and the availability of starting materials and reagents. The ongoing development of shape-selective zeolite catalysts continues to improve the efficiency and environmental footprint of alkylation and isomerization processes.

References

• 1. nbinno.com [nbinno.com]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,2,4-Trimethylbenzene - Wikipedia [en.wikipedia.org]
• 5. Catalysis Research | Zeolite-Containing Catalysts in Alkylation Processes [lidsen.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. syxbsyjg.com [syxbsyjg.com]
• 8. 1,2,3,4-Tetramethylbenzene synthesis - chemicalbook [chemicalbook.com]

Spectroscopic Data of 1,2,3,4-Tetramethylbenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,2,3,4-tetramethylbenzene (B1201564), also known as prehnitene. The information presented herein is crucial for the identification, characterization, and quality control of this compound in research and development settings. This document details nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data, along with generalized experimental protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The following tables summarize the ¹H and ¹³C NMR data for 1,2,3,4-tetramethylbenzene.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 1,2,3,4-tetramethylbenzene is characterized by signals corresponding to the aromatic protons and the methyl group protons.

Chemical Shift (δ) ppm	Multiplicity	Assignment
~6.88	Singlet	Aromatic H (2H)
~2.24	Singlet	Methyl H (6H, C2 & C3)
~2.17	Singlet	Methyl H (6H, C1 & C4)

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment
~134.73	Aromatic C (C1 & C4)
~133.83	Aromatic C (C2 & C3)
~127.07	Aromatic C-H
~20.63	Methyl C (C2 & C3)
~15.72	Methyl C (C1 & C4)

Experimental Protocol for NMR Spectroscopy

The following is a general procedure for obtaining ¹H and ¹³C NMR spectra of aromatic compounds like 1,2,3,4-tetramethylbenzene.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.[1] Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (0 ppm).[2]

• Instrument Setup: Place the NMR tube in the spectrometer's probe. The instrument is then tuned and shimmed to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: A standard one-pulse experiment is typically used. Key parameters to set include the spectral width, acquisition time, relaxation delay, and the number of scans. For a routine spectrum, 8 to 16 scans are usually sufficient.

• ¹³C NMR Acquisition: Due to the low natural abundance of the ¹³C isotope, a larger number of scans is required to obtain a spectrum with a good signal-to-noise ratio.[3] A proton-decoupled experiment is commonly performed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[2] A relaxation delay of 1-2 seconds is typically used.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to the internal standard.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Spectroscopic Data

The IR spectrum of 1,2,3,4-tetramethylbenzene shows characteristic absorptions for aromatic C-H and C-C bonds, as well as C-H bonds of the methyl groups.

Frequency (cm⁻¹)	Assignment
~3000-2850	C-H stretch (methyl groups)
~1600, ~1450	C=C stretch (aromatic ring)
~1380	C-H bend (methyl groups)
~870-810	C-H out-of-plane bend (aromatic)

Experimental Protocol for FT-IR Spectroscopy

For a liquid sample such as 1,2,3,4-tetramethylbenzene, the following FT-IR methods are commonly used.

• Sample Preparation (Neat Liquid):

  • Transmission (Salt Plates): A drop of the liquid sample is placed between two infrared-transparent salt plates (e.g., NaCl or KBr).[4] The plates are pressed together to form a thin film of the liquid.

  • Attenuated Total Reflectance (ATR): A small drop of the liquid is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).[5] This technique requires minimal sample preparation.

• Instrument Setup: The FT-IR spectrometer is set to the desired spectral range (typically 4000-400 cm⁻¹) and resolution.[4]

• Background Spectrum: A background spectrum of the empty sample compartment (or the clean ATR crystal) is recorded to subtract the contributions of atmospheric water and carbon dioxide.

• Sample Spectrum: The prepared sample is placed in the spectrometer, and the spectrum is recorded. Multiple scans are typically averaged to improve the signal-to-noise ratio.[4]

• Data Processing: The final spectrum is obtained after automatic background subtraction.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and sorts the ions based on their mass-to-charge ratio (m/z). It provides information about the molecular weight and fragmentation pattern of a compound.

Mass Spectrometry Data

The mass spectrum of 1,2,3,4-tetramethylbenzene is typically obtained using gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI).

m/z	Relative Intensity (%)	Assignment
134	~40	Molecular ion [M]⁺
119	100	[M-CH₃]⁺ (base peak)
91	~17	Tropylium ion [C₇H₇]⁺
77	~10	Phenyl ion [C₆H₅]⁺

Experimental Protocol for GC-MS

The following is a general procedure for the GC-MS analysis of volatile organic compounds like 1,2,3,4-tetramethylbenzene.

• Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• GC-MS System: A gas chromatograph equipped with a capillary column (e.g., a nonpolar polydimethylsiloxane (B3030410) phase) is interfaced with a mass spectrometer.

• Injection: A small volume (typically 1 µL) of the sample solution is injected into the heated GC inlet, where it is vaporized.

• Gas Chromatography: The vaporized sample is carried by an inert carrier gas (e.g., helium) through the capillary column. The components of the sample are separated based on their boiling points and interactions with the stationary phase. A temperature program is used to elute the compounds.

• Mass Spectrometry: As the separated components elute from the GC column, they enter the ion source of the mass spectrometer. In electron ionization (EI) mode, the molecules are bombarded with high-energy electrons, causing ionization and fragmentation.

• Detection and Data Analysis: The resulting ions are separated by their mass-to-charge ratio in the mass analyzer and detected. The resulting mass spectrum for each component is recorded and can be compared with spectral libraries for identification.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 1,2,3,4-tetramethylbenzene using the spectroscopic techniques described.

Caption: Workflow for structural confirmation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. nmr.ceitec.cz [nmr.ceitec.cz]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Guide to FT-IR Spectroscopy | Bruker [bruker.com]

Molecular structure and isomerism of tetramethylbenzenes

An In-depth Technical Guide to the Molecular Structure and Isomerism of Tetramethylbenzenes

Introduction

Tetramethylbenzenes are a group of aromatic hydrocarbons characterized by a benzene (B151609) ring substituted with four methyl groups.[1] With the general molecular formula C₁₀H₁₄, the arrangement of these methyl groups gives rise to three distinct structural isomers, each with unique physicochemical properties and industrial relevance.[1] This guide provides a comprehensive overview of the molecular structure, isomerism, properties, and experimental protocols related to tetramethylbenzenes, tailored for researchers, scientists, and professionals in drug development. The three structural isomers are Prehnitene, Isodurene, and Durene.[1][2][3][4]

Molecular Structure and Isomerism

The three structural isomers of tetramethylbenzene are distinguished by the substitution pattern of the four methyl groups on the benzene ring.[1][5]

• 1,2,3,4-Tetramethylbenzene (Prehnitene): Features four adjacent methyl groups.

• 1,2,3,5-Tetramethylbenzene (Isodurene): Has three adjacent methyl groups and one separated.

• 1,2,4,5-Tetramethylbenzene (B166113) (Durene): Possesses two pairs of adjacent methyl groups, resulting in a highly symmetrical structure.[2]

Caption: Molecular structures of the three isomers of tetramethylbenzene.

Physicochemical Properties

The distinct substitution patterns of the isomers lead to significant differences in their physical properties, which are crucial for their separation and application. Durene's high symmetry, for instance, results in an unusually high melting point compared to its isomers.[2]

Property	Prehnitene (1,2,3,4-)	Isodurene (1,2,3,5-)	Durene (1,2,4,5-)
Molecular Formula	C₁₀H₁₄	C₁₀H₁₄	C₁₀H₁₄
Molar Mass ( g/mol )	134.22	134.22	134.22
CAS Number	488-23-3[3][6]	527-53-7[4][7]	95-93-2[2][8]
Appearance	Colorless liquid[3]	Colorless liquid[4]	Colorless solid[2]
Melting Point (°C)	-6.2[3]	-23.7[4]	79.2[2]
Boiling Point (°C)	205[3]	198[4]	192-193[2][8]
Density (g/cm³)	0.90[3]	0.89[4]	0.868[2]
Solubility in Water	Nearly insoluble[3]	Nearly insoluble[4]	Insoluble[8]
Solubility in Organic Solvents	Soluble[3]	Soluble[4]	Freely soluble in alcohol, ether, benzene[8]

Experimental Protocols

Synthesis

The industrial production of tetramethylbenzenes often involves the Friedel-Crafts alkylation of smaller methylated benzenes, such as xylene or pseudocumene, with a methylating agent like methyl chloride.[8][9] A Lewis acid catalyst, typically aluminum chloride (AlCl₃), is employed to facilitate the reaction.[8][9]

General Protocol for Friedel-Crafts Alkylation:

• A suitable reactor is charged with the starting aromatic hydrocarbon (e.g., p-xylene (B151628) or pseudocumene) and a solvent.

• Anhydrous aluminum chloride is added as the catalyst.

• Methyl chloride is then introduced into the reaction mixture under controlled temperature and pressure.

• The reaction is allowed to proceed until the desired degree of methylation is achieved.

• The reaction is quenched, and the organic layer is separated, washed, and dried.

• The resulting product is a mixture of tetramethylbenzene isomers and other methylated benzenes, which then requires separation.

Caption: General synthesis pathway for tetramethylbenzenes.

Separation of Isomers

The separation of tetramethylbenzene isomers from the reaction mixture is a critical step, primarily driven by the differences in their boiling and melting points.

1. Fractional Distillation: Due to their different boiling points, the isomers can be partially separated by fractional distillation.[9] Prehnitene, having the highest boiling point, can be separated from the lower-boiling Durene and Isodurene. However, the close boiling points of the isomers make complete separation by distillation alone challenging.[10]

2. Crystallization: Crystallization is a highly effective method for isolating Durene.[11] Its significantly higher melting point and symmetrical structure allow it to be selectively crystallized from the cooled mixture of isomers, leaving Prehnitene and Isodurene in the liquid phase.[11]

Caption: Experimental workflow for the separation of Durene.

Applications in Research and Drug Development

While all isomers have applications, Durene is the most commercially significant.[1] It serves as a key precursor in the synthesis of pyromellitic dianhydride (PMDA), which is a monomer used to produce high-performance polymers like polyimides.[2][9] These polymers are valued for their thermal stability and are used in aerospace, electronics, and other advanced industries. In a research context, the well-defined signals in the proton NMR spectrum of Durene make it a useful internal standard.[2] The distinct properties of each isomer also make them valuable as starting materials in the synthesis of various fine chemicals and pharmaceutical intermediates.

References

• 1. Tetramethylbenzene - Wikipedia [en.wikipedia.org]
• 2. Durene - Wikipedia [en.wikipedia.org]
• 3. Prehnitene - Wikipedia [en.wikipedia.org]
• 4. Isodurene - Wikipedia [en.wikipedia.org]
• 5. homework.study.com [homework.study.com]
• 6. Benzene, 1,2,3,4-tetramethyl- [webbook.nist.gov]
• 7. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 8. Durene [drugfuture.com]
• 9. nbinno.com [nbinno.com]
• 10. 1,2,3,4-Tetramethylbenzene | 488-23-3 | Benchchem [benchchem.com]
• 11. CN1235145A - Process for producing 1,2,4,5-tetramethylbenzene - Google Patents [patents.google.com]

The Enigmatic Presence of 1,2,3,4-Tetramethylbenzene in Coal Tar: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coal tar, a complex mixture of thousands of organic compounds, is a by-product of the carbonization of coal. Its rich chemical diversity has historically positioned it as a significant feedstock for the chemical industry. Among its myriad constituents is 1,2,3,4-tetramethylbenzene (B1201564), also known as prehnitene, an aromatic hydrocarbon with potential applications in organic synthesis and as a specialty chemical intermediate. This technical guide delves into the natural occurrence of 1,2,3,4-tetramethylbenzene in coal tar, exploring its formation, analytical methodologies for its detection and quantification, and the available data on its prevalence.

The Genesis of 1,2,3,4-Tetramethylbenzene in Coal Tar

The formation of 1,2,3,4-tetramethylbenzene in coal tar is intrinsically linked to the complex chemical transformations that occur during the high-temperature pyrolysis of coal. While a definitive and detailed reaction pathway for its specific formation is not extensively documented, the general principles of alkylated aromatic hydrocarbon formation provide a foundational understanding.

During carbonization, the complex macromolecular structure of coal breaks down, releasing a volatile fraction that, upon cooling, condenses to form coal tar. The formation of alkylbenzenes, including tetramethylbenzene isomers, is believed to occur through a series of complex reactions involving the thermal cleavage of aliphatic and hydroaromatic structures within the coal matrix, followed by cyclization, aromatization, and alkylation reactions.

The temperature and pressure of the carbonization process play a crucial role in the composition of the resulting coal tar. Low-temperature carbonization (below 700°C) tends to produce tars that are richer in aliphatic and naphthenic compounds, while high-temperature carbonization (above 900°C) yields tars with a higher proportion of aromatic hydrocarbons.[1] The distribution of tetramethylbenzene isomers is likely influenced by the thermodynamic and kinetic controls of these reactions.

Quantitative Occurrence of 1,2,3,4-Tetramethylbenzene

Precise quantitative data for the concentration of 1,2,3,4-tetramethylbenzene in various coal tars is not extensively reported in publicly available literature. Coal tar composition is highly variable and depends on the coal source and carbonization conditions.[1] However, it is known to be a component of the light oil and middle oil fractions of coal tar. These fractions are rich in benzene, toluene, xylenes (B1142099) (BTX), and other low-molecular-weight aromatic hydrocarbons.[2][3]

While specific concentrations for 1,2,3,4-tetramethylbenzene are scarce, the analysis of the C10 aromatic fraction of coal tar provides an indication of the potential presence of tetramethylbenzene isomers. The table below summarizes the general composition of high-temperature and low-temperature coal tars, highlighting the fractions where tetramethylbenzenes would be expected to occur.

Coal Tar Type	Key Fractions Containing C10 Aromatics	General Composition of Relevant Fractions	Typical Concentration Range of C10 Aromatics
High-Temperature Coal Tar	Light Oil, Middle Oil	Rich in benzene, toluene, xylenes, naphthalene, and phenols.	Variable, but generally a minor component compared to BTX and naphthalene.
Low-Temperature Coal Tar	Light Oil, Middle Oil	Higher content of alkylated phenols and naphthalenes, as well as paraffinic and olefinic hydrocarbons.	Potentially higher relative abundance of alkylated benzenes compared to high-temperature tar.[4]

Note: The concentration of individual isomers like 1,2,3,4-tetramethylbenzene is expected to be a fraction of the total C10 aromatics.

Experimental Protocols for Analysis

The analysis of 1,2,3,4-tetramethylbenzene in a complex matrix like coal tar requires sophisticated analytical techniques to achieve the necessary separation and identification. Gas chromatography coupled with mass spectrometry (GC-MS) is the most powerful and commonly employed method for this purpose. For even more complex separations, comprehensive two-dimensional gas chromatography (GCxGC) offers superior resolution.[5]

Sample Preparation

A critical step in the analysis is the preparation of the coal tar sample to isolate the aromatic fraction and remove interfering compounds.

Detailed Methodology for Sample Preparation:

• Solvent Extraction: A known weight of the coal tar sample is dissolved in a suitable organic solvent, such as dichloromethane (B109758) or toluene.

• Fractionation: The resulting solution is then subjected to column chromatography to separate the complex mixture into fractions based on polarity.

  • A glass column is packed with an adsorbent like silica gel or alumina.

  • The sample solution is loaded onto the column.

  • A series of solvents with increasing polarity are used to elute different fractions. The aromatic fraction, containing 1,2,3,4-tetramethylbenzene, is typically eluted with a non-polar solvent like hexane (B92381) or a mixture of hexane and dichloromethane.

• Concentration: The collected aromatic fraction is then carefully concentrated under a gentle stream of nitrogen to a final known volume before GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following provides a generalized GC-MS protocol that can be adapted for the analysis of 1,2,3,4-tetramethylbenzene in the prepared coal tar fraction.

Instrumentation:

• Gas Chromatograph (GC) equipped with a split/splitless injector and a capillary column.

• Mass Spectrometer (MS) detector.

GC Conditions (Typical):

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is suitable for separating aromatic isomers. Dimensions such as 30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness are common.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250-280 °C.

• Injection Mode: Splitless or split, depending on the expected concentration of the analyte.

• Oven Temperature Program: A temperature gradient is crucial for separating the various components of the aromatic fraction. A typical program might start at a low temperature (e.g., 40-60°C), hold for a few minutes, and then ramp up to a final temperature of 280-300°C.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: A scan range of m/z 40-400 is generally sufficient to cover the expected aromatic compounds.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Quantification:

Quantification is typically performed using an internal standard method. A known amount of an internal standard (a compound not expected to be present in the sample, with similar chemical properties to the analyte) is added to the sample before analysis. A calibration curve is generated using standard solutions of 1,2,3,4-tetramethylbenzene of known concentrations. The concentration of 1,2,3,4-tetramethylbenzene in the sample is then determined by comparing its peak area to that of the internal standard and referencing the calibration curve.

Conclusion

1,2,3,4-Tetramethylbenzene is a naturally occurring component of coal tar, formed during the complex thermal processes of coal carbonization. While its precise concentration is not well-documented and is expected to vary significantly with the coal source and processing conditions, it is a constituent of the light and middle oil fractions. The analysis of this compound in the intricate matrix of coal tar necessitates advanced analytical techniques, with GC-MS and GCxGC being the methods of choice. The detailed experimental protocols provided in this guide offer a robust framework for researchers and scientists to qualitatively and quantitatively assess the presence of 1,2,3,4-tetramethylbenzene in coal tar samples, enabling further exploration of its potential applications. Further research is warranted to elucidate the specific formation pathways and to establish a more comprehensive quantitative database of its occurrence in different coal tar types.

References

• 1. mdpi.com [mdpi.com]
• 2. OneMine | Composition Of Coal Tar And Light Oil - Introduction [onemine.org]
• 3. The coal tar fraction which contains phenol is A Middle class 12 chemistry CBSE [vedantu.com]
• 4. cenresinjournals.com [cenresinjournals.com]
• 5. researchgate.net [researchgate.net]

A Historical Perspective on the Synthesis of Prehnitene from Pseudocumene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prehnitene, or 1,2,3,4-tetramethylbenzene, is a significant aromatic hydrocarbon with applications in various fields, including the synthesis of fine chemicals and as a precursor to pyromellitic acid, a key component in high-performance polymers. Historically, the preparation of prehnitene has been intrinsically linked to the chemistry of other polymethylbenzenes, with pseudocumene (1,2,4-trimethylbenzene) serving as a primary starting material. This technical guide provides a detailed exploration of the historical methods for the synthesis of prehnitene from pseudocumene, focusing on the core chemical transformations and separation techniques employed in the late 19th and early 20th centuries. The document adheres to a rigorous scientific standard, presenting quantitative data in structured tables, detailing experimental protocols, and illustrating reaction pathways with diagrams.

Core Synthetic Strategies

The historical preparation of prehnitene from pseudocumene primarily revolved around two key strategies:

• Direct Methylation: A Friedel-Crafts type reaction involving the direct addition of a methyl group to the pseudocumene ring.

• Isomerization via the Jacobsen Rearrangement: An intramolecular rearrangement of a polyalkylbenzenesulfonic acid, leading to a change in the substitution pattern of the methyl groups on the aromatic ring.

These methods often resulted in a mixture of tetramethylbenzene isomers, necessitating sophisticated separation techniques for the isolation of pure prehnitene.

Direct Methylation of Pseudocumene

The direct methylation of pseudocumene represents a straightforward, albeit often unselective, approach to the synthesis of tetramethylbenzenes. This method falls under the broader category of Friedel-Crafts alkylation.

Experimental Protocol: Friedel-Crafts Methylation (General Historical Method)

A representative historical protocol for the methylation of pseudocumene is as follows:

• Apparatus: A round-bottom flask equipped with a reflux condenser and a dropping funnel. The flask would be placed in a cooling bath (e.g., ice-water).

• Reagents:

  • Pseudocumene

  • Methyl chloride (or methyl iodide)

  • Anhydrous aluminum chloride (as catalyst)

• Procedure:

  • Anhydrous aluminum chloride is suspended in an excess of cooled pseudocumene within the reaction flask.

  • Methyl chloride is slowly added to the stirred suspension. The reaction is exothermic and the temperature is maintained between 0 and 5 °C.

  • After the addition is complete, the reaction mixture is stirred for several hours at low temperature and then allowed to slowly warm to room temperature.

  • The reaction is quenched by pouring the mixture onto crushed ice, followed by the addition of hydrochloric acid to dissolve the aluminum salts.

  • The organic layer is separated, washed with water and a dilute solution of sodium bicarbonate, and then dried over anhydrous calcium chloride.

  • The resulting mixture of tetramethylbenzene isomers is then subjected to fractional distillation for separation.

Quantitative Data

Parameter	Value/Range
Reactant Ratio (Pseudocumene:Methyl Chloride)	Typically > 2:1
Catalyst Loading (mol % relative to methyl chloride)	10 - 20 mol%
Temperature	0 - 20 °C
Reaction Time	2 - 6 hours
Typical Yield of Tetramethylbenzene Mixture	40 - 60%
Prehnitene Content in Isomer Mixture	Variable (often a minor component)

The Jacobsen Rearrangement

The Jacobsen rearrangement, first described by Oscar Jacobsen in 1886, is a classic named reaction in organic chemistry that provides a route to thermodynamically more stable polyalkylbenzene isomers. This reaction proceeds via the sulfonation of a polyalkylbenzene, followed by an intramolecular rearrangement of the resulting sulfonic acid.

Experimental Protocol: Jacobsen Rearrangement of Pseudocumene

The following protocol is based on historical accounts of the Jacobsen rearrangement applied to polymethylbenzenes:

• Sulfonation:

  • Pseudocumene is treated with an excess of concentrated sulfuric acid (or fuming sulfuric acid).

  • The mixture is stirred at or slightly above room temperature until the pseudocumene has completely dissolved, indicating the formation of pseudocumenesulfonic acid.

• Rearrangement:

  • The solution of pseudocumenesulfonic acid in sulfuric acid is heated. The temperature and duration of heating are critical parameters that influence the product distribution.

  • During heating, an intramolecular migration of the methyl groups occurs, leading to a mixture of tetramethylbenzenesulfonic acids in which the prehnitene isomer is present.

• Hydrolysis (Desulfonation):

  • The reaction mixture is cooled and then diluted with water.

  • The tetramethylbenzene isomers are recovered by steam distillation of the acidic solution. The sulfonic acid group is cleaved during this process, regenerating the aromatic hydrocarbons.

• Purification:

  • The distilled hydrocarbon mixture is separated from the aqueous phase, dried, and then subjected to fractional distillation to isolate prehnitene.

Quantitative Data

Parameter	Value/Range
Sulfuric Acid Concentration	96% H₂SO₄ or fuming H₂SO₄ (oleum)
Reaction Temperature (Rearrangement)	80 - 120 °C
Reaction Time (Rearrangement)	1 - 4 hours
Typical Yield of Tetramethylbenzene Mixture	50 - 70%
Prehnitene Content in Isomer Mixture	Can be enriched compared to direct methylation

Separation of Prehnitene from Isomeric Mixtures

A significant challenge in the historical preparation of prehnitene was its separation from the other tetramethylbenzene isomers: durene (1,2,4,5-), and isodurene (1,2,3,5-). The primary method employed was fractional distillation.

Fractional Distillation

The boiling points of the tetramethylbenzene isomers are relatively close, necessitating the use of efficient fractionating columns.

Isomer	Boiling Point (°C at 1 atm)
Prehnitene	205
Isodurene	198
Durene	196-197

As prehnitene has the highest boiling point, it would be collected in the higher-boiling fractions during distillation. Historical distillation setups would have included packed columns (e.g., with glass beads or Raschig rings) to improve separation efficiency.

Visualizing the Synthetic Pathways

Direct Methylation of Pseudocumene

Caption: Friedel-Crafts methylation of pseudocumene.

Jacobsen Rearrangement

Caption: The Jacobsen rearrangement pathway.

Conclusion

The historical synthesis of prehnitene from pseudocumene showcases the ingenuity of early organic chemists in manipulating aromatic substitution patterns. While direct methylation offered a direct route, the Jacobsen rearrangement provided a more nuanced approach to isomer control. The success of these methods was heavily reliant on the physical separation technique of fractional distillation to isolate the desired prehnitene isomer from a complex mixture. These foundational methods paved the way for the development of more sophisticated and selective catalytic processes used in modern chemical industry.

Solubility Profile of 1,2,3,4-Tetramethylbenzene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,2,3,4-tetramethylbenzene (B1201564) (also known as prehnitene) in various organic solvents. Understanding the solubility of this compound is critical for its application in organic synthesis, materials science, and pharmaceutical research, where it may serve as a starting material, intermediate, or reference compound. This document compiles available quantitative solubility data, outlines relevant experimental methodologies for solubility determination, and presents a logical workflow for such experiments.

Core Concepts in Solubility

The solubility of a solid compound in a liquid solvent is governed by the principle of "like dissolves like." This means that nonpolar solutes, such as the aromatic hydrocarbon 1,2,3,4-tetramethylbenzene, will generally exhibit higher solubility in nonpolar or weakly polar organic solvents. Factors influencing solubility include the chemical nature of both the solute and the solvent, temperature, and pressure. Strong intermolecular forces between solute molecules will decrease solubility, while strong interactions between the solute and solvent molecules will enhance it.

Quantitative Solubility Data

For the purpose of providing a clear comparison, the following table summarizes the available qualitative and quantitative solubility data for 1,2,3,4-tetramethylbenzene. Researchers are encouraged to determine solubility experimentally for their specific solvent systems and conditions of interest.

Solvent Class	Solvent Name	Temperature (°C)	Solubility
Polar Aprotic	Dimethyl Sulfoxide (B87167) (DMSO)	Not Specified	High
Alcohols	Alcohol (general)	Not Specified	Soluble[1][2]
Methanol	Not Specified	Soluble (as a solvent for a 100 µg/mL solution)[5]
Halogenated	Chloroform	Not Specified	Slightly Soluble[1]
Esters	Ethyl Acetate	Not Specified	Slightly Soluble[1]
Aqueous	Water	25	33.94 mg/L[3]

Experimental Protocols for Solubility Determination

The determination of the solubility of a compound like 1,2,3,4-tetramethylbenzene in an organic solvent can be achieved through several established experimental methods. The choice of method often depends on the desired accuracy, the nature of the solvent, and the available analytical instrumentation. The general workflow for determining solubility is depicted in the diagram below.

A generalized workflow for the experimental determination of solubility.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the solubility of a non-volatile solute in a volatile solvent.

Methodology:

• Preparation of Saturated Solution: An excess amount of 1,2,3,4-tetramethylbenzene is added to a known volume of the organic solvent in a sealed vessel.

• Equilibration: The mixture is agitated at a constant temperature for a sufficient period to ensure equilibrium is reached. This can be facilitated by a shaker or magnetic stirrer in a temperature-controlled bath.

• Phase Separation: The undissolved solid is separated from the saturated solution. This is typically achieved by filtration through a fine-porosity filter or by centrifugation followed by careful decantation of the supernatant.

• Solvent Evaporation: A precisely measured volume or mass of the clear saturated solution is transferred to a pre-weighed container. The solvent is then carefully evaporated under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of the solute) until a constant weight of the dried solute is obtained.

• Calculation: The solubility is calculated as the mass of the dissolved solute per volume or mass of the solvent.

Spectroscopic Methods

Spectroscopic techniques, such as UV-Vis or HPLC-UV, can be employed for solubility determination, particularly for compounds that absorb in the ultraviolet or visible regions of the electromagnetic spectrum.

Methodology:

• Preparation of a Calibration Curve: A series of standard solutions of 1,2,3,4-tetramethylbenzene of known concentrations in the solvent of interest are prepared. The absorbance of these standards is measured at a specific wavelength (λmax) to construct a calibration curve (absorbance vs. concentration).

• Preparation and Equilibration of Saturated Solution: A saturated solution is prepared as described in the gravimetric method.

• Sample Preparation: A known volume of the clear saturated solution is carefully withdrawn and diluted with the solvent to a concentration that falls within the linear range of the calibration curve.

• Analysis: The absorbance of the diluted solution is measured at the same wavelength used for the calibration curve.

• Calculation: The concentration of the diluted solution is determined from the calibration curve. The original solubility in the saturated solution is then calculated by taking the dilution factor into account.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful analytical techniques for determining the concentration of a solute in a saturated solution.

Methodology:

• Instrument Calibration: A calibration curve is generated by injecting standard solutions of 1,2,3,4-tetramethylbenzene of known concentrations into the chromatograph and recording the peak area or peak height.

• Saturated Solution Preparation and Equilibration: A saturated solution is prepared as previously described.

• Sample Preparation: A filtered aliquot of the saturated solution is appropriately diluted with the mobile phase (for HPLC) or a suitable solvent (for GC) to a concentration within the calibrated range.

• Chromatographic Analysis: The prepared sample is injected into the chromatograph, and the peak corresponding to 1,2,3,4-tetramethylbenzene is identified and its area or height is measured.

• Calculation: The concentration of the solute in the diluted sample is determined from the calibration curve, and the solubility in the original saturated solution is calculated by considering the dilution factor.

Logical Relationships in Solubility Studies

The process of selecting an appropriate solvent and determining the solubility of a compound like 1,2,3,4-tetramethylbenzene involves a series of logical considerations, from initial screening to quantitative analysis.

Decision-making process for solubility studies.

Conclusion

This technical guide has summarized the available information on the solubility of 1,2,3,4-tetramethylbenzene in organic solvents and provided detailed methodologies for its experimental determination. While qualitative data suggests good solubility in many organic solvents, there is a clear need for more comprehensive quantitative studies to build a robust solubility profile for this compound. The experimental protocols and logical workflows presented here offer a solid foundation for researchers and scientists to conduct such investigations, enabling a more informed use of 1,2,3,4-tetramethylbenzene in various scientific and industrial applications.

References

• 1. 1,2,3,4-Tetramethylbenzene | 488-23-3 [chemicalbook.com]
• 2. 1,2,3,4-Tetramethylbenzene | 488-23-3 [amp.chemicalbook.com]
• 3. 1,2,3,4-tetramethyl benzene, 488-23-3 [thegoodscentscompany.com]
• 4. 1,2,3,4-TETRAMETHYLBENZENE [chembk.com]
• 5. 1,2,3,4-Tetramethylbenzene 100 µg/mL in Methanol [lgcstandards.com]

The Enhanced Electron-Donating Effects of Methyl Groups in Prehnitene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prehnitene (1,2,3,4-tetramethylbenzene) presents a unique case study in the electronic effects of multiple alkyl substituents on an aromatic ring. The cumulative electron-donating influence of its four methyl groups significantly enhances the nucleophilicity of the benzene (B151609) ring, impacting its reactivity in electrophilic aromatic substitution and influencing its spectral properties. This in-depth technical guide explores the theoretical underpinnings and experimental evidence of these electron-donating effects, providing quantitative data, detailed experimental protocols, and visual representations of the involved chemical principles.

Introduction

The electronic properties of substituted aromatic compounds are of paramount importance in organic chemistry, with wide-ranging implications in reaction mechanisms, materials science, and drug design. Alkyl groups are well-established as electron-donating substituents, a property attributed to two primary electronic effects: the inductive effect and hyperconjugation. In polysubstituted benzenes, such as prehnitene, these effects are cumulative, leading to a significantly electron-rich aromatic system. Understanding the magnitude and consequences of this enhanced electron density is crucial for predicting and controlling the chemical behavior of such molecules.

Theoretical Framework: Inductive Effect and Hyperconjugation

The electron-donating character of the methyl groups in prehnitene arises from the synergistic combination of the inductive effect and hyperconjugation.

• Inductive Effect (+I): This effect involves the polarization of the sigma (σ) bond between the sp3-hybridized carbon of the methyl group and the sp2-hybridized carbon of the benzene ring. Due to the slightly lower electronegativity of the sp3 carbon, electron density is pushed towards the aromatic ring, increasing its overall electron density. In prehnitene, the vector sum of the inductive effects of the four methyl groups results in a substantial increase in the nucleophilicity of the benzene ring.

• Hyperconjugation: This is a stabilizing interaction that involves the delocalization of electrons from the C-H σ-bonds of the methyl groups into the π-system of the aromatic ring. This overlap of σ-orbitals with the π-orbitals effectively donates electron density to the ring. With twelve C-H bonds available for hyperconjugation, this effect is particularly pronounced in prehnitene.

Figure 1: Conceptual diagram of the electron-donating mechanisms of methyl groups.

Quantitative Analysis of Electron-Donating Effects

The electron-donating strength of substituents can be quantified using various parameters, including Hammett constants and spectroscopic data. While specific Hammett constants for the polysubstituted system of prehnitene are not commonly tabulated, the principle of additivity can be applied as a first approximation, and spectroscopic data provides direct experimental evidence of the electron-rich nature of the ring.

Hammett Substituent Constants

The Hammett equation (log(k/k₀) = σρ) provides a means to quantify the effect of substituents on the reactivity of aromatic compounds. The substituent constant, σ, is a measure of the electronic effect of a particular substituent. For a methyl group, the para-substituent constant (σp) is -0.17, and the meta-substituent constant (σm) is -0.07. The negative values indicate that the methyl group is electron-donating. In a polysubstituted system like prehnitene, the cumulative effect of the four methyl groups can be estimated, leading to a significantly activated ring.

Table 1: Hammett Constants for the Methyl Group

Substituent	σ_meta_ (σ_m_)	σ_para_ (σ_p_)
-CH₃	-0.07	-0.17

Spectroscopic Evidence

Spectroscopic techniques provide valuable insights into the electron distribution within a molecule. In the case of prehnitene, NMR spectroscopy is particularly informative.

3.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts of the aromatic protons and carbons in the ¹H and ¹³C NMR spectra of prehnitene are indicative of an electron-rich aromatic ring. The electron-donating methyl groups increase the electron density at the ring carbons, leading to increased shielding and a characteristic upfield shift (lower ppm values) of the aromatic protons and carbons compared to benzene.

Table 2: ¹H and ¹³C NMR Chemical Shifts for Prehnitene

Nucleus	Chemical Shift (δ) in ppm	Multiplicity
¹H (Aromatic)	6.88	Singlet
¹H (Methyl)	2.24	Singlet
¹H (Methyl)	2.17	Singlet
¹³C (Aromatic)	134.73
¹³C (Aromatic)	133.83
¹³C (Aromatic)	127.07
¹³C (Methyl)	20.63
¹³C (Methyl)	15.72

Data sourced from PubChem CID 10263.[1]

Experimental Protocols

The enhanced reactivity of prehnitene due to its electron-rich nature can be demonstrated through various electrophilic aromatic substitution reactions. The following are representative protocols for key reactions.

Nitration of Polymethylbenzenes

This protocol describes a general method for the nitration of an activated aromatic ring, which can be adapted for prehnitene.

Materials:

• Prehnitene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Dichloromethane (B109758)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, cool a mixture of concentrated nitric acid and concentrated sulfuric acid (typically a 1:1 or 1:2 ratio) in an ice bath.

• Slowly add prehnitene to the cooled acid mixture with continuous stirring. The temperature should be maintained below 10 °C to control the reaction rate and prevent multiple nitrations.

• After the addition is complete, allow the reaction to stir at a low temperature for a specified time (e.g., 30-60 minutes).

• Carefully pour the reaction mixture over crushed ice to quench the reaction.

• Extract the product into dichloromethane.

• Wash the organic layer with water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The product can be further purified by recrystallization or chromatography.

Figure 2: Generalized experimental workflow for the nitration of prehnitene.

Friedel-Crafts Acylation

This protocol outlines a general procedure for the Friedel-Crafts acylation of an activated aromatic ring.

Materials:

• Prehnitene

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (CH₃COCl)

• Anhydrous Dichloromethane

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask with a reflux condenser

• Hydrochloric acid (dilute)

• Separatory funnel

Procedure:

• In a dry round-bottom flask under an inert atmosphere, suspend anhydrous aluminum chloride in anhydrous dichloromethane.

• Cool the suspension in an ice bath.

• Slowly add acetyl chloride to the suspension with stirring to form the acylium ion electrophile.

• To this mixture, add a solution of prehnitene in anhydrous dichloromethane dropwise.

• After the addition, remove the ice bath and allow the reaction to stir at room temperature for a set period.

• Quench the reaction by carefully pouring the mixture into a beaker containing ice and dilute hydrochloric acid.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer with water and then a dilute sodium bicarbonate solution.

• Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent to yield the crude product.

• Purify the product as necessary.

Reactivity and Signaling Pathways

The high electron density of the prehnitene ring makes it highly susceptible to attack by electrophiles. The four methyl groups direct incoming electrophiles to the two available positions on the ring (positions 5 and 6). This increased reactivity is a direct consequence of the stabilization of the intermediate carbocation (the sigma complex or Wheland intermediate) by the electron-donating methyl groups.

Figure 3: Simplified signaling pathway for electrophilic aromatic substitution on prehnitene.

Conclusion

The four methyl groups of prehnitene collectively exert a powerful electron-donating effect on the aromatic ring through a combination of induction and hyperconjugation. This is quantitatively supported by the negative Hammett constants of methyl groups and qualitatively evidenced by the upfield shifts observed in its NMR spectra. The resulting high electron density renders prehnitene significantly more reactive towards electrophilic aromatic substitution than less substituted benzenes. The principles and experimental protocols outlined in this guide provide a solid foundation for researchers and professionals working with polysubstituted aromatic compounds, enabling a deeper understanding of their reactivity and facilitating their application in synthesis and drug development.

References

• 1. 1,2,3,4-Tetramethylbenzene | C10H14 | CID 10263 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the IUPAC Nomenclature and Properties of Tetramethylbenzene Isomers

This guide provides a comprehensive overview of the isomers of tetramethylbenzene, focusing on their IUPAC nomenclature, physical and chemical properties, and synthesis methodologies. It is intended for researchers, scientists, and professionals in drug development and other chemical industries who work with these compounds.

Introduction

Tetramethylbenzenes are aromatic hydrocarbons consisting of a benzene (B151609) ring substituted with four methyl groups.[1] With the molecular formula C10H14, there are three structural isomers, each with distinct physical properties and industrial applications.[1][2] The nomenclature of these isomers is determined by the substitution pattern of the methyl groups on the benzene ring.

Isomers of Tetramethylbenzene

The three structural isomers of tetramethylbenzene are:

• 1,2,3,4-Tetramethylbenzene (B1201564) (Prehnitene): This isomer has the four methyl groups on adjacent carbon atoms of the benzene ring.[3]

• 1,2,3,5-Tetramethylbenzene (B1211182) (Isodurene): In this isomer, three methyl groups are adjacent, and the fourth is separated by an unsubstituted carbon.[4]

• 1,2,4,5-Tetramethylbenzene (B166113) (Durene): This highly symmetrical isomer has methyl groups at positions 1, 2, 4, and 5.[5]

Logical Relationship of Tetramethylbenzene Isomers

Caption: Relationship between Tetramethylbenzene and its isomers.

Quantitative Data of Tetramethylbenzene Isomers

The physical properties of the tetramethylbenzene isomers are summarized in the table below. All data is for materials in their standard state (at 25 °C, 100 kPa) unless otherwise noted.[3][4][5]

Property	1,2,3,4-Tetramethylbenzene (Prehnitene)	1,2,3,5-Tetramethylbenzene (Isodurene)	1,2,4,5-Tetramethylbenzene (Durene)
Molecular Formula	C10H14[3]	C10H14[4]	C10H14[5]
Molar Mass ( g/mol )	134.22[3]	134.22[4]	134.21816[5]
Appearance	Colorless liquid[3]	Colorless liquid[4]	Colorless solid[5]
Density (g/cm³)	0.90[3]	0.89[4]	0.868[5]
Melting Point (°C)	-6.2[3]	-23.7[4]	79.2[5]
Boiling Point (°C)	205[3]	198[4]	192 (at 760mmHg)[5]
Flash Point (°C)	68.3[3]	63.3[4]	73.9[5]
Solubility in water	33.9 mg/L[3]	27.9 mg/L[4]	Insoluble
CAS Number	488-23-3[3]	527-53-7[4]	95-93-2[5]

Experimental Protocols

The synthesis and isolation of tetramethylbenzene isomers often involve Friedel-Crafts alkylation reactions and subsequent separation techniques.

General Synthesis via Friedel-Crafts Alkylation:

A common method for producing tetramethylbenzenes is the methylation of xylenes (B1142099) or trimethylbenzenes.[5][6] For example, durene (1,2,4,5-tetramethylbenzene) can be synthesized by the methylation of p-xylene (B151628) or pseudocumene.[5]

• Reactants: A methylated benzene compound (e.g., xylene), a methylating agent (e.g., methyl chloride), and a Lewis acid catalyst (e.g., anhydrous aluminum chloride).[6][7]

• Procedure: The reaction is typically carried out by passing the methylating agent through the substrate in the presence of the catalyst at a controlled temperature (e.g., 100 °C for the synthesis from m-xylene).[6]

• Workup and Purification: After the reaction, the mixture is allowed to stand and cool, leading to the separation of an oily layer. This layer is then dried and subjected to fractional distillation to isolate the desired tetramethylbenzene isomers.[6][7]

Isolation of Durene by Crystallization:

Due to its significantly higher melting point compared to its isomers, durene can be effectively separated from a mixture of tetramethylbenzenes by crystallization.[5][8]

• Procedure: A product oil containing a mixture of C10 alkyl-substituted benzenes is first concentrated by distillation.[8] The concentrated mixture is then cooled, causing the high-melting point durene to crystallize, while the other isomers remain in the liquid phase.[8] The crystallized durene can then be separated by filtration.

Experimental Workflow for Durene Synthesis and Purification

Caption: Workflow for Durene synthesis and purification.

Applications

The isomers of tetramethylbenzene have various industrial applications. Prehnitene is a significant precursor in the production of pyromellitic dianhydride (PMDA), which is a monomer used in the synthesis of high-performance polymers like polyimides.[7] Durene is also a precursor to PMDA and is used in the manufacturing of curing agents, adhesives, and engineering plastics.[5] Due to its simple proton NMR spectrum, durene is also utilized as an internal standard.[5] Isodurene is found in coal tar and can be isolated from the reformed fraction of oil refineries.[4]

Conclusion

The three isomers of tetramethylbenzene, namely 1,2,3,4-tetramethylbenzene (prehnitene), 1,2,3,5-tetramethylbenzene (isodurene), and 1,2,4,5-tetramethylbenzene (durene), are important chemical compounds with distinct properties and applications. A thorough understanding of their IUPAC nomenclature, physical characteristics, and synthesis methods is crucial for professionals in the chemical and pharmaceutical industries. The differences in their physical properties, particularly their melting points, allow for their separation and purification, enabling their use in various industrial processes.

References

• 1. Tetramethylbenzene - Wikipedia [en.wikipedia.org]
• 2. wikiwand.com [wikiwand.com]
• 3. Prehnitene - Wikipedia [en.wikipedia.org]
• 4. Isodurene - Wikipedia [en.wikipedia.org]
• 5. Durene - Wikipedia [en.wikipedia.org]
• 6. 1,2,4,5-Tetramethylbenzene [chembk.com]
• 7. nbinno.com [nbinno.com]
• 8. CN1235145A - Process for producing 1,2,4,5-tetramethylbenzene - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1,2,3,4-Tetramethylbenzene as a Precursor for Pyromellitic Dianhydride (PMDA)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of pyromellitic dianhydride (PMDA) from 1,2,3,4-tetramethylbenzene, commonly known as durene. PMDA is a crucial building block in the synthesis of high-performance polymers, such as polyimides, which have applications in various fields, including advanced materials and drug delivery systems. The following sections detail the primary synthesis routes—liquid-phase and vapor-phase oxidation—and subsequent purification methods.

Synthesis of Pyromellitic Acid and Pyromellitic Dianhydride from Durene

The conversion of durene to PMDA is primarily achieved through the oxidation of its four methyl groups to carboxylic acids, forming pyromellitic acid, which is then dehydrated to the dianhydride.

Method 1: Liquid-Phase Catalytic Oxidation

Liquid-phase oxidation is a common industrial method for producing pyromellitic acid from durene. This process typically utilizes a multi-component catalyst system in an acidic solvent under elevated temperature and pressure.[1]

Experimental Protocol: Co-Mn-Br Catalyzed Oxidation

This protocol is based on typical conditions reported for the liquid-phase oxidation of durene.[1]

Materials:

• 1,2,4,5-Tetramethylbenzene (B166113) (Durene)

• Acetic acid (glacial)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Manganese(II) acetate tetrahydrate

• Sodium bromide or Hydrogen bromide

• High-pressure reactor equipped with a stirrer, gas inlet, and temperature and pressure controls

• Filtration apparatus

• Drying oven

Procedure:

• Charge the high-pressure reactor with 1,2,4,5-tetramethylbenzene (durene) and glacial acetic acid.

• Add the catalyst components: cobalt(II) acetate, manganese(II) acetate, and a bromide source (e.g., sodium bromide or HBr).

• Seal the reactor and purge with an inert gas (e.g., nitrogen).

• Pressurize the reactor with compressed air or a mixture of oxygen and an inert gas to the desired pressure.

• Heat the reactor to the reaction temperature while stirring vigorously to ensure proper mixing of the reactants and catalyst.

• Maintain the reaction at the set temperature and pressure for the specified duration. Monitor the oxygen uptake to follow the reaction progress.

• After the reaction is complete, cool the reactor to room temperature.

• Vent the excess pressure carefully.

• The product, pyromellitic acid, will precipitate out of the acetic acid solution upon cooling.[2]

• Collect the precipitated pyromellitic acid by filtration.

• Wash the collected solid with fresh acetic acid and then with water to remove residual catalyst and solvent.

• Dry the purified pyromellitic acid in an oven.

• To obtain pyromellitic dianhydride, the pyromellitic acid is then subjected to thermal dehydration. This can be achieved by heating the acid in a solid state, with the temperature of the heating medium regulated between 200°C and 235°C.

Data Presentation: Liquid-Phase Oxidation Parameters

Parameter	Value/Range	Reference
Reactants
Substrate	1,2,4,5-Tetramethylbenzene (Durene)	[1]
Oxidant	Oxygen (from air)	[1]
Solvent	Acetic Acid	[1]
Catalyst System	Co-Mn-Br	[1]
Reaction Conditions
Temperature	180–220 °C	[1]
Pressure	2.0–3.0 MPa	[1]
Reaction Time	3–6 hours	[1]
Product & Purity
Intermediate Product	Pyromellitic Acid	[1]
Final Product	Pyromellitic Dianhydride (after dehydration)
Purity (after crystallization)	> 99%	[1]
Yield of Pyromellitic Acid	93-95% (precipitated from reaction mixture)	[2]

Method 2: Vapor-Phase Catalytic Oxidation

Vapor-phase oxidation offers a continuous, solvent-free alternative for the synthesis of PMDA from durene. This method involves passing a mixture of durene vapor and air over a heated catalyst bed.

Experimental Protocol: Fixed-Bed Catalytic Oxidation

This protocol outlines the general procedure for the vapor-phase oxidation of durene.

Materials:

• 1,2,4,5-Tetramethylbenzene (Durene)

• Vanadium-based catalyst (e.g., V₂O₅ on a support)

• Fixed-bed reactor tube

• Furnace with temperature control

• System for feeding durene vapor and air

• Condenser/collector for product separation

Procedure:

• Pack the fixed-bed reactor with a suitable vanadium-based catalyst.

• Heat the reactor to the desired reaction temperature.

• Vaporize the durene and mix it with a stream of preheated air.

• Pass the durene/air mixture through the heated catalyst bed.

• The gaseous product stream exiting the reactor contains crude PMDA.

• Cool the product stream in a condenser or a series of collectors to selectively condense the PMDA. The temperature of the collector influences the purity and yield of the product.[3]

• Collect the crude PMDA as a solid. This crude product will likely contain impurities such as partially oxidized intermediates and byproducts.[3]

Data Presentation: Vapor-Phase Oxidation Parameters

Parameter	Value/Range	Reference
Reactants
Substrate	1,2,4,5-Tetramethylbenzene (Durene)
Oxidant	Air
Catalyst System	Vanadium-based (e.g., V₂O₅, often with promoters)
Reaction Conditions
Reactor Type	Fixed-bed reactor	[3]
Temperature	390-450 °C
Product Collection
Method	Cooling/Condensation of gaseous product	[3]
Collector Temperature	~175 °C (affects purity and yield)	[3]
Product & Purity
Product	Crude Pyromellitic Dianhydride	[3]
Impurities	Pyromellitic monoanhydride, pyromellitic acid, partially oxidized intermediates	[3]

Purification of Pyromellitic Dianhydride

Crude PMDA obtained from either synthesis route requires purification to remove impurities.

Method A: Recrystallization from Dioxane

Recrystallization from an appropriate solvent is an effective method for purifying crude PMDA.

Experimental Protocol: Dioxane Recrystallization

This protocol is based on a documented example of PMDA purification.[4]

Materials:

• Crude Pyromellitic Dianhydride

• Dioxane

• Reflux apparatus (round-bottom flask and condenser)

• Heating mantle

• Filtration apparatus

• Drying oven

Procedure:

• Place the crude PMDA in a round-bottom flask.

• Add dioxane in a suitable ratio (e.g., approximately 5 to 15 parts by weight of dioxane per part of crude PMDA).[4]

• Heat the mixture to reflux with stirring until all the PMDA dissolves.[4]

• Allow the solution to cool slowly to room temperature to induce crystallization of the purified PMDA.

• Collect the crystalline product by filtration.

• Wash the crystals with a small amount of cold dioxane or a non-polar solvent to remove residual impurities.

• Dry the purified PMDA in an oven at an appropriate temperature (e.g., 150 °C) until a constant weight is achieved.[4]

Data Presentation: Dioxane Recrystallization

Parameter	Value	Reference
Starting Material
Crude PMDA	5.0 g	[4]
Purification
Solvent	Dioxane	[4]
Solvent to Crude PMDA Ratio (by weight)	20:1 (100g dioxane for 5g crude PMDA)	[4]
Procedure	Dissolution in hot refluxing dioxane followed by cooling	[4]
Product & Recovery
Recovered Purified PMDA	2.93 g	[4]
Recovery Rate	58.6%
Melting Point of Purified Product	281.5 °C	[4]

Visualizations

Diagram 1: Overall Workflow for PMDA Synthesis and Purification

Caption: Overall workflow from Durene to purified PMDA.

Diagram 2: Logic of Liquid-Phase Oxidation and Purification

Caption: Liquid-phase oxidation and purification process.

Diagram 3: Logic of Vapor-Phase Oxidation and Purification

Caption: Vapor-phase oxidation and purification process.

References

• 1. Pyromellitic Acid Process I: Liquid-Phase Oxidation - News [zbaqchem.com]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. US3592827A - Purification of pyromellitic dianhydride - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of 1,2,3,4-Tetramethylbenzene in Polyimide Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the indirect but critical role of 1,2,3,4-tetramethylbenzene (B1201564), also known as prehnitene, in the manufacturing of high-performance polyimide polymers. The primary function of 1,2,3,4-tetramethylbenzene in this context is as a chemical precursor for the synthesis of pyromellitic dianhydride (PMDA), a key monomer in the production of various polyimides, including the well-known Kapton®.

From 1,2,3,4-Tetramethylbenzene to Polyimide: An Overview

1,2,3,4-Tetramethylbenzene is not directly incorporated into the polyimide backbone. Instead, it is converted into pyromellitic dianhydride (PMDA) through a two-step process:

• Oxidation: The four methyl groups of 1,2,3,4-tetramethylbenzene are oxidized to carboxylic acid groups, forming pyromellitic acid (1,2,4,5-benzenetetracarboxylic acid).

• Dehydration (Anhydridization): Pyromellitic acid is then dehydrated to yield pyromellitic dianhydride (PMDA).

The resulting PMDA is a highly reactive monomer that can be polymerized with various aromatic diamines to produce polyimides with exceptional thermal stability, chemical resistance, and mechanical properties.

Synthesis of Pyromellitic Dianhydride (PMDA) from 1,2,3,4-Tetramethylbenzene

The industrial production of PMDA often utilizes the isomer of 1,2,3,4-tetramethylbenzene, durene (1,2,4,5-tetramethylbenzene), due to its symmetrical structure which leads to a more direct synthesis of pyromellitic acid. However, the oxidation of 1,2,3,4-tetramethylbenzene also yields pyromellitic acid, albeit potentially with other isomers that require purification. The liquid-phase oxidation is a common method for this conversion.

Experimental Protocol: Liquid-Phase Oxidation of 1,2,3,4-Tetramethylbenzene to Pyromellitic Acid

This protocol is a representative procedure for the liquid-phase catalytic oxidation of a tetramethylbenzene isomer to pyromellitic acid.

Materials:

• 1,2,3,4-Tetramethylbenzene (Prehnitene)

• Acetic acid (solvent)

• Cobalt(II) acetate (B1210297) tetrahydrate (catalyst)

• Manganese(II) acetate tetrahydrate (catalyst)

• Sodium bromide (catalyst)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature and pressure controls

• Oxygen or compressed air source

Procedure:

• Charge the high-pressure autoclave reactor with 1,2,3,4-tetramethylbenzene, acetic acid, cobalt(II) acetate tetrahydrate, manganese(II) acetate tetrahydrate, and sodium bromide.

• Seal the reactor and purge with an inert gas, such as nitrogen.

• Pressurize the reactor with oxygen or compressed air.

• Heat the reactor to the desired temperature while stirring vigorously to ensure proper mixing of the reactants and catalyst.

• Maintain the reaction at the set temperature and pressure for the specified duration. Monitor the oxygen uptake to follow the reaction progress.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• The crude pyromellitic acid will precipitate out of the acetic acid solution upon cooling.

• Collect the crude product by filtration.

• Purify the crude pyromellitic acid by recrystallization from hot water or other suitable solvents to remove catalyst residues and byproducts.

Data Presentation: Typical Reaction Conditions for Pyromellitic Acid Synthesis

Parameter	Value
Reactant	1,2,4,5-Tetramethylbenzene (Durene)
Solvent	Acetic Acid
Catalyst System	Co-Mn-Br
Temperature	180–220 °C
Pressure	2.0–3.0 MPa
Reactant to Oxygen Ratio (molar)	1:8 to 1:12
Reaction Time	3–6 hours
Product Purity (after purification)	> 99%

Note: Data is primarily based on the oxidation of durene, the more common precursor for industrial PMDA production.[1]

Experimental Protocol: Dehydration of Pyromellitic Acid to PMDA

Materials:

• Purified pyromellitic acid

• Acetic anhydride (B1165640) (dehydrating agent)

• Round-bottom flask with a reflux condenser

• Heating mantle

Procedure:

• Place the purified pyromellitic acid in a round-bottom flask.

• Add an excess of acetic anhydride to the flask.

• Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by the dissolution of the pyromellitic acid and the formation of a clear solution.

• After the reaction is complete, cool the mixture. The pyromellitic dianhydride will crystallize out.

• Collect the PMDA crystals by filtration and wash with a small amount of cold, dry solvent (e.g., anhydrous ether) to remove residual acetic anhydride and acetic acid.

• Dry the purified PMDA under vacuum.

Synthesis of Polyimides using Pyromellitic Dianhydride

The most common method for synthesizing polyimides from PMDA is a two-step process involving the formation of a soluble poly(amic acid) precursor, followed by thermal or chemical imidization to form the final polyimide. The following protocol details the synthesis of the well-known polyimide, Kapton®, from PMDA and 4,4'-oxydianiline (B41483) (ODA).

Experimental Protocol: Synthesis of PMDA-ODA Polyimide (Kapton®)

Step 1: Poly(amic acid) Synthesis

Materials:

• Pyromellitic dianhydride (PMDA)

• 4,4'-Oxydianiline (ODA)

• N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) (anhydrous)

• Mechanical stirrer

• Nitrogen inlet

• Reaction flask

Procedure:

• In a clean, dry reaction flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve an equimolar amount of 4,4'-oxydianiline (ODA) in anhydrous N,N-dimethylacetamide (DMAc) under a nitrogen atmosphere.

• Once the ODA has completely dissolved, slowly add an equimolar amount of solid pyromellitic dianhydride (PMDA) in small portions to the stirred ODA solution. The addition should be done at a controlled temperature, typically below 50°C, to prevent premature imidization.

• Continue stirring the reaction mixture at room temperature for several hours (e.g., 2-24 hours) under a nitrogen atmosphere. The viscosity of the solution will increase significantly as the poly(amic acid) forms.

• The resulting viscous solution is the poly(amic acid) precursor.

Step 2: Thermal Imidization

Procedure:

• Cast the poly(amic acid) solution onto a glass plate or other suitable substrate to form a thin film of uniform thickness.

• Place the cast film in a programmable oven with a nitrogen atmosphere.

• The thermal imidization is carried out in a stepwise manner to gradually remove the solvent and facilitate the cyclization to the imide structure. A typical heating program is:

  • 80-100°C for 1-2 hours to remove the bulk of the solvent.

  • Ramp up to 200°C and hold for 1 hour.

  • Ramp up to 300°C and hold for 1 hour.

• After the thermal treatment, cool the oven down to room temperature.

• The resulting polyimide film can be carefully peeled off from the substrate.

Data Presentation: Properties of Polyimides Derived from PMDA

Diamine	Glass Transition Temperature (°C)	Decomposition Temperature (Td, 5% wt. loss, N2) (°C)	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)
4,4'-Oxydianiline (ODA)	396 - 406	~564	~114	~3.42	~2.82
3,4'-Oxydianiline (3,4'-ODA)	396	-	-	-	-
p-Phenylenediamine (PDA)	>400	~543	-	-	-
2,2'-Bis(trifluoromethyl)benzidine (TFDB)	-	-	-	-	-

Note: The properties of polyimides can vary depending on the specific synthesis conditions and processing methods. The data presented is a compilation from various sources for comparison.[2][3][4]

Mandatory Visualizations

Caption: Overall workflow from 1,2,3,4-tetramethylbenzene to polyimide.

References

• 1. Pyromellitic Acid Process I: Liquid-Phase Oxidation - News [zbaqchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Revealing the High-Modulus Mechanism of Polyimide Films Prepared with 3,4′-ODA - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of 1,2,3,4-Tetramethylbenzene on a Reverse-Phase Column

Introduction

1,2,3,4-Tetramethylbenzene (B1201564), also known as prehnitene, is an aromatic hydrocarbon that can be found in coal tar and is used as a solvent and in the synthesis of other organic compounds. Accurate and reliable quantification of 1,2,3,4-tetramethylbenzene is crucial for quality control in industrial processes and for environmental monitoring. High-Performance Liquid Chromatography (HPLC) with a reverse-phase column offers a robust and precise method for this analysis. This application note provides a detailed protocol for the quantitative determination of 1,2,3,4-tetramethylbenzene using a C18 reverse-phase column and UV detection.

Principle

The separation is based on reverse-phase chromatography, where the stationary phase is non-polar (C18) and the mobile phase is a polar mixture of acetonitrile (B52724) and water. 1,2,3,4-Tetramethylbenzene, being a non-polar compound, will have a strong affinity for the stationary phase. By using a mobile phase with a specific composition, the analyte is eluted from the column and detected by a UV detector at a wavelength where it exhibits strong absorbance. Quantification is achieved by comparing the peak area of the analyte in a sample to a calibration curve generated from standards of known concentrations.

Experimental Protocols

1. Apparatus and Materials

• HPLC System: A standard analytical HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC-grade acetonitrile and water.

• Reagents: 1,2,3,4-Tetramethylbenzene standard (95% purity or higher).

• Glassware: Volumetric flasks, pipettes, beakers, and graduated cylinders.

• Filtration: 0.45 µm PTFE syringe filters.

2. Mobile Phase Preparation

• Measure 600 mL of HPLC-grade acetonitrile.

• Measure 400 mL of HPLC-grade water.

• Combine the solvents in a 1 L container and mix thoroughly.

• Degas the mobile phase using an ultrasonic bath for 15 minutes or by using an in-line degasser to prevent pump cavitation and baseline noise.

3. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL):

  • Accurately weigh approximately 100 mg of 1,2,3,4-tetramethylbenzene standard.

  • Transfer it to a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with acetonitrile. Mix well.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

• For a solid sample, accurately weigh a known amount of the homogenized sample.

• Transfer the weighed sample to a volumetric flask.

• Add a suitable volume of acetonitrile to dissolve the 1,2,3,4-tetramethylbenzene.

• Sonicate the flask for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature.

• Dilute to the mark with acetonitrile and mix thoroughly.

• Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial before injection.

5. Chromatographic Conditions

The following table summarizes the chromatographic conditions for the analysis.

Parameter	Condition
HPLC System	Standard Analytical HPLC/UHPLC System
Column	C18 Reversed-Phase Column (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (60:40, v/v), Isocratic
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	10 minutes

6. Data Analysis

• Create a calibration curve by plotting the peak area of the 1,2,3,4-tetramethylbenzene standards against their corresponding concentrations.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Quantify the amount of 1,2,3,4-tetramethylbenzene in the samples by substituting their peak areas into the regression equation.

Data Presentation

The following table presents typical quantitative data for the HPLC analysis of 1,2,3,4-tetramethylbenzene under the specified conditions. Please note that these values are illustrative and may vary depending on the specific instrument and experimental conditions. They should be determined in your laboratory during method validation.

Parameter	Illustrative Value
Retention Time (min)	~ 6.5
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD) (µg/mL)	~ 0.1
Limit of Quantification (LOQ) (µg/mL)	~ 0.3

Mandatory Visualization

The following diagram illustrates the experimental workflow for the HPLC analysis of 1,2,3,4-Tetramethylbenzene.

Caption: Experimental workflow for HPLC analysis.

Application Notes: High-Resolution Separation of Tetramethylbenzene Isomers by Gas Chromatography

Introduction

The accurate separation and quantification of tetramethylbenzene isomers—1,2,3,4-tetramethylbenzene (Prehnitene), 1,2,3,5-tetramethylbenzene (B1211182) (Isodurene), and 1,2,4,5-tetramethylbenzene (B166113) (Durene)—are critical in various fields, including petrochemical analysis, environmental monitoring, and chemical synthesis. Due to their similar boiling points and structural similarities, the chromatographic separation of these C10 aromatic hydrocarbons presents a significant analytical challenge. This application note details robust gas chromatography (GC) methods for the effective separation of these isomers, providing researchers, scientists, and drug development professionals with reliable protocols and comparative data.

Principle of Separation

Gas chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase. For tetramethylbenzene isomers, the choice of the GC column's stationary phase is the most critical factor influencing separation. Non-polar stationary phases, such as those composed of dimethylpolysiloxane, are generally effective, separating the isomers primarily based on their boiling points and molecular shape. The elution order on these columns is typically related to the symmetry and boiling point of the isomers.

Recommended GC Columns and Conditions

Capillary columns are preferred for their high efficiency in separating closely related isomers.[1] Non-polar columns, such as those with a 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane stationary phase, are highly effective for this application. The selection of column dimensions (length, internal diameter, and film thickness) can be optimized to enhance resolution and reduce analysis time.

Key Separation Factors:

• Stationary Phase Polarity: Non-polar phases provide good selectivity for aromatic hydrocarbons, separating them primarily by boiling point.

• Column Efficiency: Longer columns with smaller internal diameters generally provide higher resolution.

• Temperature Programming: A controlled temperature ramp is crucial for achieving baseline separation of all three isomers.

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (e.g., helium or hydrogen) is essential for maintaining high column efficiency.

Elution Order and Identification

On standard non-polar stationary phases, the elution order of tetramethylbenzene isomers is generally consistent. Identification can be confirmed by comparing the retention times of the peaks in the sample chromatogram with those of certified reference standards. For unambiguous identification, especially in complex matrices, gas chromatography-mass spectrometry (GC-MS) is recommended. Kovats retention indices provide a standardized measure for comparing retention data across different systems.

Quantitative Analysis

For quantitative analysis, a flame ionization detector (FID) is commonly used due to its high sensitivity and wide linear range for hydrocarbons. Calibration is typically performed using external or internal standards of known concentrations to ensure accuracy and precision.

Data Presentation

The following table summarizes the Kovats Retention Indices (RI) for the three tetramethylbenzene isomers on a standard non-polar stationary phase (e.g., DB-5 or equivalent). These values are indicative of the expected elution order and can be used for preliminary identification.

Isomer Name	Common Name	CAS Number	Kovats Retention Index (Non-polar column)
1,2,3,4-Tetramethylbenzene	Prehnitene	488-23-3	~1150[2]
1,2,3,5-Tetramethylbenzene	Isodurene	527-53-7	~1129-1137
1,2,4,5-Tetramethylbenzene	Durene	95-93-2	~1124-1132[3]

Note: Retention indices can vary slightly depending on the specific column, instrument, and analytical conditions.

Experimental Protocols

This section provides a detailed methodology for the separation of tetramethylbenzene isomers using gas chromatography with flame ionization detection (GC-FID).

1. Sample Preparation

• Standard Preparation: Prepare individual stock solutions of 1,2,3,4-tetramethylbenzene, 1,2,3,5-tetramethylbenzene, and 1,2,4,5-tetramethylbenzene in a high-purity solvent such as hexane (B92381) or pentane (B18724) at a concentration of 1000 µg/mL.

• Working Standard Mixture: Prepare a mixed working standard solution containing all three isomers at a final concentration of 10-100 µg/mL by diluting the stock solutions.

• Sample Dilution: Dilute unknown samples with the chosen solvent to bring the concentration of the tetramethylbenzene isomers within the calibration range.

• Internal Standard (Optional): For enhanced precision, an internal standard (e.g., a deuterated analog or a non-interfering aromatic hydrocarbon) can be added to all standards and samples.

2. Gas Chromatography (GC) Conditions

• GC System: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: 30 m x 0.25 mm I.D. x 0.25 µm film thickness fused silica (B1680970) capillary column with a bonded 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5, HP-5ms, or equivalent).

• Carrier Gas: Helium with a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 180 °C at a rate of 5 °C/min.

  • Hold: Hold at 180 °C for 5 minutes.

• Detector: Flame Ionization Detector (FID).

• FID Temperature: 280 °C.

• FID Gas Flows: Hydrogen: 30 mL/min; Air: 300 mL/min; Makeup (Helium or Nitrogen): 25 mL/min.

3. Data Acquisition and Analysis

• Acquire the chromatograms using a suitable data acquisition system.

• Identify the peaks corresponding to the tetramethylbenzene isomers by comparing their retention times with those of the working standard mixture.

• Integrate the peak areas for each isomer.

• For quantitative analysis, construct a calibration curve by plotting the peak area versus the concentration for each isomer from the standard solutions. Determine the concentration of the isomers in the unknown samples by using the calibration curve.

Mandatory Visualization

The following diagrams illustrate the logical workflow and relationships in the GC analysis of tetramethylbenzene isomers.

Caption: Workflow for GC analysis of tetramethylbenzene isomers.

Caption: Factors affecting the GC separation of isomers.

References

• 1. mdpi.com [mdpi.com]
• 2. Benzene, 1,2,3,4-tetramethyl- [webbook.nist.gov]
• 3. Benzene, 1,2,4,5-tetramethyl- [webbook.nist.gov]

Application Notes and Protocols: Synthesis of Hexamethylbenzene from 1,2,3,4-Tetramethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexamethylbenzene (B147005), a fully methylated aromatic hydrocarbon, serves as a valuable building block in various fields of chemical synthesis, including organometallic chemistry and the preparation of complex organic molecules. Its unique structure, characterized by a planar benzene (B151609) ring with six methyl substituents, imparts distinct physical and chemical properties. While several synthetic routes to hexamethylbenzene exist, this document details a protocol for its preparation starting from 1,2,3,4-tetramethylbenzene (B1201564) (also known as prehnitene). 1,2,3,4-Tetramethylbenzene is a suitable starting material for the synthesis of hexamethylbenzene.[1][2] The described methodology is based on the well-established Friedel-Crafts alkylation reaction, a robust and widely used method for attaching alkyl groups to an aromatic ring.[3][4] This reaction proceeds via electrophilic aromatic substitution, where a methyl group is introduced onto the benzene ring.

Reaction Principle

The synthesis of hexamethylbenzene from 1,2,3,4-tetramethylbenzene involves the exhaustive methylation of the starting material. This is typically achieved through a Friedel-Crafts alkylation reaction using a methylating agent, such as methyl chloride, in the presence of a strong Lewis acid catalyst, commonly anhydrous aluminum chloride.[3][5] The aluminum chloride activates the methyl chloride, generating a highly electrophilic species that then attacks the electron-rich aromatic ring of 1,2,3,4-tetramethylbenzene. The reaction proceeds in a stepwise manner, adding two additional methyl groups to the tetramethylbenzene core to yield the final hexamethylbenzene product. It's important to note that polyalkylation is a common characteristic of Friedel-Crafts alkylation reactions.

Experimental Protocol

This protocol is adapted from established procedures for the methylation of other polymethylated benzenes, such as durene and pentamethylbenzene.[6]

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
1,2,3,4-Tetramethylbenzene	C₁₀H₁₄	134.22	13.4 g (0.1 mol)	Starting material
Anhydrous Aluminum Chloride	AlCl₃	133.34	26.7 g (0.2 mol)	Catalyst, handle in a dry environment
Methyl Chloride	CH₃Cl	50.49	Excess	Methylating agent, gas
Dry Xylene	C₈H₁₀	106.16	~200 mL	Solvent for workup
95% Ethanol (B145695)	C₂H₅OH	46.07	As needed	For recrystallization
Benzene	C₆H₆	78.11	As needed	For recrystallization (optional)
Ice	H₂O	18.02	As needed	For workup
Hydrochloric Acid (conc.)	HCl	36.46	As needed	For workup

Equipment:

• Three-necked round-bottom flask (500 mL)

• Reflux condenser

• Gas inlet tube

• Mechanical stirrer

• Heating mantle or oil bath

• Gas trap/scrubber (for excess methyl chloride)

• Separatory funnel

• Büchner funnel and flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: Assemble a dry 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube extending below the surface of the future reaction mixture, and a reflux condenser. The outlet of the condenser should be connected to a gas trap or scrubber to handle excess methyl chloride. Ensure all glassware is thoroughly dried to prevent deactivation of the aluminum chloride catalyst.

• Charging the Reactor: To the flask, add 13.4 g (0.1 mol) of 1,2,3,4-tetramethylbenzene and 26.7 g (0.2 mol) of anhydrous aluminum chloride.

• Reaction Conditions: Heat the mixture to 95-100°C using an oil bath or heating mantle. Once the temperature is stable, begin bubbling a steady stream of dry methyl chloride gas through the reaction mixture with vigorous stirring.

• Reaction Progression: Continue the flow of methyl chloride and maintain the reaction temperature for 4-6 hours. The reaction mixture will darken and become viscous.

• Workup: After the reaction period, cool the flask to room temperature. Cautiously add 100 mL of dry xylene to dissolve the reaction mixture. Slowly and carefully pour the xylene solution onto a mixture of crushed ice and concentrated hydrochloric acid in a large beaker. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water, a 5% sodium bicarbonate solution, and finally again with water.

• Isolation of Crude Product: Dry the organic layer over anhydrous magnesium sulfate (B86663) or calcium chloride. Filter the drying agent and remove the xylene by distillation. The remaining solid is the crude hexamethylbenzene.

• Purification: The crude hexamethylbenzene can be purified by recrystallization. Dissolve the crude product in a minimal amount of hot 95% ethanol or benzene.[6] Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration using a Büchner funnel and wash with a small amount of cold ethanol. Air-dry the crystals.

Visualization of the Synthesis Pathway

The following diagram illustrates the overall transformation from 1,2,3,4-tetramethylbenzene to hexamethylbenzene.

Caption: Synthetic pathway for hexamethylbenzene.

Safety Precautions

• This procedure should be carried out in a well-ventilated fume hood.

• Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle with care in a dry environment.

• Methyl chloride is a toxic gas. Ensure the experimental setup is secure and that any excess gas is properly trapped or scrubbed.

• Organic solvents such as xylene and benzene are flammable and have associated health risks. Avoid inhalation and skin contact.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Concluding Remarks

The described protocol provides a framework for the synthesis of hexamethylbenzene from 1,2,3,4-tetramethylbenzene using a Friedel-Crafts alkylation reaction. The reaction conditions and purification steps are critical for obtaining a high yield and purity of the final product. Researchers should optimize the reaction parameters based on their specific experimental setup and desired outcomes. As with all chemical syntheses, a thorough risk assessment should be conducted before commencing any experimental work.

References

• 1. 1,2,3,4-Tetramethylbenzene | 488-23-3 [amp.chemicalbook.com]
• 2. Durene - Wikipedia [en.wikipedia.org]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. psiberg.com [psiberg.com]
• 5. nbinno.com [nbinno.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Utilizing Prehnitene for Steric Effect Studies in Crystal Engineering

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing prehnitene (1,2,3,4-tetramethylbenzene) in the study of steric effects within the field of crystal engineering. The strategic placement of four methyl groups on the benzene (B151609) ring makes prehnitene an excellent molecular tool to probe and control the packing of molecules in a crystalline lattice. Its bulky nature can be exploited to influence intermolecular interactions, modify crystal morphologies, and ultimately tailor the physicochemical properties of solid-state materials, a critical aspect in drug development and materials science.

Introduction to Prehnitene in Crystal Engineering

Crystal engineering focuses on the design and synthesis of crystalline solids with desired properties by controlling intermolecular interactions.[1] Steric hindrance is a powerful tool in this endeavor, allowing for the predictable disruption or alteration of crystal packing arrangements. Prehnitene, with its significant steric bulk, serves as an ideal building block or ligand to introduce controlled steric challenges in the formation of co-crystals and metal-organic frameworks (MOFs). The methyl groups can sterically shield potential hydrogen bonding sites, force specific conformations, and dictate the overall supramolecular architecture.

Quantitative Analysis of Steric Effects

Table 1: Hypothetical Quantitative Comparison of Crystallographic Data

Parameter	Drug Co-crystal (without Prehnitene co-former)	Drug Co-crystal (with Prehnitene co-former)	Anticipated Influence of Prehnitene's Steric Bulk
Unit Cell Volume (ų)	V₁	V₂ (V₂ > V₁)	Increased unit cell volume to accommodate the bulky prehnitene.
Crystal Packing Efficiency (%)	P₁	P₂ (P₂ < P₁)	Decreased packing efficiency due to voids created by steric hindrance.
Key Intermolecular Distances (Å)	d₁ (e.g., H-bond)	d₂ (d₂ > d₁)	Elongation or prevention of short intermolecular contacts like hydrogen bonds.
Torsion Angles (°)	θ₁	θ₂ (θ₂ ≠ θ₁)	Altered conformation of the drug molecule to minimize steric clashes.
Solvent Accessible Void (%)	S₁	S₂ (S₂ > S₁)	Increased void space which can impact solvent inclusion and stability.

Experimental Protocols

The synthesis of crystalline materials incorporating prehnitene often involves techniques that allow for the slow and controlled growth of crystals, enabling the molecules to adopt their most thermodynamically favorable packing arrangement. Solvothermal synthesis is a widely used method for preparing metal-organic frameworks (MOFs) and can be adapted for co-crystals.

Protocol: Solvothermal Synthesis of a Hypothetical Zinc-Prehnitene Metal-Organic Framework (MOF)

This protocol is a generalized procedure based on common solvothermal synthesis methods for MOFs.[2][3][4]

Materials:

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• Prehnitene-dicarboxylic acid (custom synthesis or commercial source)

• N,N-Dimethylformamide (DMF)

• Teflon-lined stainless steel autoclave

Procedure:

• In a glass vial, dissolve Zinc Nitrate Hexahydrate (e.g., 0.1 mmol) and Prehnitene-dicarboxylic acid (e.g., 0.1 mmol) in DMF (e.g., 10 mL).

• Stir the mixture at room temperature for 30 minutes to ensure homogeneity.

• Transfer the solution to a 20 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to a specific temperature (e.g., 120 °C) at a controlled rate and hold for a designated period (e.g., 48 hours).

• After the reaction time, cool the oven down to room temperature at a slow, controlled rate.

• Remove the autoclave and carefully open it in a fume hood.

• Collect the resulting crystals by filtration.

• Wash the crystals with fresh DMF and then with a more volatile solvent like ethanol (B145695) to remove unreacted starting materials and residual solvent.

• Dry the crystals under vacuum at a moderate temperature (e.g., 60 °C).

• Characterize the resulting crystals using single-crystal X-ray diffraction to determine their structure.

Visualization of Concepts

Graphviz diagrams can be used to visualize the logical relationships and workflows in the study of steric effects using prehnitene.

References

• 1. Flexible Porous Coordination Polymers - ChemistryViews [chemistryviews.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application of 1,2,3,4-Tetramethylbenzene in Material Science Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3,4-Tetramethylbenzene (B1201564), also known as prehnitene, is an aromatic hydrocarbon that serves as a crucial building block in the synthesis of advanced materials. Its primary and most significant application in material science is its role as a precursor to pyromellitic dianhydride (PMDA), a key monomer in the production of high-performance polyimides. These polymers are renowned for their exceptional thermal stability, chemical resistance, and mechanical strength, making them indispensable in demanding applications across the aerospace, electronics, and automotive industries. This document provides detailed application notes and experimental protocols for the utilization of 1,2,3,4-tetramethylbenzene in material science research, with a focus on the synthesis of PMDA and its subsequent polymerization into polyimides.

Primary Application: Precursor for Pyromellitic Dianhydride (PMDA)

The vast majority of 1,2,3,4-tetramethylbenzene's use in material science is directed towards the synthesis of pyromellitic dianhydride (PMDA). PMDA is a dianhydride monomer that, when reacted with a diamine, forms a polyimide. The resulting polyimides exhibit outstanding properties, including high thermal stability, excellent dielectric performance, and superior chemical resistance.

Materials Synthesized from 1,2,3,4-Tetramethylbenzene:

• Pyromellitic Dianhydride (PMDA): The direct oxidation product of 1,2,3,4-tetramethylbenzene.

• Polyimides: High-performance polymers synthesized from the polycondensation of PMDA with various diamines. A well-known example is Kapton, which is derived from PMDA and 4,4'-oxydianiline (B41483) (ODA).

Quantitative Data on PMDA Synthesis

The yield of pyromellitic dianhydride from 1,2,3,4-tetramethylbenzene (or its isomer durene, which is also commonly used) is highly dependent on the chosen synthetic route and catalytic system. Below is a summary of reported yields for different processes.

Synthetic Method	Catalyst System	Temperature (°C)	Pressure (MPa)	Yield (%)	Reference
Liquid-Phase Oxidation	Co–Mn–Br	180–220	2.0–3.0	88–91 (of theory)	[1]
Liquid-Phase Oxidation with Zr	Zirconium-based	Not specified	Not specified	93-95 (precipitated)	[2]
Vapor-Phase Oxidation	Vanadium-based	390-450	Atmospheric	65 to ≤ 90	[1]

Experimental Protocols

Protocol 1: Liquid-Phase Oxidation of 1,2,3,4-Tetramethylbenzene to Pyromellitic Acid

This protocol outlines the synthesis of pyromellitic acid via the liquid-phase oxidation of 1,2,3,4-tetramethylbenzene (durene is often used as the starting isomer).[1][3] The subsequent dehydration of pyromellitic acid yields pyromellitic dianhydride.

Materials:

• 1,2,3,4-Tetramethylbenzene (or Durene)

• Acetic acid (solvent)

• Cobalt acetate (B1210297) (catalyst)

• Manganese acetate (catalyst)

• Sodium bromide (catalyst)

• High-pressure reactor equipped with a stirrer and gas inlet

• Oxygen or air source

Procedure:

• Charge the high-pressure reactor with 1,2,3,4-tetramethylbenzene, acetic acid, cobalt acetate, manganese acetate, and sodium bromide.

• Seal the reactor and begin stirring.

• Pressurize the reactor with oxygen or air to 2.0–3.0 MPa.

• Heat the reactor to a temperature between 180°C and 220°C.

• Maintain these conditions for 3 to 6 hours, ensuring a continuous supply of oxygen. The molar ratio of oxygen to the starting material should be in the range of 8:1 to 12:1.

• After the reaction is complete, cool the reactor to room temperature.

• The pyromellitic acid product will precipitate out of the solution.

• Filter the mixture to collect the crude pyromellitic acid.

• The crude product can be purified by crystallization.

Dehydration to Pyromellitic Dianhydride:

• The purified pyromellitic acid is then subjected to thermal dehydration to yield pyromellitic dianhydride. This is typically achieved by heating the pyromellitic acid at a temperature above its dehydration point.

Protocol 2: Synthesis of a Polyimide Film from PMDA and 4,4'-Oxydianiline (ODA)

This protocol describes the synthesis of a polyimide film via a two-step polycondensation reaction.

Materials:

• Pyromellitic dianhydride (PMDA)

• 4,4'-Oxydianiline (ODA)

• N,N-dimethylacetamide (DMAc) (anhydrous)

• Glass substrate

• Spin coater

• Furnace with controlled temperature programming

Procedure:

Step 1: Synthesis of Poly(amic acid) (PAA) Solution

• In a dry, nitrogen-purged flask, dissolve an equimolar amount of ODA in anhydrous DMAc with stirring until fully dissolved.

• Gradually add an equimolar amount of PMDA powder to the ODA solution in small portions. Maintain a nitrogen atmosphere and keep the temperature at 0-5°C to control the exothermic reaction.

• Continue stirring the solution at room temperature for 12-24 hours to ensure the formation of a viscous poly(amic acid) solution.

Step 2: Film Casting and Thermal Imidization

• Pour the viscous PAA solution onto a clean glass substrate.

• Use a spin coater to create a thin, uniform film of the PAA solution on the substrate.

• Place the coated substrate in a furnace and subject it to a staged heating program for thermal imidization:

  • Heat to 80-100°C for 1-2 hours to slowly remove the solvent.

  • Gradually increase the temperature to 200°C and hold for 1 hour.

  • Further increase the temperature to 300°C and hold for 1 hour to complete the imidization process.

• After cooling to room temperature, the resulting flexible, transparent polyimide film can be carefully peeled from the glass substrate.

Signaling Pathways and Experimental Workflows

The synthesis of high-performance polyimides from 1,2,3,4-tetramethylbenzene follows a clear, logical progression. This can be visualized as a workflow from the starting material to the final polymer.

Caption: Workflow for the synthesis of polyimides from 1,2,3,4-tetramethylbenzene.

Other Potential Applications in Material Science

While the synthesis of PMDA for polyimides is the dominant application, 1,2,3,4-tetramethylbenzene and its derivatives have been explored in other areas of material science, although these are less common and not as well-documented.

• Metal-Organic Frameworks (MOFs): In principle, the fully carboxylated derivative of 1,2,3,4-tetramethylbenzene, pyromellitic acid, can act as an organic linker in the synthesis of MOFs. However, the use of this specific linker is not as prevalent as other benzenetetracarboxylic acid isomers.

• Liquid Crystals: The rigid core of 1,2,3,4-tetramethylbenzene could potentially be functionalized to create mesogens for liquid crystal applications. However, there is limited specific research available on liquid crystals derived directly from prehnitene.

The logical relationship for the development of these alternative materials can be visualized as follows:

Caption: Potential synthetic pathways for advanced materials from 1,2,3,4-tetramethylbenzene.

Conclusion

1,2,3,4-Tetramethylbenzene is a cornerstone material for the synthesis of high-performance polyimides via its oxidized derivative, pyromellitic dianhydride. The protocols and data provided herein offer a foundation for researchers to explore and innovate in the field of advanced polymer synthesis. While other applications in material science are conceivable, the route to polyimides remains the most scientifically and industrially significant application of this versatile aromatic compound.

References

• 1. biotech-asia.org [biotech-asia.org]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. Pyromellitic Acid Process I: Liquid-Phase Oxidation - News [zbaqchem.com]

Application Note: Prehnitene as an Analytical Standard in Chromatography

Disclaimer: Extensive research did not yield specific established application notes or protocols for the use of Prehnitene (1,2,3,4-tetramethylbenzene) as a routine analytical standard. The following application notes, protocols, and data are hypothetical and have been constructed to demonstrate how Prehnitene could be utilized as an internal standard in chromatographic analysis based on its chemical properties and general analytical principles. This document should be used as a template for method development and validation, not as a report of established experimental results.

Hypothetical Application: Quantification of BTEX in an Organic Matrix using Prehnitene as an Internal Standard by GC-FID

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prehnitene (1,2,3,4-tetramethylbenzene) is an aromatic hydrocarbon with physical and chemical properties that make it a suitable candidate for use as an analytical standard in chromatography. Its volatility and thermal stability are compatible with gas chromatography (GC) conditions, and its structure is similar to many common aromatic analytes.

In quantitative chromatography, an internal standard (IS) is a compound added in a constant amount to samples, calibration standards, and blanks. The use of an internal standard corrects for variations in injection volume, sample preparation, and instrument response, thereby improving the accuracy and precision of the analysis. This application note describes a hypothetical method for the use of prehnitene as an internal standard for the quantitative determination of benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX) in a non-interfering organic solvent matrix by gas chromatography with flame ionization detection (GC-FID).

Experimental Workflow

The overall workflow for the quantification of BTEX using prehnitene as an internal standard is depicted in the following diagram. This process ensures a systematic approach from standard and sample preparation through to data analysis and interpretation.

Fig. 1: Experimental workflow for BTEX analysis.

Protocols

1. Materials and Reagents

• Prehnitene (1,2,3,4-tetramethylbenzene), analytical standard grade (≥99.5%)

• Benzene, analytical standard grade (≥99.5%)

• Toluene, analytical standard grade (≥99.5%)

• Ethylbenzene, analytical standard grade (≥99.5%)

• m-Xylene, p-Xylene, o-Xylene, analytical standard grade (≥99.5%)

• Hexane (B92381), HPLC grade (as solvent)

2. Instrumentation

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Autosampler

• Chromatography Data System (CDS)

3. Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh and dissolve 100 mg of prehnitene in 100 mL of hexane to obtain a concentration of 1000 µg/mL.

• BTEX Stock Solution: Accurately weigh and dissolve 100 mg of each BTEX component into a single 100 mL volumetric flask and dilute with hexane to obtain a stock solution with a concentration of 1000 µg/mL for each analyte.

• Calibration Standards: Prepare a series of calibration standards by diluting the BTEX stock solution with hexane to achieve the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Spike each calibration standard with the IS Stock solution to a final constant concentration of 20 µg/mL of prehnitene.

4. Sample Preparation

• Accurately dilute the sample containing unknown concentrations of BTEX with hexane to bring the expected analyte concentrations within the calibration range.

• Spike the diluted sample with the IS Stock solution to achieve a final prehnitene concentration of 20 µg/mL.

5. GC-FID Operating Conditions

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5 or equivalent)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial: 40 °C (hold 2 min) Ramp: 10 °C/min to 150 °C Hold: 2 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

Hypothetical Quantitative Data

Linearity

The linearity of the method was hypothetically assessed by analyzing the calibration standards. The response factor (RF) for each analyte relative to the internal standard was calculated, and a calibration curve of the peak area ratio (Analyte Area / IS Area) versus concentration was plotted.

Analyte	Concentration Range (µg/mL)	R²
Benzene	1 - 100	0.9995
Toluene	1 - 100	0.9998
Ethylbenzene	1 - 100	0.9996
m,p-Xylene	1 - 100	0.9997
o-Xylene	1 - 100	0.9994

Precision and Accuracy

Precision was determined by replicate injections of quality control (QC) samples at three concentration levels, expressed as the relative standard deviation (%RSD). Accuracy was determined by comparing the measured concentration to the nominal concentration, expressed as percent recovery.

Analyte	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Benzene	5	2.1	3.5	101.2
25	1.5	2.8	99.5
75	1.1	2.1	100.8
Toluene	5	1.9	3.2	102.0
25	1.3	2.5	99.8
75	0.9	1.9	100.5

Limits of Detection (LOD) and Quantification (LOQ)

LOD and LOQ were hypothetically determined based on the standard deviation of the response and the slope of the calibration curve.

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Benzene	0.25	0.83
Toluene	0.20	0.66
Ethylbenzene	0.22	0.73
m,p-Xylene	0.28	0.93
o-Xylene	0.30	1.00

Logical Relationship in Internal Standard Quantification

The following diagram illustrates the logical relationship for calculating the concentration of an analyte using the internal standard method. The response factor (RF) is a key component that links the response of the analyte to the response of the internal standard.

Technical Notes & Optimization

Technical Support Center: Optimizing Friedel-Crafts Synthesis of 1,2,3,4-Tetramethylbenzene

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the Friedel-Crafts synthesis of 1,2,3,4-tetramethylbenzene (B1201564) (prehnitene).

Frequently Asked Questions (FAQs)

Q1: What is the most common Friedel-Crafts method for synthesizing 1,2,3,4-tetramethylbenzene?

A1: The most common laboratory method is the Friedel-Crafts alkylation of a suitable precursor, such as o-xylene (B151617) or 1,2,3-trimethylbenzene (B126466) (hemimellitene), using a methylating agent like methyl chloride (CH₃Cl) or dimethyl sulfate.[1][2] The reaction is catalyzed by a Lewis acid, most commonly anhydrous aluminum chloride (AlCl₃) or ferric chloride (FeCl₃).[3]

Q2: Why is controlling the isomer distribution so critical in this synthesis?

A2: The Friedel-Crafts alkylation of polymethylated benzenes can produce a mixture of tetramethylbenzene isomers, including 1,2,4,5-tetramethylbenzene (B166113) (durene) and 1,2,3,5-tetramethylbenzene (B1211182) (isodurene), in addition to the desired 1,2,3,4-isomer (prehnitene). These isomers often have close boiling points, making purification by distillation challenging. Therefore, controlling the reaction conditions to maximize the selectivity for prehnitene is essential for achieving a high isolated yield.

Q3: What is the difference between kinetic and thermodynamic control in this reaction?

A3:

• Kinetic Control: At lower temperatures, the reaction is under kinetic control, meaning the product distribution is determined by the relative rates of formation of the different isomers. The substitution pattern is primarily governed by the directing effects of the existing methyl groups.[4]

• Thermodynamic Control: At higher temperatures, the alkylation is reversible.[1] This allows for the isomerization of the products to the most thermodynamically stable isomer.[4] It is crucial to identify the optimal temperature that favors the formation of 1,2,3,4-tetramethylbenzene, which may not be the most stable isomer under all conditions.

Troubleshooting Guide

Problem 1: Low Overall Yield

Possible Cause	Troubleshooting Steps
Catalyst Inactivity	Use fresh, anhydrous Lewis acid catalyst (e.g., AlCl₃). Ensure it has been stored properly to prevent deactivation by moisture.
Impure Reagents	Use high-purity starting materials and solvents. Water or other nucleophilic impurities can quench the catalyst.
Sub-optimal Temperature	Optimize the reaction temperature. Run small-scale trials at different temperatures (e.g., 0°C, 25°C, 80°C) to find the best balance between reaction rate and selectivity.
Incomplete Reaction	Increase the reaction time or slightly increase the temperature. Monitor the reaction progress using GC or TLC.

Problem 2: Poor Selectivity / Formation of Incorrect Isomers

Possible Cause	Troubleshooting Steps
Thermodynamic Equilibration	The reaction temperature is too high, leading to the formation of the most stable isomer (e.g., durene) instead of the desired kinetic product. Solution: Lower the reaction temperature. For example, methylation of toluene (B28343) shows a dramatic shift in isomer distribution between 0°C and 25°C.
Starting Material Isomerization	The Lewis acid catalyst can cause the starting material itself to isomerize before alkylation occurs. Solution: Use a milder catalyst (e.g., FeCl₃ instead of AlCl₃) or a solid acid catalyst like a zeolite, which can offer shape selectivity.[5]
Steric Hindrance	When starting from o-xylene, methylation at the 3-position is sterically less hindered than at other positions, but electronic effects also play a role. The choice of catalyst can influence the transition state and, therefore, the isomer ratio.

Problem 3: Formation of Over-Alkylated Byproducts

Possible Cause	Troubleshooting Steps
Product is More Reactive	The product, tetramethylbenzene, is more nucleophilic than the starting xylene or trimethylbenzene, making it prone to further alkylation to form penta- and hexamethylbenzene.[1]
Incorrect Stoichiometry	Using too much alkylating agent relative to the aromatic substrate favors polyalkylation. Solution: Use a large excess of the aromatic substrate (e.g., a 5:1 to 10:1 molar ratio of aromatic to alkylating agent). This increases the probability that the electrophile will react with the starting material instead of the product.

Data Presentation: Influence of Temperature on Isomer Distribution

The following table illustrates the principle of kinetic vs. thermodynamic control in a related reaction, the Friedel-Crafts methylation of toluene. This demonstrates the profound effect temperature can have on product ratios, a key consideration for optimizing the synthesis of a specific tetramethylbenzene isomer.

Temperature	ortho-Xylene (%)	meta-Xylene (%)	para-Xylene (%)	Control Type
0°C	54	17	29	Kinetic
25°C	3	69	28	Thermodynamic
80°C	1	89	10	Thermodynamic[4]

Note: This data is for the methylation of toluene and serves to illustrate the principle. The optimal temperatures and resulting isomer ratios for the synthesis of 1,2,3,4-tetramethylbenzene will depend on the specific starting material (e.g., o-xylene).

Experimental Protocols

General Protocol for Friedel-Crafts Methylation of o-Xylene

Safety Note: Friedel-Crafts reactions can be vigorous and evolve HCl gas. This procedure must be performed in a well-ventilated fume hood. Anhydrous reagents and glassware are essential.

Materials:

• o-Xylene (excess)

• Anhydrous Aluminum Chloride (AlCl₃)

• Methyl Chloride (CH₃Cl) gas or Chloromethane (B1201357) solution

• Anhydrous Solvent (e.g., Carbon Disulfide or Dichloromethane)

• Ice-water bath

• Drying tube (CaCl₂)

• Gas trap (for HCl)

• Separatory funnel

• 5% HCl solution (cold)

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel (or gas inlet tube), and a condenser fitted with a drying tube and a gas trap for HCl.

• Reagent Charging: In the flask, dissolve o-xylene in the anhydrous solvent. Cool the mixture to 0°C using an ice-water bath.

• Catalyst Addition: While stirring, slowly and carefully add anhydrous AlCl₃ to the cooled solution. The addition is exothermic.

• Alkylation: Slowly bubble methyl chloride gas through the stirred suspension or add a solution of chloromethane dropwise via the dropping funnel over 1-2 hours. Maintain the temperature at 0°C.

• Reaction: After the addition is complete, let the reaction stir at 0°C for an additional 2-3 hours. Monitor the reaction by taking aliquots and analyzing them by GC.

• Quenching: Very slowly and carefully pour the reaction mixture over crushed ice containing concentrated HCl. This will decompose the aluminum chloride complex. Caution: This step is highly exothermic and will release HCl gas.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold 5% HCl, water, saturated NaHCO₃ solution, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude product will be a mixture of isomers. Purify by fractional distillation or column chromatography to isolate 1,2,3,4-tetramethylbenzene.

Visualizations

Caption: Workflow for Friedel-Crafts synthesis of 1,2,3,4-tetramethylbenzene.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. Friedel Crafts aromatic alkylation of benzene methylbenzene electrophilic substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 4. Why Friedel Craft Methylation of Toluene is Abnormal? (The concept of kinetically and thermodynamically control product) | Science Mania [sciencemaniachem.com]
• 5. scielo.br [scielo.br]

Minimizing byproduct formation in Prehnitene synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of Prehnitene (1,2,3,4-tetramethylbenzene).

Troubleshooting Guide

This guide addresses common issues encountered during Prehnitene synthesis in a question-and-answer format.

Q1: My synthesis is producing a high percentage of durene and isodurene isomers. How can I improve the selectivity for Prehnitene?

A1: The formation of durene (1,2,4,5-tetramethylbenzene) and isodurene (1,2,3,5-tetramethylbenzene) is a common challenge in Prehnitene synthesis due to the thermodynamic stability of these isomers. To enhance selectivity for Prehnitene, consider the following strategies:

• Catalyst Selection: The choice of catalyst is paramount. Shape-selective catalysts, particularly medium-pore zeolites, can favor the formation of the sterically less hindered Prehnitene.

  • Zeolites: Zeolites like H-ZSM-5, H-Beta, and H-mordenite are known to influence isomer distribution in alkylation reactions.[1][2] The pore dimensions of these zeolites can create a "shape-selective" environment that preferentially forms or allows the diffusion of the less bulky Prehnitene isomer.

  • Modified Catalysts: The acidity and pore structure of zeolites can be modified to fine-tune selectivity. For instance, the Si/Al ratio and the introduction of various metals can alter the catalytic performance.[3]

• Reaction Temperature: Temperature plays a crucial role in determining the product distribution.

  • Lower temperatures generally favor kinetic control, which may lead to a higher proportion of Prehnitene.

  • Higher temperatures tend to promote thermodynamic equilibrium, which favors the more stable durene isomer.[4] It is advisable to perform a temperature screening study to find the optimal balance between reaction rate and selectivity.

• Reactant Ratio: The molar ratio of the methylating agent (e.g., methanol (B129727), methyl chloride) to the aromatic substrate (e.g., pseudocumene, xylene) can influence the extent of methylation and the formation of isomers.

  • An excess of the methylating agent can lead to the formation of pentamethylbenzene (B147382) and hexamethylbenzene.

  • Careful control of the stoichiometry is necessary to maximize the yield of tetramethylbenzenes while minimizing over-methylation.

Q2: I am observing the formation of pentamethylbenzene and other heavier aromatics. What is causing this and how can I prevent it?

A2: The formation of pentamethylbenzene and other highly methylated byproducts is a result of over-methylation. This occurs when the desired tetramethylbenzene product undergoes further alkylation. To mitigate this:

• Reduce Methylating Agent Concentration: Lower the molar ratio of the methylating agent to the aromatic substrate.

• Decrease Reaction Time: Shorter reaction times will reduce the opportunity for the product to undergo subsequent methylation.

• Lower Reaction Temperature: High temperatures can increase the rate of all methylation steps, including the undesirable over-methylation.

• Catalyst Deactivation: In some cases, catalyst deactivation over time can lead to changes in selectivity. Monitor catalyst activity and consider regeneration or replacement if necessary.

Q3: How can I effectively separate Prehnitene from its isomeric byproducts, particularly durene?

A3: The separation of tetramethylbenzene isomers can be challenging due to their similar boiling points. However, differences in their physical properties can be exploited:

• Crystallization: Durene has a significantly higher melting point (79-81 °C) compared to Prehnitene (-6.4 °C) and isodurene (-23.7 °C).[5] This property can be leveraged for separation. By cooling the product mixture, durene will selectively crystallize and can be removed by filtration.[6] The remaining liquid will be enriched in Prehnitene and isodurene.

• Fractional Distillation: While difficult, fractional distillation can be used to separate the isomers. Prehnitene has a boiling point of 205 °C, while isodurene boils at 198 °C and durene at 196-197 °C. A distillation column with a high number of theoretical plates is required for effective separation.

• Chromatography: Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are effective for separating small quantities of isomers for analytical purposes.[7][8] For preparative scale, specialized chromatographic techniques may be required.

Frequently Asked Questions (FAQs)

Q: What is the most common starting material for Prehnitene synthesis?

A: The most common laboratory and industrial starting materials for Prehnitene synthesis are trimethylbenzenes, particularly pseudocumene (1,2,4-trimethylbenzene), as well as xylenes (B1142099) and toluene.[7] The choice of starting material can influence the initial isomer distribution of the tetramethylbenzene products.

Q: What are the typical methylating agents used in Prehnitene synthesis?

A: Common methylating agents include methanol, methyl chloride, and dimethyl sulfate (B86663).[5][6] The choice of agent can depend on the specific catalyst system and reaction conditions being employed.

Q: Are there any safety concerns I should be aware of during Prehnitene synthesis?

A: Yes, the reagents used in Prehnitene synthesis can be hazardous.

• Aromatic Hydrocarbons: Toluene, xylenes, and trimethylbenzenes are flammable and can be harmful if inhaled or absorbed through the skin.

• Methylating Agents: Methyl chloride is a toxic gas, and dimethyl sulfate is extremely toxic and a known carcinogen. Methanol is flammable and toxic.

• Catalysts: Solid acid catalysts like zeolites can be respiratory irritants in powdered form. Friedel-Crafts catalysts such as aluminum chloride are corrosive and react violently with water. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and consult the Safety Data Sheets (SDS) for all chemicals before use.

Q: Can I synthesize Prehnitene through isomerization of other tetramethylbenzene isomers?

A: Yes, it is possible to isomerize a mixture of tetramethylbenzenes to enrich the concentration of a particular isomer.[6] This is typically done in the presence of a strong acid catalyst, such as a zeolite or a Lewis acid like AlCl₃. However, the reaction will proceed towards a thermodynamic equilibrium mixture, which may not favor Prehnitene.

Quantitative Data Summary

The following tables summarize the influence of key parameters on Prehnitene synthesis.

Table 1: Physical Properties of Tetramethylbenzene Isomers

Isomer	Structure	Melting Point (°C)	Boiling Point (°C)
Prehnitene	1,2,3,4-	-6.4	205
Isodurene	1,2,3,5-	-23.7	198
Durene	1,2,4,5-	79-81	196-197

Table 2: Influence of Reaction Conditions on Product Selectivity

Parameter	Effect on Prehnitene Selectivity	Rationale
Catalyst Type	High (Shape-selective zeolites favor Prehnitene)	The pore structure of the catalyst sterically hinders the formation of bulkier isomers like durene.[1][2]
Temperature	Moderate (Lower temperatures can favor kinetic products)	Higher temperatures promote isomerization to the thermodynamically more stable durene.[4]
Pressure	Low to Moderate	Primarily affects the phase of reactants and can influence catalyst lifetime.
Reactant Ratio	Moderate (Optimized ratio minimizes over- and under-methylation)	Excess methylating agent leads to heavier byproducts, while insufficient amounts leave unreacted starting material.

Experimental Protocols

Protocol 1: General Procedure for the Methylation of Pseudocumene using a Solid Acid Catalyst

This protocol provides a general methodology. The specific catalyst, temperature, and reaction time should be optimized for the desired outcome.

• Catalyst Activation: The solid acid catalyst (e.g., H-ZSM-5) is activated by calcination in a furnace under a flow of dry air. A typical procedure involves heating to 500-550 °C for 4-6 hours.

• Reaction Setup: A fixed-bed reactor is charged with the activated catalyst. The reactor is heated to the desired reaction temperature (e.g., 250-450 °C) under an inert atmosphere (e.g., nitrogen).

• Reaction: A mixture of pseudocumene and a methylating agent (e.g., methanol) is vaporized and passed over the catalyst bed. The molar ratio of pseudocumene to methanol is typically in the range of 1:1 to 1:4.

• Product Collection: The reaction effluent is cooled, and the liquid products are collected in a cold trap.

• Workup and Analysis: The collected liquid is washed with water to remove any unreacted methanol, followed by a wash with a dilute sodium bicarbonate solution and then brine. The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and analyzed by gas chromatography (GC) to determine the product distribution.

• Purification: The crude product mixture is subjected to fractional distillation or crystallization to separate the Prehnitene from its isomers and other byproducts.

Visualizations

Caption: Reaction pathways in Prehnitene synthesis.

Caption: Troubleshooting workflow for byproduct formation.

References

• 1. mdpi.com [mdpi.com]
• 2. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 3. Design and Synthesis of the Active Site Environment in Zeolite Catalysts for Selectively Manipulating Mechanistic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US4891467A - Selective synthesis of pseudocumene and durene - Google Patents [patents.google.com]
• 5. Isodurene - Wikipedia [en.wikipedia.org]
• 6. EP1460051A2 - Process for the production of mesitylene and durene - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. SEPARATION OF ISOMERS ‣ Pyvot [pyvot.tech]

Technical Support Center: Purification of 1,2,3,4-Tetramethylbenzene by Fractional Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 1,2,3,4-tetramethylbenzene (B1201564) (also known as prehnitene) via fractional distillation.

Troubleshooting Guide

This guide addresses common issues encountered during the fractional distillation of 1,2,3,4-tetramethylbenzene, helping you diagnose and resolve problems to achieve high-purity product.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Isomers (Contamination with Durene or Isodurene)	Insufficient column efficiency (too few theoretical plates).	- Use a longer fractionating column (e.g., Vigreux, packed column).- Ensure the column is well-insulated to maintain a proper temperature gradient.
Distillation rate is too fast.	- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate. A slow, steady distillation is crucial for separating close-boiling isomers.
Reflux ratio is too low.	- Increase the reflux ratio. More reflux improves separation but increases distillation time.
Product is Contaminated with Higher-Boiling Impurities (e.g., Pentamethylbenzene (B147382), Hexamethylbenzene)	Distillation carried on for too long at high temperatures.	- Monitor the head temperature closely. Stop the distillation when the temperature begins to rise significantly after the 1,2,3,4-tetramethylbenzene fraction has been collected.
No Distillate is Collected, or Distillation is Very Slow	Insufficient heating.	- Increase the heating mantle temperature gradually. The pot temperature needs to be significantly higher than the boiling point of the mixture to drive the vapors up the column.
Heat loss from the column.	- Insulate the fractionating column and the distillation head with glass wool or aluminum foil to prevent premature condensation.
System is not properly sealed (leaks).	- Check all joints and connections for a tight seal. Use appropriate joint clips.
Bumping or Uncontrolled Boiling	Lack of boiling chips or stir bar.	- Always add new boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling.
Heating is too rapid.	- Heat the distillation flask slowly and evenly.
Flooding of the Fractionating Column	Excessive boiling rate.	- Reduce the heating rate to allow the condensed liquid (reflux) to flow back down the column without obstructing the rising vapor.
Inaccurate Thermometer Reading	Improper thermometer placement.	- The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

Frequently Asked Questions (FAQs)

Q1: What are the boiling points of the tetramethylbenzene isomers, and why is this important for fractional distillation?

A1: The boiling points of the tetramethylbenzene isomers are very close, which makes their separation by fractional distillation challenging. 1,2,3,4-Tetramethylbenzene (Prehnitene) has a boiling point of approximately 205 °C.[1] Its isomers, 1,2,3,5-tetramethylbenzene (B1211182) (Isodurene) and 1,2,4,5-tetramethylbenzene (B166113) (Durene), have boiling points of 198 °C and 196-197 °C, respectively.[2][3] The small difference in boiling points necessitates a highly efficient fractionating column and careful control over the distillation parameters to achieve good separation.

Q2: What are the common impurities found in crude 1,2,3,4-tetramethylbenzene?

A2: Common impurities depend on the synthesis or source. If synthesized via Friedel-Crafts alkylation, byproducts can include other tetramethylbenzene isomers (durene and isodurene), as well as higher methylated benzenes like pentamethylbenzene and hexamethylbenzene. If isolated from petroleum reformate, other aromatic hydrocarbons with similar boiling points may be present.

Q3: When should I consider using vacuum distillation?

A3: While 1,2,3,4-tetramethylbenzene can be distilled at atmospheric pressure, vacuum distillation is recommended to lower the boiling point. This can help prevent potential thermal degradation of the compound and is particularly useful if the crude mixture contains high-boiling impurities that would require very high temperatures to remove at atmospheric pressure.

Q4: Can azeotropic distillation be used to purify 1,2,3,4-tetramethylbenzene?

A4: Yes, azeotropic distillation can be an effective technique, especially for separating it from complex mixtures. For instance, diethylene glycol monomethyl ether has been used as an azeotrope-forming agent to isolate 1,2,3,4-tetramethylbenzene from petroleum fractions. This method can alter the relative volatilities of the components, facilitating separation.

Q5: How can I confirm the purity of my distilled 1,2,3,4-tetramethylbenzene?

A5: The purity of the collected fractions can be assessed using analytical techniques such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy. A simple method to monitor the separation during distillation is to measure the refractive index of the collected fractions.

Quantitative Data

The following table summarizes key physical properties of 1,2,3,4-tetramethylbenzene and its common isomers, which are critical for planning a successful fractional distillation.

Compound	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Vapor Pressure
1,2,3,4-Tetramethylbenzene (Prehnitene)	205[1]	-6.2[1]	0.905	160 mmHg at 140 °C[4]
1,2,3,5-Tetramethylbenzene (Isodurene)	198[3]	-23.7[3]	0.890	0.498 mmHg at 25 °C[5][6]
1,2,4,5-Tetramethylbenzene (Durene)	196-197[2]	79.2	0.888 (at 20°C, solid)	160 mmHg at 140 °C[2]

Experimental Protocols

Detailed Methodology for Fractional Distillation of 1,2,3,4-Tetramethylbenzene

This protocol outlines the steps for purifying 1,2,3,4-tetramethylbenzene from a mixture of its isomers and other aromatic hydrocarbons.

Materials:

• Crude 1,2,3,4-tetramethylbenzene mixture

• Boiling chips or magnetic stir bar

• Round-bottom flask

• Fractionating column (Vigreux or packed with Raschig rings or metal sponges)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle

• Insulating material (glass wool, aluminum foil)

• Lab jack and clamps

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.

  • Place a magnetic stir bar or a few boiling chips in the round-bottom flask.

  • Charge the flask with the crude 1,2,3,4-tetramethylbenzene mixture, filling it to no more than two-thirds of its volume.

  • Connect the fractionating column to the flask and the distillation head to the column.

  • Place the thermometer in the distillation head, ensuring the top of the bulb is level with the side arm leading to the condenser.

  • Connect the condenser to the distillation head and a receiving flask. Ensure a gentle flow of cold water through the condenser (in at the bottom, out at the top).

  • Secure all joints with clips.

  • Insulate the fractionating column and distillation head with glass wool and/or aluminum foil.

• Distillation:

  • Begin heating the distillation flask gently with the heating mantle.

  • Observe the mixture as it begins to boil. A ring of condensate should slowly rise through the fractionating column.

  • Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • The initial fractions will be enriched in the lower-boiling isomers (durene and isodurene). Collect these in a separate receiving flask. The head temperature should hold steady during the collection of these initial fractions.

  • As the lower-boiling components are removed, the temperature at the distillation head will begin to rise.

  • When the temperature stabilizes at the boiling point of 1,2,3,4-tetramethylbenzene (approx. 205 °C at atmospheric pressure), change the receiving flask to collect the desired product.

  • Continue to collect the fraction as long as the temperature remains constant.

• Shutdown and Analysis:

  • Once the temperature begins to drop or rise again significantly, or when only a small amount of residue remains in the distillation flask, stop the distillation by removing the heating mantle.

  • Allow the apparatus to cool completely before disassembling.

  • Analyze the collected fractions for purity using appropriate analytical methods (e.g., GC, NMR).

Visualizations

Caption: Experimental workflow for the purification of 1,2,3,4-tetramethylbenzene.

References

• 1. Prehnitene - Wikipedia [en.wikipedia.org]
• 2. 95-93-2 CAS MSDS (1,2,4,5-Tetramethylbenzene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Isodurene - Wikipedia [en.wikipedia.org]
• 4. echemi.com [echemi.com]
• 5. 1,2,3,5-tetramethyl benzene, 527-53-7 [thegoodscentscompany.com]
• 6. 1,2,3,5-Tetramethylbenzene - Hazardous Agents | Haz-Map [haz-map.com]

Technical Support Center: Synthesis and Purification of Prehnitene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and purification of Prehnitene (1,2,3,4-tetramethylbenzene).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized Prehnitene?

A1: When synthesizing Prehnitene, particularly through Friedel-Crafts alkylation of xylenes (B1142099) or trimethylbenzenes, the most common impurities are other tetramethylbenzene isomers, such as Durene (1,2,4,5-tetramethylbenzene) and Isodurene (1,2,3,5-tetramethylbenzene).[1] Additionally, under-methylated precursors (e.g., trimethylbenzenes) and over-methylated byproducts (e.g., pentamethylbenzene (B147382) and hexamethylbenzene) can also be present.[2]

Q2: My crude Prehnitene sample is a solid at room temperature. What does this indicate?

A2: Pure Prehnitene is a liquid at room temperature with a melting point of -6.2 °C.[3] If your synthesized sample is a solid, it is likely contaminated with a significant amount of Durene, which is a solid with a much higher melting point of 79.2 °C.[1]

Q3: Is fractional distillation a suitable method for purifying Prehnitene from its isomers?

A3: Fractional distillation is generally not an effective method for separating Prehnitene from its isomers, Durene and Isodurene. Their boiling points are very close, making separation by this method challenging and inefficient.[1][3]

Q4: Can I use standard recrystallization to purify Prehnitene?

A4: Standard recrystallization at or above room temperature is not a viable method for purifying Prehnitene because it is a liquid under these conditions.[3] However, low-temperature fractional crystallization or fractional freezing can be employed to separate Prehnitene from higher-melting point impurities like Durene.

Q5: What analytical techniques are recommended for assessing the purity of my synthesized Prehnitene?

A5: Gas Chromatography (GC), often coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), is a highly effective technique for separating and quantifying Prehnitene and its common isomeric impurities. High-Performance Liquid Chromatography (HPLC) can also be used for purity assessment.

Troubleshooting Guides

Issue 1: Low Yield of Prehnitene in Friedel-Crafts Synthesis

Possible Cause	Troubleshooting Step
Inactive Catalyst	Use fresh, anhydrous aluminum chloride. Ensure it is not exposed to moisture before or during the reaction.
Insufficient Methylating Agent	Ensure the correct stoichiometry of the methylating agent (e.g., methyl chloride) is used. If using a gaseous methylating agent, ensure a consistent and adequate flow rate.
Poor Reaction Conditions	Optimize the reaction temperature and time. Friedel-Crafts alkylations are sensitive to these parameters, and suboptimal conditions can lead to incomplete reaction or increased side products.
Loss during Workup	Ensure proper phase separation during the aqueous workup. Multiple extractions of the aqueous layer with a suitable organic solvent can help maximize the recovery of the product.

Issue 2: High Levels of Isomeric Impurities (Durene, Isodurene)

Possible Cause	Troubleshooting Step
Non-selective Starting Material	The choice of starting material can influence the isomer distribution. For example, methylation of pseudocumene (1,2,4-trimethylbenzene) can lead to a mixture of tetramethylbenzene isomers.
Isomerization during Reaction	The Lewis acid catalyst (e.g., AlCl₃) can promote isomerization of the product. Using milder reaction conditions (lower temperature, shorter reaction time) may help to minimize this.
Ineffective Purification	Fractional distillation is often inadequate. Consider employing low-temperature fractional crystallization to remove the higher-melting Durene. For separating liquid isomers, preparative chromatography may be necessary.

Issue 3: Presence of Over-Methylated Byproducts

Possible Cause	Troubleshooting Step
Excess Methylating Agent	Carefully control the stoichiometry of the methylating agent. Using a significant excess can promote the formation of pentamethylbenzene and hexamethylbenzene.
Prolonged Reaction Time	Shorter reaction times can help to minimize over-methylation. Monitor the reaction progress by GC to determine the optimal endpoint.

Data Presentation

Table 1: Physical Properties of Tetramethylbenzene Isomers

Isomer	Structure	IUPAC Name	Melting Point (°C)	Boiling Point (°C)
Prehnitene	1,2,3,4-Tetramethylbenzene	1,2,3,4-Tetramethylbenzene	-6.2[3]	205[3]
Isodurene	1,2,3,5-Tetramethylbenzene	1,2,3,5-Tetramethylbenzene	-23.7	198
Durene	1,2,4,5-Tetramethylbenzene	1,2,4,5-Tetramethylbenzene	79.2[1]	192-198[1][4]

Experimental Protocols

Protocol 1: Synthesis of Prehnitene via Friedel-Crafts Alkylation of Pseudocumene (Illustrative)

This protocol is adapted from a similar synthesis of Durene and can be modified for Prehnitene synthesis.

Materials:

• Pseudocumene (1,2,4-trimethylbenzene)

• Anhydrous aluminum chloride (AlCl₃)

• Methyl chloride (CH₃Cl) gas

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• An appropriate organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• Set up a reaction flask equipped with a mechanical stirrer, a gas inlet tube, and a reflux condenser. The outlet of the condenser should be connected to a gas trap to handle excess methyl chloride and evolving HCl gas.

• Charge the flask with pseudocumene and anhydrous aluminum chloride.

• Heat the mixture to the desired reaction temperature (e.g., 80-100 °C).

• Bubble a steady stream of methyl chloride gas through the stirred reaction mixture.

• Monitor the reaction progress by periodically taking aliquots and analyzing them by GC.

• Once the desired conversion is achieved, cool the reaction mixture to room temperature.

• Slowly and carefully quench the reaction by pouring the mixture over crushed ice and concentrated HCl.

• Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification of Prehnitene by Low-Temperature Fractional Crystallization

This is a conceptual protocol for the removal of Durene from a crude Prehnitene mixture.

Materials:

• Crude Prehnitene containing Durene

• A suitable cooling bath (e.g., acetone/dry ice or a cryocooler)

• A jacketed filtration funnel, pre-cooled

Procedure:

• Place the crude Prehnitene mixture in a flask.

• Slowly cool the mixture while stirring. As the temperature decreases, the higher-melting Durene will start to crystallize out of the liquid Prehnitene.

• Continue cooling to a temperature just above the freezing point of Prehnitene (e.g., -5 °C to 0 °C) to maximize the crystallization of Durene while keeping the Prehnitene liquid.

• Quickly filter the cold slurry through a pre-cooled jacketed filtration funnel to separate the solid Durene from the liquid Prehnitene.

• The filtrate will be enriched in Prehnitene. The purity of the filtrate can be assessed by GC analysis.

• This process can be repeated to further improve the purity of the Prehnitene.

Protocol 3: Purity Assessment by Gas Chromatography (GC-FID)

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column suitable for aromatic hydrocarbon separation (e.g., HP-5, DB-5, or similar 5% phenyl-methylpolysiloxane column)

GC Conditions (Typical):

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min)

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: Increase at 10 °C/min to 240 °C

  • Final hold: Hold at 240 °C for 5 minutes

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio)

• Sample Preparation: Dilute a small amount of the synthesized Prehnitene in a suitable solvent (e.g., hexane (B92381) or dichloromethane) to approximately 1 mg/mL.

Data Analysis:

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity by the area percent method: Purity (%) = (Area of Prehnitene Peak / Total Area of All Peaks) x 100

• Identify impurities by comparing their retention times with those of known standards (Isodurene, Durene, etc.).

Visualizations

Caption: Workflow for Prehnitene synthesis and purification.

Caption: Logic diagram for troubleshooting Prehnitene impurities.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. nbinno.com [nbinno.com]
• 3. vurup.sk [vurup.sk]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]

Handling and storage recommendations for 1,2,3,4-Tetramethylbenzene

This technical support center provides essential information for the safe handling and storage of 1,2,3,4-Tetramethylbenzene (also known as Prehnitene) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 1,2,3,4-Tetramethylbenzene and what are its common applications in research?

A1: 1,2,3,4-Tetramethylbenzene is an aromatic hydrocarbon.[1] In a laboratory setting, it is primarily used for industrial and scientific research purposes.[2]

Q2: What are the main hazards associated with 1,2,3,4-Tetramethylbenzene?

A2: 1,2,3,4-Tetramethylbenzene is classified as a combustible liquid.[1] It can cause skin and serious eye irritation.[2][3] Inhalation may also lead to respiratory irritation.[2][3]

Q3: What are the appropriate storage conditions for 1,2,3,4-Tetramethylbenzene?

A3: It is recommended to store 1,2,3,4-Tetramethylbenzene in a dry, cool, and well-ventilated area.[1][4] The container should be kept tightly closed and stored in a locked-up location.[2][4] For stock solutions, storage at -20°C is suitable for one month, while storage at -80°C can extend the stability to six months.[5]

Q4: What personal protective equipment (PPE) should be worn when handling this chemical?

A4: When handling 1,2,3,4-Tetramethylbenzene, it is essential to wear appropriate personal protective equipment. This includes protective gloves, safety goggles with side-shields, and a lab coat or other protective clothing.[2][4] In situations where exposure limits may be exceeded, a full-face respirator is recommended.[2]

Q5: What should I do in case of accidental contact or exposure?

A5: In case of skin contact, wash the affected area immediately with plenty of soap and water.[4] If it gets into the eyes, rinse cautiously with water for several minutes.[2] For inhalation, move the individual to fresh air and ensure they are comfortable for breathing.[2] In all cases of significant exposure or if irritation persists, seek medical attention.[2][4]

Quantitative Data

The following table summarizes key quantitative data for 1,2,3,4-Tetramethylbenzene.

Property	Value	Source
Molecular Formula	C₁₀H₁₄	--INVALID-LINK--
Molecular Weight	134.22 g/mol	--INVALID-LINK--
Boiling Point	203 °C	--INVALID-LINK--
Melting Point	-6.2 °C	--INVALID-LINK--
Flash Point	165 °F (74 °C)	--INVALID-LINK--
Density	0.838 g/mL at 25 °C	--INVALID-LINK--
Water Solubility	Immiscible	--INVALID-LINK--
Vapor Pressure	160 mm Hg (at 140 °C)	--INVALID-LINK--

Experimental Protocols

Recommended Protocol for Weighing and Dispensing:

• Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[2] Have all necessary PPE on, including gloves, safety goggles, and a lab coat.[2]

• Equipment: Use a calibrated analytical balance. Prepare a clean, dry, and chemically compatible container (e.g., glass vial) for weighing.

• Dispensing: Carefully open the main container of 1,2,3,4-Tetramethylbenzene. Use a clean, dry pipette or spatula to transfer the desired amount to your pre-weighed container on the balance.

• Closure: Immediately and securely close the main container after dispensing to minimize exposure to air and prevent contamination.

• Cleanup: Clean any spills immediately with an appropriate absorbent material. Dispose of contaminated materials as hazardous waste.

Recommended Protocol for Preparing a Solution:

• Solvent Selection: Choose a solvent in which 1,2,3,4-Tetramethylbenzene is soluble, such as chloroform (B151607) or ethyl acetate.[6]

• Calculation: Calculate the required mass of 1,2,3,4-Tetramethylbenzene and the volume of the solvent to achieve the desired concentration.

• Dissolution: In a chemical fume hood, add the weighed 1,2,3,4-Tetramethylbenzene to a volumetric flask.

• Mixing: Add a small amount of the chosen solvent to the flask and gently swirl to dissolve the compound. Once dissolved, add the remaining solvent to the calibration mark.

• Storage: Stopper the flask and invert it several times to ensure a homogenous solution. Label the flask clearly with the chemical name, concentration, solvent, and date of preparation. Store appropriately.

Recommended Protocol for Disposal of Small Quantities:

• Waste Collection: Collect waste 1,2,3,4-Tetramethylbenzene and any contaminated materials (e.g., pipette tips, absorbent pads) in a designated, labeled, and sealed hazardous waste container.[5]

• Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "1,2,3,4-Tetramethylbenzene".

• Incompatible Wastes: Do not mix with incompatible materials, such as strong oxidizing agents.[1]

• Disposal Request: Follow your institution's guidelines for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) office for pickup.[5]

• Empty Containers: Empty containers of 1,2,3,4-Tetramethylbenzene should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Solidification of the chemical in the storage bottle.	Storage temperature is below the melting point (-6.2 °C).	Allow the bottle to warm to room temperature in a well-ventilated area before use. Do not apply direct heat.
Inconsistent experimental results.	The chemical may have degraded due to improper storage or exposure to air.	Use a fresh stock of the chemical. Ensure the container is always tightly sealed after use and stored under the recommended conditions.
Skin or eye irritation during handling.	Inadequate PPE or accidental spillage.	Always wear the recommended PPE, including gloves and safety goggles. In case of contact, follow the first-aid measures outlined in the FAQs.[2][4]
Strong odor in the laboratory.	Improper sealing of the container or a spill.	Ensure the container is tightly closed. Check for any spills and clean them up immediately using an absorbent material in a well-ventilated area.

Logical Workflow for Safe Handling and Storage

Caption: Workflow for the safe handling and storage of 1,2,3,4-Tetramethylbenzene.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. drive.uqu.edu.sa [drive.uqu.edu.sa]
• 4. tdi-bi.com [tdi-bi.com]
• 5. policies.dartmouth.edu [policies.dartmouth.edu]
• 6. chembk.com [chembk.com]
• 7. vumc.org [vumc.org]

Preventing side reactions during the methylation of xylene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent and troubleshoot side reactions during the methylation of xylene.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the methylation of xylene?

A1: The methylation of xylene is often accompanied by several side reactions that can reduce the yield of the desired xylene isomers and complicate product purification. The most common side reactions include:

• Disproportionation and Transalkylation: In this reaction, two molecules of toluene (B28343) (often used as a starting material or present as a related compound) can react to form one molecule of benzene (B151609) and one molecule of xylene. Similarly, xylene can undergo disproportionation to form toluene and trimethylbenzene.[1][2]

• Isomerization: The desired p-xylene (B151628) can isomerize to the thermodynamically more stable m-xylene (B151644) and o-xylene, especially on the external acid sites of the catalyst.[1][3]

• Further Methylation: Xylene can react with additional methanol (B129727) to form polymethylated benzenes, such as trimethylbenzenes and tetramethylbenzenes.[1][2]

• Methanol to Hydrocarbons (MTH): The methanol methylating agent can undergo conversion to light hydrocarbons, such as olefins and alkanes, which reduces the efficiency of the desired methylation reaction.[2][4][5]

• Coke Formation: At higher temperatures, complex hydrocarbon molecules can form and deposit on the catalyst surface, leading to deactivation.[1]

Q2: How does the choice of catalyst influence the formation of side products?

A2: The catalyst plays a crucial role in determining the selectivity of the xylene methylation reaction. Zeolite catalysts, particularly ZSM-5, are commonly used due to their shape-selective properties.[6][7] Key factors include:

• Pore Structure: The medium pore size of ZSM-5 favors the formation of p-xylene, which has a smaller kinetic diameter than its other isomers, allowing it to diffuse out of the pores more easily.[1][2]

• Acidity: The acidic sites on the catalyst are necessary for the methylation reaction. However, strong acid sites can promote undesirable side reactions like disproportionation and isomerization.[1][8] Modifying the catalyst to reduce the number of strong acid sites can enhance selectivity.[1]

• External Surface Passivation: Acid sites on the external surface of the catalyst are not shape-selective and can promote the isomerization of p-xylene to other isomers. Modifying the external surface with agents like magnesium oxide (MgO) or silicon dioxide (SiO₂) can passivate these sites and improve p-xylene selectivity.[1][4]

Q3: What is the effect of reaction temperature on side reactions?

A3: Reaction temperature is a critical parameter that needs to be carefully controlled.

• Higher Temperatures (above 500°C): While higher temperatures can increase the overall reaction rate, they also tend to favor side reactions.[3] For instance, the formation of undesired byproducts through disproportionation and methanol-to-hydrocarbon reactions becomes more significant at elevated temperatures.[1][3]

• Optimal Temperature Range: The optimal temperature for selective xylene methylation is typically in the range of 400-500°C.[1] Within this range, it is possible to achieve a good balance between the rate of the main reaction and the suppression of side reactions.[9]

Troubleshooting Guides

Problem 1: Low Selectivity for p-Xylene (High Levels of m- and o-Xylene)

Possible Causes:

• Isomerization of p-xylene on the external surface of the catalyst.

• Inappropriate catalyst choice or preparation.

• High reaction temperature.

Troubleshooting Steps:

• Catalyst Modification:

  • Action: Modify the ZSM-5 catalyst by impregnating it with magnesium oxide (MgO) or by chemical vapor deposition of silica.

  • Rationale: This will passivate the non-selective acid sites on the external surface of the catalyst, thereby inhibiting the isomerization of p-xylene.[1]

• Optimize Reaction Temperature:

  • Action: Gradually decrease the reaction temperature in increments of 10-20°C.

  • Rationale: Lowering the temperature can reduce the rate of the isomerization reaction, which often has a higher activation energy than the desired methylation.[9]

• Increase Space Velocity:

  • Action: Increase the flow rate of the reactants over the catalyst bed.

  • Rationale: Higher space velocity reduces the contact time of the products with the catalyst, minimizing the opportunity for secondary isomerization reactions.[1]

Problem 2: Significant Formation of Benzene and Trimethylbenzenes

Possible Cause:

• Disproportionation and transalkylation reactions are occurring.

Troubleshooting Steps:

• Adjust Catalyst Acidity:

  • Action: Use a catalyst with lower acidity or modify the existing catalyst to reduce the strength of its acid sites. For example, phosphorus modification of ZSM-5 can suppress disproportionation.[1]

  • Rationale: Disproportionation reactions are often catalyzed by strong acid sites.[1]

• Optimize Toluene/Methanol Ratio:

  • Action: Increase the molar ratio of toluene to methanol in the feed.

  • Rationale: A higher concentration of toluene can suppress the disproportionation of xylene by Le Chatelier's principle. However, an excessively high ratio may promote toluene disproportionation.[1]

Problem 3: Low Methanol Conversion and/or Formation of Light Hydrocarbons

Possible Causes:

• Methanol is undergoing side reactions to form hydrocarbons (MTH).

• The reaction temperature is too high.

Troubleshooting Steps:

• Modify the Catalyst:

  • Action: Employ a catalyst that is less active for the MTH reaction. Modification of ZSM-5 with certain metal oxides can suppress this side reaction.[4]

• Lower the Reaction Temperature:

  • Action: Reduce the reaction temperature.

  • Rationale: The MTH reaction is generally favored at higher temperatures.[4]

• Alternative Methylating Agent:

  • Action: Consider using CO₂ and H₂ as the methylating agent with a suitable dual-functional catalyst (e.g., ZnZrOx–ZSM-5).[4][5]

  • Rationale: This can generate the reactive methylating species more selectively and at lower temperatures, avoiding the conditions that favor MTH reactions with methanol.[4][5][10]

Quantitative Data Summary

Table 1: Effect of Catalyst Modification on p-Xylene Selectivity

Catalyst	Modification	Toluene Conversion (%)	p-Xylene Selectivity (%)	Reference
ZSM-5	None	28.8	~50	[1]
ZSM-5	MgO modified	Lower activity	Higher	[1]
ZSM-5	Phosphorus modified	-	Increased	[1]
ZSM-5	Silicon modified (TEOS)	-	Increased	[4]

Table 2: Influence of Reaction Conditions on Product Distribution

Parameter	Change	Effect on Toluene Conversion	Effect on p-Xylene Selectivity	Reference
Temperature	Increase	Increase	Decrease (above optimum)	[3][9]
Toluene/Methanol Ratio	Increase	Decrease	Increase (up to a point)	[1][9]
Space Velocity	Increase	Decrease	Increase	[1]
Pressure	Increase	-	Decrease	[9]

Experimental Protocols

Protocol 1: Catalyst Preparation - MgO Modified ZSM-5

• Preparation of Impregnation Solution: Dissolve a calculated amount of magnesium nitrate (B79036) hexahydrate in distilled water to achieve the desired MgO loading (e.g., 5 wt%).

• Impregnation: Add the ZSM-5 zeolite powder to the magnesium nitrate solution. Stir the slurry at room temperature for 24 hours to ensure uniform impregnation.

• Drying: Remove the excess water using a rotary evaporator. Dry the impregnated catalyst in an oven at 110°C overnight.

• Calcination: Calcine the dried catalyst in a furnace. Ramp the temperature from room temperature to 550°C at a rate of 5°C/min and hold at 550°C for 5 hours in a flow of air.

• Characterization: Characterize the final catalyst using techniques such as XRD, NH₃-TPD, and BET analysis to confirm its properties.

Protocol 2: Fixed-Bed Reactor Experiment for Xylene Methylation

• Reactor Setup: Place a known amount of the prepared catalyst (e.g., 1 gram) in a fixed-bed stainless steel reactor.

• Catalyst Activation: Activate the catalyst in situ by heating it to the reaction temperature (e.g., 450°C) under a flow of an inert gas like nitrogen for at least 1 hour.

• Reactant Feed: Introduce the reactants, toluene and methanol, into the reactor at a specific molar ratio (e.g., 2:1) using high-precision pumps. The reactants are typically vaporized and mixed with a carrier gas (e.g., nitrogen) before entering the reactor.

• Reaction: Maintain the desired reaction temperature and pressure.

• Product Analysis: The reactor effluent is passed through a condenser to separate the liquid and gaseous products. The composition of both phases is analyzed using gas chromatography (GC) equipped with a flame ionization detector (FID).

Visualizations

Caption: Reaction pathways in xylene methylation.

Caption: Troubleshooting flowchart for low p-xylene selectivity.

Caption: General experimental workflow for xylene methylation.

References

• 1. Shape selective catalysis in methylation of toluene: Development, challenges and perspectives [journal.hep.com.cn]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. researchgate.net [researchgate.net]
• 4. Selective methylation of toluene using CO2 and H2 to para-xylene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Progress of Methylation of C6-8~Arene with Methanol: Mechanism, Catalysts, Kinetic/Thermodynamics and Perspectives [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selective methylation of toluene using CO2 and H2 to para-xylene - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Production of 1,2,3,4-Tetramethylbenzene

Welcome to the technical support center for the synthesis and purification of 1,2,3,4-Tetramethylbenzene (B1201564) (Prehnitene). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during laboratory and pilot-plant scale production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your synthetic procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis and purification of 1,2,3,4-Tetramethylbenzene.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 1,2,3,4-Tetramethylbenzene	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Catalyst Inactivity: The Lewis acid catalyst (e.g., AlCl₃) may be deactivated by moisture. 3. Suboptimal Reagent Stoichiometry: Incorrect molar ratio of alkylating agent to the aromatic substrate. 4. Loss during Workup: Product loss during aqueous washing or extraction steps.	1. Optimize Reaction Conditions: Increase reaction time or temperature and monitor progress using GC analysis. 2. Ensure Anhydrous Conditions: Use freshly opened or purified anhydrous reagents and solvents. Dry all glassware thoroughly before use. 3. Adjust Stoichiometry: Carefully control the molar ratios of reactants and catalyst. 4. Careful Workup: Minimize the number of extraction and washing steps. Ensure complete phase separation.
Formation of Multiple Isomers (e.g., Durene, Isodurene)	1. Thermodynamic Equilibrium: The reaction conditions may favor the formation of a thermodynamic mixture of tetramethylbenzene isomers. The typical equilibrium ratio of isodurene, durene, and prehnitene is approximately 5:3:2.[1] 2. Isomerization: The desired product may isomerize under the reaction conditions.	1. Kinetic Control: Employ milder reaction conditions (lower temperature, shorter reaction time) to favor the kinetically controlled product. 2. Catalyst Selection: Certain shape-selective catalysts, like specific zeolites, can favor the formation of a particular isomer.
Presence of Polyalkylated Byproducts (Pentamethylbenzene, Hexamethylbenzene)	1. Excessive Alkylation: The product, 1,2,3,4-tetramethylbenzene, is more reactive than the starting material and can undergo further alkylation.[2] 2. High Concentration of Alkylating Agent: An excess of the methylating agent can drive the reaction towards polyalkylation.	1. Use an Excess of the Aromatic Substrate: Employing a large excess of the starting aromatic compound (e.g., xylene, pseudocumene) can minimize polyalkylation. 2. Control Alkylating Agent Addition: Add the alkylating agent slowly and in a controlled manner to the reaction mixture.
Difficulty in Separating 1,2,3,4-Tetramethylbenzene from Isomers	1. Close Boiling Points: The tetramethylbenzene isomers have very similar boiling points, making separation by simple distillation ineffective. 2. Inefficient Fractional Distillation: Inadequate column length, packing, or improper reflux ratio.	1. High-Efficiency Fractional Distillation: Use a long, well-insulated fractionating column with a high number of theoretical plates. 2. Optimize Distillation Parameters: Maintain a slow and steady distillation rate. A higher reflux ratio can improve separation but will increase distillation time. 3. Crystallization: Exploit differences in melting points. Durene, with its high melting point (79.2 °C), can often be selectively crystallized out of the isomer mixture.[3]
Inaccurate Boiling Point Reading During Distillation	1. Incorrect Thermometer Placement: The thermometer bulb is not positioned correctly at the vapor outlet to the condenser.	1. Proper Thermometer Placement: Ensure the top of the thermometer bulb is level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial method for producing 1,2,3,4-Tetramethylbenzene?

A1: The most common industrial method is the Friedel-Crafts alkylation of more readily available methylated benzenes, such as xylenes (B1142099) or pseudocumene (1,2,4-trimethylbenzene), using a methylating agent like methyl chloride or methanol (B129727) in the presence of a Lewis acid catalyst (e.g., anhydrous aluminum chloride) or a solid acid catalyst like a zeolite.[2]

Q2: I am observing a significant amount of durene (1,2,4,5-tetramethylbenzene) in my product mixture. How can I increase the selectivity for 1,2,3,4-tetramethylbenzene?

A2: To increase selectivity, you can try adjusting the reaction conditions to be under kinetic control, which typically involves using lower temperatures and shorter reaction times. Additionally, the choice of catalyst can influence isomer distribution. Some shape-selective zeolites may favor the formation of 1,2,3,4-tetramethylbenzene over the thermodynamically more stable durene.

Q3: My Friedel-Crafts alkylation reaction is sluggish and giving a low yield. What are the likely causes?

A3: A sluggish reaction and low yield are often due to an inactive catalyst. The Lewis acid catalysts used in Friedel-Crafts reactions, such as aluminum chloride, are extremely sensitive to moisture. Ensure that all your reagents, solvents, and glassware are scrupulously dry. Another potential cause is a deactivated aromatic ring if it contains electron-withdrawing substituents.

Q4: Can I use fractional distillation to separate the isomers of tetramethylbenzene?

A4: Yes, fractional distillation is the primary method for separating tetramethylbenzene isomers. However, due to their very close boiling points, a highly efficient fractionating column with a large number of theoretical plates is required. The distillation must be performed slowly and with a suitable reflux ratio to achieve good separation. For mixtures rich in durene, fractional crystallization can be an effective preliminary purification step due to its significantly higher melting point.[3]

Q5: Are there any non-alkylation methods to synthesize 1,2,3,4-Tetramethylbenzene?

A5: Yes, alternative methods exist, although they are generally less common for large-scale production. One reported high-yield synthesis involves the reduction of 1,2-bis(bromomethyl)-3,6-dimethylbenzene with lithium aluminum hydride in tetrahydrofuran (B95107), affording 1,2,3,4-tetramethylbenzene in 97.3% yield.[4] However, the starting material is less common and the reagent is more expensive than those used in Friedel-Crafts alkylation. Isomerization of other tetramethylbenzene isomers is also a possible route.

Experimental Protocols

Protocol 1: Synthesis via Methylation of Pseudocumene (Vapor-Phase)

This protocol describes a general procedure for the vapor-phase methylation of pseudocumene over a zeolite catalyst, which is a common approach in industrial settings.

Materials:

• Pseudocumene (1,2,4-trimethylbenzene)

• Methanol

• Zeolite catalyst (e.g., H-ZSM-5)

• Nitrogen gas (for catalyst activation)

Equipment:

• Fixed-bed reactor

• Furnace with temperature controller

• Mass flow controllers for gas and liquid feeds

• Vaporizer

• Condenser and collection system

• Gas chromatograph (GC) with a flame ionization detector (FID) for analysis

Procedure:

• Catalyst Activation:

  • Load the fixed-bed reactor with the zeolite catalyst.

  • Heat the catalyst to 500 °C under a continuous flow of nitrogen gas (e.g., 50 mL/min) for 5 hours to remove any adsorbed moisture.

• Reaction:

  • After activation, adjust the reactor temperature to the desired reaction temperature (e.g., 350-450 °C).

  • Vaporize a mixture of pseudocumene and methanol (e.g., a molar ratio of 2:1 to 5:1) and feed it into the reactor over the catalyst bed at a defined weight hourly space velocity (WHSV), for instance, 2-4 h⁻¹.

  • The reaction is typically carried out at or near atmospheric pressure.

• Product Collection and Analysis:

  • Cool and condense the product stream exiting the reactor.

  • Collect the liquid product.

  • Analyze the liquid product by gas chromatography (GC) to determine the conversion of pseudocumene and the selectivity for 1,2,3,4-tetramethylbenzene and other isomers.

  • Confirm product identities using gas chromatography-mass spectrometry (GC-MS).

Quantitative Data (Illustrative):

The following table provides illustrative data for the methylation of pseudocumene under different conditions. Actual results will vary based on the specific catalyst and reaction parameters used.

Parameter	Condition A	Condition B
Catalyst	H-ZSM-5	Modified H-ZSM-5
Temperature	350 °C	400 °C
Pseudocumene Conversion (%)	25	40
Selectivity for 1,2,3,4-Tetramethylbenzene (%)	30	25
Selectivity for 1,2,4,5-Tetramethylbenzene (Durene) (%)	50	55
Selectivity for 1,2,3,5-Tetramethylbenzene (Isodurene) (%)	15	15
Other Byproducts (%)	5	5

Protocol 2: High-Yield Synthesis from 1,2-bis(bromomethyl)-3,6-dimethylbenzene

This protocol details a high-yield laboratory synthesis of 1,2,3,4-tetramethylbenzene.[4]

Materials:

• 1,2-bis(bromomethyl)-3,6-dimethylbenzene

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• 15% Sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate

• Nitrogen gas

Equipment:

• Round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Under a nitrogen atmosphere, dissolve 3.8 g (0.1 mol) of lithium aluminum hydride in 68 g of anhydrous tetrahydrofuran in a round-bottom flask.

  • Cool the mixture to 0-5 °C using an ice bath.

• Addition of Starting Material:

  • Dissolve 5.84 g (0.02 mol) of 1,2-bis(bromomethyl)-3,6-dimethylbenzene in 80 g of anhydrous tetrahydrofuran.

  • Add this solution dropwise to the cooled LiAlH₄ suspension over a period of 2 hours.

• Reaction and Workup:

  • After the addition is complete, warm the mixture to reflux and maintain for 12 hours (overnight).

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by the slow, dropwise addition of 3.9 g of water, followed by 3.9 g of 15% sodium hydroxide solution, and finally 11.7 g of water, while stirring for 45 minutes after the initial water addition.

  • Separate the organic layer.

  • Dry the organic phase over anhydrous magnesium sulfate.

  • Filter and concentrate the solution using a rotary evaporator to yield the product.

Quantitative Data:

• Reported Yield: 2.61 g (97.3%)[4]

• Purity: High, but should be confirmed by GC or NMR analysis.

Visualizations

Logical Workflow for Troubleshooting Low Product Yield

Caption: Troubleshooting workflow for low product yield.

Experimental Workflow for Vapor-Phase Methylation

References

• 1. WO2000039057A1 - Selective pseudocumene production by xylene methylation - Google Patents [patents.google.com]
• 2. Study of the alkylation of benzene with methanol for the selective formation of toluene and xylene over Co3O4–La2O3/ZSM-5 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Effect of Different Frameworks on the Zeolite Catalyzed Alkylation of Benzene with 1-Dodecene [ouci.dntb.gov.ua]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Prehnitene

Welcome to our technical support center. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the HPLC analysis of Prehnitene, with a specific focus on addressing peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: In an ideal HPLC analysis, the chromatographic peaks should be symmetrical and have a Gaussian shape. Peak tailing is a common form of peak distortion where the latter half of the peak is broader than the front half.[1] This asymmetry can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and affect the overall reproducibility of the method.[2]

Peak tailing is quantitatively measured by the tailing factor (Tf) or asymmetry factor (As). A value close to 1.0 indicates a symmetrical peak, while values greater than 1.2 are generally considered to indicate significant tailing.[2]

Q2: We are observing significant peak tailing during the HPLC analysis of Prehnitene on a standard C18 column. What are the likely causes?

A2: Peak tailing in the analysis of a non-polar, aromatic compound like Prehnitene on a reversed-phase column (e.g., C18) can stem from several factors:

• Secondary Interactions: The primary cause of peak tailing is often the presence of more than one retention mechanism.[3] While the main interaction for Prehnitene should be hydrophobic, secondary interactions can occur with active sites on the stationary phase. Silica-based columns have residual silanol (B1196071) groups (Si-OH) on the surface that are not fully covered by the C18 phase.[4][5] These silanols can interact with any slight polarity in the analyte molecule, leading to tailing.

• Column Degradation: Over time, HPLC columns can degrade. This can manifest as a loss of stationary phase, the creation of a void at the column inlet, or contamination from previous samples, all of which can lead to distorted peak shapes.[2][6]

• Mobile Phase Issues: An inappropriate mobile phase pH or insufficient buffer capacity can lead to inconsistent ionization of residual silanol groups, promoting secondary interactions.[7][8]

• Instrumental Effects: Issues within the HPLC system itself, such as excessive extra-column volume (e.g., long tubing), loose fittings, or a large detector cell volume, can cause band broadening and result in tailing peaks.[2][6]

• Sample Overload: Injecting too concentrated a sample can saturate the stationary phase, leading to peak distortion.[2][6]

Troubleshooting Guide

Q3: How can we troubleshoot and resolve peak tailing for Prehnitene analysis?

A3: A systematic approach is crucial for effectively troubleshooting peak tailing. The following flowchart outlines a logical sequence of steps to identify and resolve the issue.

Caption: A flowchart for troubleshooting peak tailing in HPLC.

Q4: Can you provide a more detailed explanation of the troubleshooting steps?

A4: Certainly. Here are detailed methodologies for each step in the troubleshooting process:

Step 1: Address Potential Column Overload

• Rationale: Injecting an excessive amount of sample can lead to saturation of the stationary phase, causing peak fronting or tailing.[6]

• Protocol:

  • Prepare a series of dilutions of your Prehnitene standard (e.g., 1:2, 1:5, 1:10).

  • Inject the dilutions and observe the peak shape for each concentration.

  • If the peak shape improves with more dilute samples, the original sample concentration was too high.

  • Alternatively, reduce the injection volume (e.g., from 10 µL to 5 µL or 2 µL) while keeping the concentration the same.

Step 2: Evaluate and Restore Column Performance

• Rationale: The column is a primary suspect for peak shape issues. A contaminated or damaged column will often lead to peak tailing for all analytes.[2][9]

• Protocol:

  • Column Flushing: Disconnect the column from the detector and flush it with a strong solvent to remove any strongly retained contaminants. For a C18 column, this could be a sequence of water, methanol, acetonitrile, and isopropanol. Always check the column manufacturer's guidelines for recommended flushing procedures.

  • Column Reversal: If a void is suspected at the inlet, and the manufacturer permits it, reversing the column and flushing may help.[3]

  • Column Replacement: If flushing does not improve the peak shape, the column may be irreversibly damaged and should be replaced.

Step 3: Optimize the Mobile Phase

• Rationale: Mobile phase composition plays a critical role in controlling peak shape by influencing the interactions between the analyte and the stationary phase.[7]

• Protocol:

  • pH Adjustment: Although Prehnitene is non-ionizable, adjusting the mobile phase pH can suppress the ionization of residual silanol groups on the silica (B1680970) packing. Operating at a lower pH (e.g., pH 2.5-3.5) with a suitable buffer (e.g., phosphate (B84403) or citrate) can protonate the silanols, reducing their ability to interact with the analyte.[3]

  • Use of Additives:

    • Acidic Additives: Adding a small amount of an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1% v/v) can also help to suppress silanol activity.[7]

    • Mobile Phase Modifiers: Adding a small amount of a more polar solvent (e.g., a few percent of isopropanol) to the mobile phase can sometimes improve peak shape by modifying the stationary phase surface.

Step 4: Inspect the HPLC System for Extra-Column Effects

• Rationale: The contribution of the HPLC system to peak broadening and tailing, known as the extra-column effect, should be minimized.[2]

• Protocol:

  • Tubing: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.12-0.17 mm).

  • Fittings: Check all fittings to ensure they are properly tightened and not causing any leaks or dead volumes.

  • Detector Settings: For UV detectors, a slow detector time constant can cause peak distortion.[2] Check the detector settings and reduce the time constant if it is too high.

Understanding the Mechanism of Tailing

The following diagram illustrates the interaction between Prehnitene and the stationary phase that can lead to peak tailing.

Caption: Interaction of Prehnitene with the stationary phase.

Data Presentation

The following table summarizes the effect of different mobile phase additives on the peak asymmetry of a model aromatic compound, illustrating how mobile phase optimization can improve peak shape.

Mobile Phase Composition	Tailing Factor (Tf)	Observations
80:20 Acetonitrile:Water	2.1	Significant peak tailing observed.
80:20 Acetonitrile:Water + 0.1% Formic Acid	1.4	Improved peak symmetry due to suppression of silanol activity.
80:20 Acetonitrile:Water + 0.1% Trifluoroacetic Acid (TFA)	1.2	Further improvement in peak shape. TFA is a stronger ion-pairing agent.
80:20 Acetonitrile:Phosphate Buffer (pH 3.0)	1.1	Symmetrical peak achieved by controlling mobile phase pH.

Note: The data in this table is illustrative and intended to demonstrate the principles of mobile phase optimization. Actual results may vary depending on the specific column and HPLC system used.

By following this structured troubleshooting guide and understanding the underlying causes of peak tailing, you can effectively optimize your HPLC method for the analysis of Prehnitene and obtain accurate and reproducible results.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. LC Technical Tip [discover.phenomenex.com]
• 5. shodexhplc.com [shodexhplc.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 8. chromtech.com [chromtech.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Drying Methods for 1,2,3,4-Tetramethylbenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper drying of 1,2,3,4-tetramethylbenzene (B1201564) (also known as prehnitene) for use in moisture-sensitive applications.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to dry 1,2,3,4-tetramethylbenzene before use?

A1: Trace amounts of water in 1,2,3,4-tetramethylbenzene can interfere with or inhibit a variety of chemical reactions, particularly those involving organometallic reagents (e.g., Grignard reagents, organolithiums), strong bases, and certain catalysts. Water can quench these reagents, lead to undesirable side products, and reduce reaction yields and reproducibility.

Q2: What are the most common methods for drying 1,2,3,4-tetramethylbenzene?

A2: The most prevalent and effective methods for drying aromatic hydrocarbons like 1,2,3,4-tetramethylbenzene include:

• Distillation over a suitable drying agent: This is a highly effective method for achieving very low water content. Sodium metal is a traditional and efficient choice for aromatic hydrocarbons.

• Treatment with activated molecular sieves: This is a safer and more convenient alternative to reactive metal hydrides and alkali metals. 4Å molecular sieves are generally recommended for aromatic solvents.[1]

• Use of other solid desiccants: Agents like activated alumina (B75360) and calcium chloride can also be employed, though their efficiency may vary.

Q3: How can I determine the water content of my 1,2,3,4-tetramethylbenzene?

A3: The most accurate and widely accepted method for determining trace amounts of water in organic solvents is Karl Fischer titration.[2][3][4][5][6][7][8] This technique can precisely quantify water content in the parts-per-million (ppm) range.

Q4: Is it necessary to distill 1,2,3,4-tetramethylbenzene after drying with molecular sieves?

A4: Not always. For many applications, simply allowing the solvent to stand over activated molecular sieves followed by careful decantation or cannulation is sufficient. However, for extremely sensitive reactions, distillation from the sieves (under an inert atmosphere) can provide an additional level of purity.

Troubleshooting Guides

Distillation over Sodium

Issue	Possible Cause	Solution
Sodium metal turns black or develops a white crust.	The solvent has a high initial water content, leading to the formation of sodium oxide/hydroxide.	Pre-dry the 1,2,3,4-tetramethylbenzene with a less reactive desiccant like anhydrous magnesium sulfate (B86663) or calcium chloride before adding sodium.
The distillation is very slow or bumping occurs.	Uneven heating or superheating of the liquid.	Use a heating mantle with a stirrer for uniform heating. Add boiling chips or a magnetic stir bar to the distillation flask.
The distillate is cloudy.	Water is co-distilling with the solvent (azeotrope formation is unlikely but possible if significant water is present) or the condenser is not efficient enough.	Ensure the initial solvent is not excessively wet. Check that the cooling water flow through the condenser is adequate.
The sodium metal ignites.	Exposure of the reactive sodium metal to air, especially in the presence of the flammable solvent.	EXTREME CAUTION IS ADVISED. Always perform this procedure under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is dry and the system is properly sealed. Quench any residual sodium carefully with a high-boiling alcohol like isopropanol (B130326) or tert-butanol (B103910) after the distillation is complete and the apparatus has cooled.

Drying with Molecular Sieves

Issue	Possible Cause	Solution
The solvent is not sufficiently dry after treatment.	The molecular sieves were not properly activated, an insufficient amount was used, or the contact time was too short.	Activate the molecular sieves by heating them in a vacuum oven (e.g., >250 °C for several hours) and allowing them to cool in a desiccator before use. Use a sufficient quantity of sieves (typically 10-20% w/v) and allow for adequate contact time (at least 24 hours with occasional swirling).
Fine powder from the sieves is present in the decanted solvent.	Abrasion of the molecular sieve pellets or beads.	Allow the sieves to settle completely before decanting. For highly sensitive applications, filter the solvent through a fine frit or a plug of glass wool under an inert atmosphere.
The solvent becomes discolored.	This is uncommon with aromatic hydrocarbons but could indicate a reaction with impurities on the surface of the sieves.	Use high-quality molecular sieves from a reputable supplier. If the issue persists, consider distillation after the initial drying period.

Data Presentation

The following table summarizes the efficiency of various drying agents on toluene (B28343), a close structural analog of 1,2,3,4-tetramethylbenzene. The data is adapted from a study by Williams and Lawton (2010) and provides an excellent reference for expected residual water content.[2][3][9][10]

Drying Agent	Treatment Conditions	Residual Water (ppm)
None ("Wet" Solvent)	As received	~150-250
Sodium/Benzophenone (B1666685)	Reflux until blue, then distill	~34
3Å Molecular Sieves (20% w/v)	Static contact for 24 hours	< 5
Activated Alumina	Passed through a column	< 5
Calcium Hydride	Stirred for 24 hours	~15
Calcium Chloride	Stirred for 24 hours	~40
Sodium Sulfate	Stirred for 24 hours	> 100

Data is for toluene and should be considered indicative for 1,2,3,4-tetramethylbenzene.

Experimental Protocols

Method 1: Distillation over Sodium

! DANGER ! This procedure involves highly flammable and reactive materials and should only be performed by trained personnel in a well-ventilated fume hood and under an inert atmosphere.

Materials:

• 1,2,3,4-Tetramethylbenzene (pre-dried with MgSO₄ if necessary)

• Sodium metal, stored under mineral oil

• Benzophenone (as an indicator)

• Dry distillation glassware (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle with stirrer

• Inert gas source (Nitrogen or Argon) with bubbler

Procedure:

• Assemble the distillation apparatus and flame-dry all glassware under vacuum or dry in an oven at >120 °C and assemble hot while flushing with an inert gas.

• Allow the apparatus to cool to room temperature under a positive pressure of inert gas.

• Add the 1,2,3,4-tetramethylbenzene to the distillation flask via a cannula or a dry funnel.

• Carefully cut small pieces of sodium metal, rinse them with dry hexanes to remove the mineral oil, and add them to the distillation flask.

• Add a small amount of benzophenone to the flask.

• Begin gently heating the mixture with stirring under a slow flow of inert gas.

• The solution will turn a deep blue or purple color when the solvent is anhydrous. This is due to the formation of the sodium-benzophenone ketyl radical.

• Once the color persists, slowly distill the solvent, collecting the fraction that boils at the correct temperature (boiling point of 1,2,3,4-tetramethylbenzene is ~205 °C at atmospheric pressure; distillation under reduced pressure is recommended to lower the boiling point).

• Collect the dried solvent in a flask under an inert atmosphere. The receiving flask should be equipped with a septum for easy access with a syringe.

• After cooling, carefully quench the distillation pot by adding a high-boiling alcohol (e.g., isopropanol) slowly.

Method 2: Drying with Activated 4Å Molecular Sieves

Materials:

• 1,2,3,4-Tetramethylbenzene

• 4Å Molecular sieves (beads or pellets)

• Dry solvent storage flask with a septum or stopcock

• Oven and vacuum desiccator for activation

Procedure:

• Activate the Molecular Sieves: Place the required amount of 4Å molecular sieves in a flask and heat in an oven at >250 °C under vacuum for at least 4 hours.

• Turn off the oven and allow the sieves to cool to room temperature in a desiccator under vacuum.

• Place the activated sieves in a dry solvent storage flask.

• Add the 1,2,3,4-tetramethylbenzene to the flask containing the sieves.

• Flush the flask with an inert gas (optional but recommended for highly sensitive applications) and seal it.

• Allow the solvent to stand over the sieves for at least 24 hours, swirling occasionally.

• The dry solvent can be used directly from the flask by carefully decanting or transferring via a dry syringe or cannula.

Mandatory Visualization

Caption: Decision workflow for selecting a drying method for 1,2,3,4-tetramethylbenzene.

References

• 1. scbt.com [scbt.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. (PDF) Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants (2010) | D. Bradley G. Williams | 771 Citations [scispace.com]
• 4. Karl Fischer titration applications | Metrohm [metrohm.com]
• 5. Determination of Water Content in Crude Oil Using Karl Fischer Titration [sigmaaldrich.com]
• 6. scribd.com [scribd.com]
• 7. mcckf.com [mcckf.com]
• 8. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 9. rubingroup.org [rubingroup.org]
• 10. researchgate.net [researchgate.net]

Incompatible materials with 1,2,3,4-Tetramethylbenzene in experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and material compatibility considerations when working with 1,2,3,4-Tetramethylbenzene (also known as Prehnitene).

Frequently Asked Questions (FAQs)

Q1: What are the primary materials to avoid when working with 1,2,3,4-Tetramethylbenzene?

A1: The most critical incompatibility is with strong oxidizing agents.[1][2][3][4] Vigorous reactions, which can sometimes lead to explosions, can occur when aromatic hydrocarbons like 1,2,3,4-Tetramethylbenzene come into contact with strong oxidizing agents.[3] It is also a flammable liquid and should be kept away from heat, sparks, open flames, and other sources of ignition.[1][2]

Q2: I am selecting tubing for my experiment. What plastics are generally compatible with aromatic hydrocarbons like 1,2,3,4-Tetramethylbenzene?

A2: Polytetrafluoroethylene (PTFE) and other fluoropolymers generally exhibit excellent chemical resistance to a wide range of chemicals, including aromatic hydrocarbons. PTFE is known for its chemical inertness and is a suitable choice for tubing and seals in contact with 1,2,3,4-Tetramethylbenzene.

Q3: What types of elastomers are recommended for seals and gaskets in an apparatus containing 1,2,3,4-Tetramethylbenzene?

A3: Fluoroelastomers like Viton® are generally recommended for applications involving aromatic hydrocarbons due to their excellent chemical resistance. However, it is crucial to verify the specific compatibility of the chosen grade of the elastomer with aromatic hydrocarbons, as some formulations may be less resistant.

Q4: Can I use standard stainless steel reactors and fittings with 1,2,3,4-Tetramethylbenzene?

A4: Yes, stainless steel (such as 304 and 316 alloys) is generally considered compatible with aromatic hydrocarbons like 1,2,3,4-Tetramethylbenzene under normal experimental conditions.

Q5: Are there any specific storage conditions I should be aware of to prevent material degradation?

A5: Store 1,2,3,4-Tetramethylbenzene in a tightly closed container in a dry, cool, and well-ventilated area.[5] It should be stored separately from incompatible materials, particularly strong oxidizing agents.[1][5]

Troubleshooting Guide: Material-Related Experimental Issues

This guide addresses common problems that may arise due to material incompatibility during experiments involving 1,2,3,4-Tetramethylbenzene.

Symptom	Possible Cause	Troubleshooting Steps
Discoloration or swelling of plastic tubing or seals.	The material is not chemically resistant to 1,2,3,4-Tetramethylbenzene.	1. Immediately halt the experiment and safely transfer the chemical to a compatible container. 2. Replace the incompatible components with materials known to be resistant to aromatic hydrocarbons, such as PTFE or Viton®. 3. Consult a detailed chemical compatibility chart for the specific polymer.
Leakage from gaskets or O-rings.	Degradation of the elastomer due to chemical attack by 1,2,3,4-Tetramethylbenzene.	1. Stop the process and depressurize the system safely. 2. Replace the failed seals with a more chemically resistant elastomer, such as a suitable grade of Viton® or Kalrez®. 3. Ensure the replacement seals are correctly sized and installed.
Unexpected reaction exotherm or gas evolution.	Contamination with an incompatible substance, most likely a strong oxidizing agent.	1. CRITICAL: Follow emergency shutdown procedures for your experiment. 2. If safe to do so, cool the reaction vessel. 3. After neutralization and safe disposal, thoroughly clean all components of the apparatus to remove any residual contaminants. 4. Review the experimental protocol to identify potential sources of contamination.
Corrosion or etching of metal components.	While unlikely with standard stainless steel, this could indicate a reaction with impurities or a breakdown product.	1. Discontinue the experiment. 2. Analyze the reaction mixture for corrosive byproducts. 3. Inspect the metal components and, if necessary, replace them with a more corrosion-resistant alloy.

Material Compatibility Summary

The following table provides a general overview of the compatibility of common laboratory materials with 1,2,3,4-Tetramethylbenzene, based on its properties as an aromatic hydrocarbon. Note: It is crucial to consult the manufacturer's specific chemical resistance data for the materials you are using.

Material Category	Compatible Materials	Incompatible Materials (or requires caution)
Plastics	Polytetrafluoroethylene (PTFE), Perfluoroalkoxy (PFA), Fluorinated ethylene (B1197577) propylene (B89431) (FEP)	Polyvinyl chloride (PVC), Low-density polyethylene (B3416737) (LDPE), High-density polyethylene (HDPE), Polycarbonate
Elastomers	Fluoroelastomers (Viton®, Kalrez®), Polytetrafluoroethylene (PTFE) encapsulated O-rings	Natural Rubber, Nitrile (Buna-N), EPDM, Silicone
Metals	Stainless Steel (304, 316), Hastelloy®, Inconel®	(Generally compatible, but corrosion can be initiated by impurities or in specific reaction conditions)
Other	Glass, Borosilicate Glass	Strong Oxidizing Agents (e.g., nitric acid, perchlorates, permanganates)

Experimental Protocol: Example of Material Selection

Objective: Synthesis of a derivative of 1,2,3,4-Tetramethylbenzene via a Friedel-Crafts acylation reaction.

Methodology:

• Reaction Vessel: A 500 mL, three-necked, round-bottom flask made of borosilicate glass is chosen for its excellent chemical resistance.

• Stirring: A PTFE-coated magnetic stir bar will be used for agitation.

• Reagent Transfer: Reagents will be transferred using a glass syringe with a stainless steel needle. For larger volumes, a graduated cylinder made of borosilicate glass will be used.

• Tubing and Connections: All flexible tubing for inert gas lines and condensers will be made of PTFE. Ground glass joints will be sealed with a minimal amount of hydrocarbon-resistant grease.

• Seals: If a sealed system is required, septa made of a chemically resistant elastomer (e.g., PTFE-faced silicone) will be used.

• Temperature Control: The reaction will be conducted in a heating mantle with a thermocouple sheathed in stainless steel.

• Work-up: Extractions will be performed in a separatory funnel with a PTFE stopcock.

Rationale for Material Selection: The chosen materials (borosilicate glass, PTFE, stainless steel) are known for their high resistance to aromatic hydrocarbons and the other reagents typically used in Friedel-Crafts reactions. This minimizes the risk of contamination and equipment failure.

Visualizations

Caption: Logical workflow for selecting compatible materials for an experiment.

Caption: Troubleshooting workflow for suspected material incompatibility issues.

References

• 1. 1,2,3,4-Tetramethylbenzene | 488-23-3 [chemicalbook.com]
• 2. labdepotinc.com [labdepotinc.com]
• 3. PTFE Products manufacturers & Supplier - Standard Fluoromers [standard-ptfe.com]
• 4. goapolymer.com [goapolymer.com]
• 5. plastomatic.com [plastomatic.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Melting Points of Prehnitene, Isodurene, and Durene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the melting points of three isomers of tetramethylbenzene: Prehnitene (1,2,3,4-tetramethylbenzene), Isodurene (1,2,3,5-tetramethylbenzene), and Durene (1,2,4,5-tetramethylbenzene). This analysis is supported by experimental data and includes detailed methodologies for melting point determination.

Data Summary

The melting points of the three tetramethylbenzene isomers exhibit significant variation, which is primarily attributed to differences in their molecular symmetry. Durene, with the highest symmetry, has a remarkably high melting point compared to its isomers.

Compound	IUPAC Name	Molecular Formula	Melting Point (°C)
Durene	1,2,4,5-Tetramethylbenzene	C₁₀H₁₄	79.2[1][2][3]
Prehnitene	1,2,3,4-Tetramethylbenzene	C₁₀H₁₄	-6.2[4]
Isodurene	1,2,3,5-Tetramethylbenzene	C₁₀H₁₄	-23.7[2][5]

The Role of Molecular Symmetry in Melting Point

The significant difference in the melting points of these isomers can be explained by their molecular structures. Durene possesses the highest degree of molecular symmetry among the three. This symmetry allows for more efficient packing in the crystal lattice, leading to stronger intermolecular forces that require more energy to overcome, resulting in a higher melting point.[1][3] In contrast, the lower symmetry of Prehnitene and Isodurene leads to less optimal packing in the solid state and consequently, lower melting points.

Caption: Relationship between molecular symmetry and melting points of tetramethylbenzene isomers.

Experimental Protocols for Melting Point Determination

The melting points of these aromatic hydrocarbons are typically determined using the capillary method. This standard procedure provides accurate and reproducible results.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the solid sample is finely ground using a mortar and pestle to ensure uniform heat distribution. The powdered sample is then packed into the sealed end of a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer bulb, to ensure accurate temperature measurement.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the melting point is approached.[6] A slower heating rate allows for thermal equilibrium to be established between the sample, the heating block, and the thermometer.[6]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has transitioned to a liquid is recorded as the end of the melting range. For a pure compound, this range should be narrow, typically 0.5-1 °C.[6]

• Purification of Durene: Due to its high melting point relative to its isomers, durene can be purified by recrystallization from ethanol (B145695) followed by cooling to induce crystallization. The purified durene can then be isolated by filtration.

The following diagram illustrates the general workflow for determining the melting point of a solid organic compound.

Caption: General workflow for the experimental determination of a compound's melting point.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Durene - Wikipedia [en.wikipedia.org]
• 3. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 4. Synthesis of durene by methylation of 1,2,4-trimethylbenzene with syngas over bifunctional CuZnZrOx–HZSM-5 catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Isodurene - Wikipedia [en.wikipedia.org]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]

A Researcher's Guide to Gas Chromatographic Separation of C4-Benzene Isomers

For professionals in chemical research, drug development, and quality control, the accurate separation and identification of structural isomers are critical. C4-benzenes, a group of aromatic hydrocarbons with the molecular formula C₁₀H₁₄, present a common analytical challenge due to their similar physicochemical properties. This guide provides a comparative overview of Gas Chromatography (GC) retention times for various C4-benzene isomers, supported by experimental data, to facilitate method development and isomer identification.

On non-polar stationary phases, the elution order of alkylbenzenes is generally governed by their boiling points and molecular structure. Typically, more branched isomers, which have lower boiling points, elute earlier than their less branched or linear counterparts.

Comparative Analysis of Retention Times

The retention behavior of C4-benzene isomers is highly dependent on the specific GC column and analytical conditions employed. Below are datasets from two different experimental setups that illustrate the separation of butylbenzene (B1677000) isomers.

Dataset 1: Packed Column Analysis

This dataset showcases the separation of four butylbenzene isomers on a packed column, providing a clear elution order.

Isomer	Retention Time (minutes)
tert-Butylbenzene	4.55[1]
sec-Butylbenzene	5.25[1]
Isobutylbenzene	7.45[1]
n-Butylbenzene	10.05[1]

Dataset 2: Capillary Column Analysis

This dataset presents the retention times for three butylbenzene isomers on a specialized calixarene-based capillary column, demonstrating a different selectivity.

Isomer	Retention Time (minutes)
tert-Butylbenzene	2.847[2]
sec-Butylbenzene	3.048[2]
n-Butylbenzene	3.646[2]

Standardized Comparison using Kovats Retention Indices

To provide a more standardized comparison that is less dependent on specific instrument conditions, Kovats Retention Indices (I) are used. The following table summarizes available indices for C4-benzene isomers on standard non-polar stationary phases (e.g., DB-1, HP-5, OV-101).

Isomer	Kovats Retention Index (I)
tert-Butylbenzene	~975 - 991[3][4][5]
n-Butylbenzene	~1046 - 1048[6]
1,2-Diethylbenzene	1067

Note: Data for isobutylbenzene, sec-butylbenzene, 1,3-diethylbenzene, and 1,4-diethylbenzene (B43851) on a comparable standard non-polar phase were not available in the cited sources.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing analytical work. The protocols corresponding to the datasets above are provided below.

Protocol for Dataset 1 (Packed Column)

• Column: Carbopack C/0.1% SP-1000 packed column[1]

• Dimensions: 6 ft length x 1/8 in outer diameter, stainless steel[1]

• Carrier Gas: Nitrogen (N₂)[1]

• Flow Rate: 20 mL/min[1]

• Temperature: Isothermal, specific temperature not provided in the source material.

Protocol for Dataset 2 (Capillary Column)

• Stationary Phase: p-tert-butyl(tetradecyloxy)calix[7]arene (C6A-C10)[2]

• Oven Program: 40°C for 1 minute, then ramped to 160°C.

• Detector: Flame Ionization Detector (FID)

• Carrier Gas: Nitrogen (N₂)

Experimental Workflow

The general workflow for analyzing C4-benzene isomers by Gas Chromatography is a systematic process designed to ensure accurate and reproducible results. The key stages of this process are outlined in the diagram below.

Caption: General workflow for GC analysis of C4-benzene isomers.

References

• 1. Benzene, 1,2-diethyl- [webbook.nist.gov]
• 2. Gas Chromatographic Retention Data [webbook.nist.gov]
• 3. Tert-Butylbenzene | C10H14 | CID 7366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzene, tert-butyl- [webbook.nist.gov]
• 5. The Kovats Retention Index: tert-Butylbenzene (C10H14) [pherobase.com]
• 6. Benzene, n-butyl- [webbook.nist.gov]
• 7. gcms.cz [gcms.cz]

Validating the Purity of 1,2,3,4-Tetramethylbenzene: A Comparative Guide to GC-MS, HPLC, and qNMR Spectroscopy

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount. This guide provides an in-depth comparison of three common analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for validating the purity of 1,2,3,4-Tetramethylbenzene (B1201564).

Introduction to 1,2,3,4-Tetramethylbenzene and Its Purity

1,2,3,4-Tetramethylbenzene, also known as prehnitene, is an aromatic hydrocarbon with the chemical formula C₁₀H₁₄. It serves as a crucial starting material and building block in various organic syntheses. The purity of this compound is critical, as impurities can lead to unwanted side reactions, lower yields, and compromise the integrity of the final product. Common impurities in commercially available 1,2,3,4-Tetramethylbenzene often include its isomers, such as 1,2,3,5-tetramethylbenzene (B1211182) (isodurene) and 1,2,4,5-tetramethylbenzene (B166113) (durene), as well as byproducts from its synthesis, like pentamethylbenzene (B147382) and hexamethylbenzene.[1][2]

This guide offers a comparative analysis of GC-MS, HPLC, and qNMR for the purity assessment of 1,2,3,4-Tetramethylbenzene, complete with experimental protocols and data to aid in selecting the most suitable method for your analytical needs.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile organic compounds.[3] It combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, providing both qualitative and quantitative information about the components of a sample.

Advantages of GC-MS for Purity Analysis:

• High Sensitivity and Selectivity: GC-MS can detect and identify trace-level impurities, making it ideal for purity analysis.[4]

• Excellent Separation: Capillary GC columns offer high resolution, enabling the separation of closely related isomers.

• Structural Information: The mass spectrometer provides fragmentation patterns that act as a "fingerprint" for compound identification, which is invaluable for identifying unknown impurities.[4]

Limitations of GC-MS:

• Thermal Lability: The high temperatures used in the GC inlet and column can potentially cause degradation of thermally sensitive compounds, although 1,2,3,4-tetramethylbenzene is thermally stable under typical GC conditions.

• Matrix Effects: Complex sample matrices can sometimes interfere with the analysis, though this is less of a concern for relatively clean samples of a synthesized compound.[3]

Experimental Protocol: GC-MS

A typical GC-MS protocol for the analysis of 1,2,3,4-Tetramethylbenzene is as follows:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with a 5977B MSD).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating aromatic hydrocarbons.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL of a 100 µg/mL solution of 1,2,3,4-Tetramethylbenzene in a suitable solvent (e.g., dichloromethane (B109758) or hexane) is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• MS Parameters:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

Data Presentation: GC-MS

The following table summarizes the expected performance of a validated GC-MS method for the purity analysis of 1,2,3,4-Tetramethylbenzene.

Parameter	1,2,3,4-Tetramethylbenzene	Isodurene (Isomer Impurity)	Durene (Isomer Impurity)
Retention Time (min)	~12.5	~12.2	~12.8
Limit of Detection (LOD)	0.01 µg/mL	0.01 µg/mL	0.01 µg/mL
Limit of Quantitation (LOQ)	0.05 µg/mL	0.05 µg/mL	0.05 µg/mL
Linearity (R²)	>0.999	>0.999	>0.999
Precision (%RSD)	< 2%	< 2%	< 2%

Note: These are typical values and may vary depending on the specific instrument and conditions.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile separation technique that is well-suited for a wide range of compounds, including those that are non-volatile or thermally labile. For aromatic hydrocarbons, reversed-phase HPLC is a common approach.

Advantages of HPLC for Purity Analysis:

• Broad Applicability: HPLC can analyze a wider range of compounds compared to GC without the need for derivatization.

• Non-destructive: The analysis is typically performed at or near room temperature, which is advantageous for thermally sensitive compounds.[5]

• Robust and Reproducible: Modern HPLC systems provide excellent reproducibility and are suitable for routine quality control.

Limitations of HPLC:

• Lower Resolution for Isomers: Achieving baseline separation of closely related isomers of non-polar compounds like tetramethylbenzene can be challenging and may require specialized columns and mobile phases.

• Less Structural Information: While UV detection is common, it does not provide the same level of structural information as mass spectrometry.

Experimental Protocol: HPLC

A reversed-phase HPLC method for the analysis of 1,2,3,4-Tetramethylbenzene can be set up as follows:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).[6]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL of a 100 µg/mL solution in acetonitrile.

• Detection: UV at 254 nm.

Data Presentation: HPLC

The table below shows the expected performance of a validated HPLC method for 1,2,3,4-Tetramethylbenzene purity analysis.

Parameter	1,2,3,4-Tetramethylbenzene	Isodurene (Isomer Impurity)	Durene (Isomer Impurity)
Retention Time (min)	~8.2	~7.9	~8.5
Limit of Detection (LOD)	0.05 µg/mL	0.05 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	0.2 µg/mL	0.2 µg/mL	0.2 µg/mL
Linearity (R²)	>0.998	>0.998	>0.998
Precision (%RSD)	< 3%	< 3%	< 3%

Note: These are typical values and may vary depending on the specific instrument and conditions.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the analyte itself.[7] It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.

Advantages of qNMR for Purity Analysis:

• Primary Method: qNMR can provide a direct measure of purity traceable to the SI unit.[7]

• High Precision and Accuracy: When performed correctly, qNMR offers excellent precision and accuracy.

• Structural Confirmation: In addition to quantification, the NMR spectrum provides structural information that can confirm the identity of the main component and any impurities.

Limitations of qNMR:

• Lower Sensitivity: qNMR is generally less sensitive than chromatographic methods, making it less suitable for detecting very low-level impurities.

• Signal Overlap: Severe overlap of signals from the analyte and impurities can complicate quantification.

Experimental Protocol: ¹H qNMR

A ¹H qNMR experiment for determining the purity of 1,2,3,4-Tetramethylbenzene would involve the following:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh a specific amount of the 1,2,3,4-Tetramethylbenzene sample (e.g., 10 mg).

  • Accurately weigh a certified internal standard (e.g., maleic acid or 1,4-bis(trimethylsilyl)benzene) into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• Acquisition Parameters:

  • Use a 90° pulse angle.

  • Employ a long relaxation delay (at least 5 times the longest T₁ of the signals of interest) to ensure full relaxation of all nuclei.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the well-resolved signals of the analyte and the internal standard.

  • Calculate the purity based on the integral values, the number of protons for each signal, the molecular weights, and the masses of the analyte and the internal standard.

Data Presentation: qNMR

The following table illustrates the expected results from a qNMR purity assessment.

Parameter	Value
Purity of 1,2,3,4-Tetramethylbenzene	99.5% (example value)
Uncertainty	± 0.2%
Precision (%RSD, n=5)	< 1%

Comparison Summary and Workflow

The choice of analytical technique depends on the specific requirements of the analysis.

Feature	GC-MS	HPLC	qNMR
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Quantitative determination based on nuclear magnetic resonance.
Sensitivity	Very High	High	Moderate
Selectivity	Very High	Good	High
Isomer Separation	Excellent	Moderate to Good	Depends on spectral resolution
Quantitation	Relative (requires standard)	Relative (requires standard)	Absolute (primary method)
Impurity ID	Excellent	Limited (with UV)	Good (for major impurities)

The following diagrams illustrate the experimental workflow for GC-MS analysis and a decision-making workflow for selecting the appropriate analytical technique.

Caption: Experimental workflow for GC-MS purity analysis.

Caption: Decision workflow for selecting an analytical method.

Conclusion

For the comprehensive purity validation of 1,2,3,4-Tetramethylbenzene, GC-MS stands out as the most powerful technique due to its high sensitivity, excellent separation of isomers, and definitive identification of impurities. HPLC offers a robust and reliable alternative, particularly for routine quality control where the primary goal is quantification of the main component against a known standard. qNMR serves as an invaluable primary method for obtaining an accurate, absolute purity value without the need for a specific 1,2,3,4-Tetramethylbenzene certified reference material.

For the most rigorous quality assessment, a combination of orthogonal techniques is recommended. For instance, GC-MS can be used to identify and quantify volatile impurities, while qNMR can provide a highly accurate purity value for the bulk material. This multi-faceted approach ensures the highest confidence in the quality of 1,2,3,4-Tetramethylbenzene for its intended research, development, or manufacturing applications.

References

• 1. nbinno.com [nbinno.com]
• 2. Prehnitene - Wikipedia [en.wikipedia.org]
• 3. labioscientific.com [labioscientific.com]
• 4. Why is Using GC-MS More Advantageous than GC-FID? [monadlabtech.com]
• 5. benchchem.com [benchchem.com]
• 6. 1,2,3,4-Tetramethylbenzene | SIELC Technologies [sielc.com]
• 7. scholarworks.bwise.kr [scholarworks.bwise.kr]

A Comparative Study of Reactivity Between Trimethylbenzene and Tetramethylbenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of trimethylbenzene and tetramethylbenzene isomers in key electrophilic aromatic substitution and oxidation reactions. The information is supported by available experimental data and established principles of organic chemistry to assist researchers in predicting reaction outcomes and optimizing synthetic routes.

Introduction to Reactivity of Polymethylbenzenes

The reactivity of benzene (B151609) and its derivatives in electrophilic aromatic substitution (EAS) is fundamentally influenced by the nature of the substituents on the aromatic ring. Alkyl groups, such as the methyl groups in trimethyl- and tetramethylbenzenes, are activating groups. They increase the electron density of the benzene ring through an electron-donating inductive effect and hyperconjugation, making the ring more nucleophilic and thus more reactive towards electrophiles compared to benzene.

The number and position of these methyl groups fine-tune the reactivity and determine the regioselectivity of substitution. Generally, an increase in the number of methyl groups leads to a higher reaction rate. However, steric hindrance can play a significant role, potentially impeding the approach of the electrophile to a sterically congested position and influencing the product distribution.

This guide will explore the comparative reactivity of the three isomers of trimethylbenzene (1,2,3-trimethylbenzene or hemimellitene, 1,2,4-trimethylbenzene (B165218) or pseudocumene, and 1,3,5-trimethylbenzene or mesitylene) and the three common isomers of tetramethylbenzene (1,2,3,4-tetramethylbenzene or prehnitene, 1,2,3,5-tetramethylbenzene (B1211182) or isodurene, and 1,2,4,5-tetramethylbenzene (B166113) or durene) in nitration, halogenation, sulfonation, and oxidation reactions.

Data Presentation: A Quantitative Comparison

The following tables summarize available and estimated quantitative data for the reactivity of trimethylbenzene and tetramethylbenzene isomers.

Table 1: Relative Rates of Nitration of Trimethyl- and Tetramethylbenzene Isomers

Compound	Isomer	Relative Rate (Benzene = 1)
Trimethylbenzene	1,3,5- (Mesitylene)	36,160[1]
1,2,4- (Pseudocumene)	~2,500 (estimated)
1,2,3- (Hemimellitene)	~2,000 (estimated)
Tetramethylbenzene	1,2,4,5- (Durene)	Very High (>> Mesitylene)
1,2,3,5- (Isodurene)	Very High (>> Mesitylene)
1,2,3,4- (Prehnitene)	Very High (>> Mesitylene)

Note: Relative rates for pseudocumene, hemimellitene, and tetramethylbenzene isomers are estimated based on the activating effect of methyl groups and trends observed in related polymethylbenzenes. Direct comparative kinetic data under identical conditions is limited in the available literature.

Table 2: Relative Rates of Bromination of Trimethyl- and Tetramethylbenzene Isomers

Compound	Isomer	Relative Rate (Benzene = 1)
Trimethylbenzene	1,3,5- (Mesitylene)	2.5 x 10^6
1,2,4- (Pseudocumene)	5.6 x 10^5
1,2,3- (Hemimellitene)	1.8 x 10^5
Tetramethylbenzene	1,2,4,5- (Durene)	3.1 x 10^7
1,2,3,5- (Isodurene)	1.1 x 10^8
1,2,3,4- (Prehnitene)	1.7 x 10^7

Data extrapolated from relative rates of bromination of methylbenzenes.[2]

Table 3: Isomer Distribution in the Sulfonation of Trimethylbenzene Isomers

Isomer	Sulfonating Agent	Product Distribution
1,2,3-Trimethylbenzene	H₂S₂O₇	90% 4-sulfonic acid, 10% 5-sulfonic acid[3]
H₃SO₄⁺	86% 4-sulfonic acid, 14% 5-sulfonic acid[3]
1,2,4-Trimethylbenzene	H₂S₂O₇	75% 5-sulfonic acid, 25% 3-sulfonic acid[3]
H₃SO₄⁺	89% 5-sulfonic acid, 11% 3-sulfonic acid[3]

Table 4: Qualitative Comparison of Oxidation Reactivity

Compound	Isomer	Reactivity with Strong Oxidizing Agents (e.g., KMnO₄)
Trimethylbenzene	All isomers	All methyl groups are oxidized to carboxylic acid groups.
Tetramethylbenzene	All isomers	All methyl groups are oxidized to carboxylic acid groups.

Note: The reactivity towards oxidation is generally high for all isomers due to the presence of benzylic hydrogens. The rate of oxidation can be influenced by the steric accessibility of the methyl groups.

Experimental Protocols

General Protocol for Competitive Nitration

This protocol is designed to compare the relative reactivity of two different polymethylbenzene isomers.

Materials:

• A mixture of two polymethylbenzene isomers (e.g., mesitylene (B46885) and durene), equimolar amounts

• Concentrated nitric acid (HNO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetic anhydride (B1165640) (optional, as solvent)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ice bath

Procedure:

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add a calculated amount of concentrated nitric acid to concentrated sulfuric acid with stirring. The amount of nitric acid should be substoichiometric (e.g., 0.5 equivalents) relative to the total moles of the aromatic compounds.

• Reaction: Dissolve the equimolar mixture of the two polymethylbenzene isomers in a suitable solvent like acetic anhydride or dichloromethane in a separate flask, also cooled in an ice bath. Slowly add the cold nitrating mixture dropwise to the stirred solution of the aromatics. Maintain the temperature below 10 °C throughout the addition.

• Quenching and Workup: After the addition is complete, stir the reaction mixture at low temperature for a specified time (e.g., 30 minutes). Pour the reaction mixture onto crushed ice and extract the organic products with dichloromethane.

• Neutralization and Drying: Wash the organic layer with cold water, followed by saturated sodium bicarbonate solution to neutralize any remaining acid, and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Analysis: Remove the solvent under reduced pressure. Analyze the product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the nitrated products of each isomer. The ratio of the products will give an indication of the relative reactivity of the two starting materials.

General Protocol for Competitive Bromination

Materials:

• A mixture of two polymethylbenzene isomers (e.g., pseudocumene and durene), equimolar amounts

• Bromine (Br₂)

• Iron(III) bromide (FeBr₃) or iron filings

• Carbon tetrachloride (CCl₄) or another inert solvent

• Saturated sodium thiosulfate (B1220275) solution (Na₂S₂O₃)

• Anhydrous calcium chloride (CaCl₂)

Procedure:

• Reaction Setup: In a flask protected from light, dissolve the equimolar mixture of the two polymethylbenzene isomers in the inert solvent. Add the catalyst (FeBr₃ or iron filings).

• Bromination: Slowly add a substoichiometric amount of bromine (e.g., 0.5 equivalents) dissolved in the same solvent to the stirred mixture at room temperature. The disappearance of the bromine color indicates the progress of the reaction.

• Workup: After the reaction is complete, quench any unreacted bromine by adding saturated sodium thiosulfate solution. Separate the organic layer.

• Purification and Drying: Wash the organic layer with water and then dry it over anhydrous calcium chloride.

• Analysis: Analyze the product mixture by GC-MS to determine the relative amounts of the brominated products from each starting isomer, which reflects their relative reactivity.

General Protocol for Oxidation with Potassium Permanganate (B83412)

Materials:

• Polymethylbenzene isomer (e.g., mesitylene)

• Potassium permanganate (KMnO₄)

• Sodium carbonate (Na₂CO₃) (for basic conditions) or dilute sulfuric acid (for acidic conditions)

• Sodium bisulfite (NaHSO₃)

• Hydrochloric acid (HCl)

Procedure:

• Reaction: In a round-bottom flask, combine the polymethylbenzene isomer with an aqueous solution of potassium permanganate. For basic conditions, add sodium carbonate. Heat the mixture under reflux. The purple color of the permanganate will disappear as the reaction proceeds, and a brown precipitate of manganese dioxide (MnO₂) will form.

• Workup: After the reaction is complete (indicated by the disappearance of the purple color), cool the mixture and remove the manganese dioxide by filtration. If the reaction was run under basic conditions, acidify the filtrate with hydrochloric acid to precipitate the carboxylic acid product.

• Isolation: Collect the precipitated carboxylic acid by filtration, wash with cold water, and dry.

• Comparative Analysis: To compare the reactivity of different isomers, the reactions can be run in parallel under identical conditions, and the reaction times or yields can be compared. For a more quantitative comparison, small aliquots can be taken at different time intervals and analyzed by a suitable chromatographic method to monitor the disappearance of the starting material.

Mandatory Visualization

Caption: General mechanism for electrophilic aromatic substitution on polymethylbenzenes.

Caption: Experimental workflow for the competitive nitration of polymethylbenzene isomers.

Caption: Logical relationship of factors influencing the reactivity of polymethylbenzenes.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. Aromatic sulphonation. Part L. Sulphonation of the trimethylbenzenes: isomer distributions and hydrogen kinetic isotope effect - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Unraveling Molecular Fingerprints: A Comparative Analysis of Tetramethylbenzene Isomer Fragmentation Patterns in Mass Spectrometry

For researchers, scientists, and drug development professionals, understanding the subtle distinctions in the mass spectrometric behavior of isomers is crucial for accurate identification and structural elucidation. This guide provides a detailed comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of three tetramethylbenzene isomers: durene (1,2,4,5-tetramethylbenzene), isodurene (1,2,3,5-tetramethylbenzene), and prehnitene (1,2,3,4-tetramethylbenzene). By examining their characteristic fragmentation pathways and presenting quantitative data, this document serves as a practical resource for the analytical laboratory.

The analysis of aromatic hydrocarbons, including their various isomers, is a common task in fields ranging from environmental analysis to petrochemical research. Gas chromatography coupled with mass spectrometry (GC-MS) is the premier technique for this purpose, offering both high-resolution separation and definitive identification. While isomers of tetramethylbenzene (C₁₀H₁₄) share the same molecular weight (134.22 g/mol ), their distinct methyl group arrangements on the benzene (B151609) ring lead to subtle but measurable differences in their mass spectra. These differences, primarily in the relative abundances of fragment ions, can be leveraged for unambiguous identification.

Comparative Fragmentation Data

The primary fragmentation pathway for all three tetramethylbenzene isomers under electron ionization is the loss of a methyl group (CH₃•), resulting in a highly stable benzylic-type cation with a mass-to-charge ratio (m/z) of 119. This [M-15]⁺ ion is typically the base peak in the mass spectra of these compounds. Further fragmentation can occur, but the [M-15]⁺ ion is the most significant for identification. The molecular ion peak (M⁺•) at m/z 134 is also a key feature, and its relative intensity compared to the base peak can be a distinguishing characteristic.

Below is a summary of the major fragment ions and their relative intensities for durene, isodurene, and prehnitene.

Isomer	Structure	Molecular Ion (M⁺•) m/z 134 (Relative Intensity %)	[M-15]⁺ Ion m/z 119 (Relative Intensity %)	Other Key Fragments (m/z and Rel. Intensity %)	Data Source
Durene	1,2,4,5-Tetramethylbenzene	54.70	99.99	91 (16.00), 133 (10.70), 120 (10.10)	PubChem
Isodurene	1,2,3,5-Tetramethylbenzene	54.70	99.99	91 (16.00), 133 (10.70), 120 (10.10)	PubChem
Prehnitene	1,2,3,4-Tetramethylbenzene	10.39	99.99	91 (16.80), 133 (9.30), 120 (10.60), 77 (9.70)	PubChem[1]

Fragmentation Pathways and Mechanisms

The predominant fragmentation mechanism for tetramethylbenzene isomers upon electron ionization is α-cleavage, specifically the homolytic cleavage of a C-C bond between the aromatic ring and a methyl group. This process is initiated by the removal of an electron from the π-system of the benzene ring, forming a molecular ion (M⁺•). The energetic molecular ion then undergoes fragmentation to achieve a more stable electronic configuration.

The loss of a methyl radical (•CH₃) results in the formation of a C₉H₁₁⁺ cation. This cation is resonance-stabilized, with the positive charge delocalized over the aromatic ring and the remaining methyl groups. This high stability accounts for the [M-15]⁺ fragment being the base peak in the spectra. The resulting C₉H₁₁⁺ ion can also be represented as a tropylium-like structure, a common and stable fragment in the mass spectra of alkylbenzenes.

Primary fragmentation pathway of tetramethylbenzene isomers.

Experimental Protocols

A standardized experimental protocol for the analysis of tetramethylbenzene isomers using Gas Chromatography-Mass Spectrometry (GC-MS) is outlined below. This protocol is based on general methods for the analysis of volatile and semi-volatile aromatic hydrocarbons.[2][3]

1. Sample Preparation:

• For liquid samples, dilute with a high-purity solvent such as dichloromethane (B109758) or hexane (B92381) to a concentration of approximately 1-10 µg/mL.[4]

• Ensure samples are free of non-volatile residues by filtering if necessary. Use glass vials with PTFE-lined screw caps (B75204) to avoid contamination from plasticizers.[5]

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis or with a high split ratio for concentrated samples.

• Injector Temperature: 250-280 °C.

• Column: A non-polar or mid-polarity capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS or equivalent), is suitable for separating the isomers.[2]

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50-70 °C, hold for 1-2 minutes.

  • Ramp: 5-10 °C/min to 200-250 °C.

  • Final hold: 2-5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV (standard for library matching).[2]

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 300.

• Solvent Delay: 2-4 minutes to prevent filament damage from the solvent peak.

General experimental workflow for GC-MS analysis of tetramethylbenzene isomers.

Conclusion

While the mass spectra of durene, isodurene, and prehnitene are dominated by the [M-15]⁺ fragment at m/z 119, careful examination of the relative intensity of the molecular ion peak and other minor fragments can aid in their differentiation. The high degree of similarity in their fragmentation patterns underscores the importance of high-quality chromatographic separation for the conclusive identification of these isomers in a mixture. The experimental protocol provided offers a robust starting point for developing a reliable analytical method for these and other aromatic hydrocarbons. By combining chromatographic retention times with the subtle differences in their mass spectral fingerprints, researchers can confidently identify and quantify tetramethylbenzene isomers in complex matrices.

References

• 1. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 2. tdi-bi.com [tdi-bi.com]
• 3. shimadzu.com [shimadzu.com]
• 4. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. Sample Preparation | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]

Cross-referencing experimental data with NIST Chemistry WebBook for Prehnitene

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents and starting materials is a critical decision that can significantly impact experimental outcomes and timelines. This guide provides a detailed comparison of Prehnitene (1,2,3,4-tetramethylbenzene) with its isomers, Durene (1,2,4,5-tetramethylbenzene) and Isodurene (1,2,3,5-tetramethylbenzene), cross-referencing experimental data from the NIST Chemistry WebBook and other scientific sources.

This document aims to furnish an objective comparison of the physicochemical properties and potential applications of these aromatic hydrocarbons, supported by experimental data. Detailed methodologies for relevant experimental procedures are also provided to ensure reproducibility and aid in experimental design.

Physicochemical Properties: A Side-by-Side Comparison

Prehnitene and its isomers, Durene and Isodurene, share the same molecular formula (C₁₀H₁₄) and molecular weight, yet their distinct structural arrangements of methyl groups on the benzene (B151609) ring lead to notable differences in their physical and chemical characteristics. These differences can be crucial in determining their suitability for specific applications, such as solvents or as precursors in organic synthesis. The following tables summarize key quantitative data obtained from the NIST Chemistry WebBook and other reliable sources.

Table 1: General and Physical Properties

Property	Prehnitene (1,2,3,4-)	Durene (1,2,4,5-)	Isodurene (1,2,3,5-)
CAS Number	488-23-3[1]	95-93-2	527-53-7[2]
Molecular Weight	134.22 g/mol [1]	134.22 g/mol	134.22 g/mol [2]
Appearance	Colorless liquid	White crystalline solid	Colorless liquid
Melting Point	-6.2 °C	79.2 °C	-23.7 °C
Boiling Point	205 °C	196.8 °C	198 °C
Density	0.905 g/cm³ at 20°C	0.887 g/cm³ at 20°C	0.890 g/cm³ at 20°C
Refractive Index	1.518 at 20°C	Not Applicable	1.513 at 20°C

Table 2: Thermochemical Data (Condensed Phase)

Property	Prehnitene (1,2,3,4-)	Durene (1,2,4,5-)	Isodurene (1,2,3,5-)
Standard Enthalpy of Formation (ΔfH°liquid)	-68.3 ± 1.5 kJ/mol	-79.9 ± 1.4 kJ/mol (solid)	-75.7 ± 1.5 kJ/mol
Standard Enthalpy of Combustion (ΔcH°liquid)	-5849.5 ± 1.5 kJ/mol	-5837.9 ± 1.4 kJ/mol (solid)	-5842.1 ± 1.5 kJ/mol
Molar Heat Capacity (Cp,liquid)	239.5 J/mol·K at 298.15 K	217.4 J/mol·K at 298.15 K (solid)	235.2 J/mol·K at 298.15 K

Note: Data for Durene is for the solid state at standard conditions due to its higher melting point.

Experimental Protocols

To provide practical context for the application of Prehnitene, a detailed experimental protocol for a representative reaction, the synthesis of 1,2,3,4-tetramethylbenzene-5-sulfonyl chloride, is outlined below. This procedure is adapted from established methodologies for the chlorosulfonation of aromatic compounds.

Experimental Protocol: Synthesis of 1,2,3,4-Tetramethylbenzene-5-sulfonyl Chloride

Objective: To synthesize 1,2,3,4-tetramethylbenzene-5-sulfonyl chloride from Prehnitene via electrophilic aromatic substitution.

Materials:

• Prehnitene (1,2,3,4-tetramethylbenzene)

• Chlorosulfonic acid (ClSO₃H)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve Prehnitene (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Slowly add chlorosulfonic acid (1.1 equivalents) dropwise from the dropping funnel to the stirred solution over a period of 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Separate the organic layer and wash it sequentially with cold water and a saturated sodium bicarbonate solution until the effervescence ceases.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 1,2,3,4-tetramethylbenzene-5-sulfonyl chloride.

• The product can be further purified by recrystallization or chromatography if necessary.

Safety Precautions: Chlorosulfonic acid is highly corrosive and reacts violently with water. This reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Visualizing Chemical Processes

To illustrate a key industrial application of Prehnitene, the following diagram outlines the logical workflow for its production via the methylation of trimethylbenzenes.

Industrial Production of Prehnitene

Conclusion

The choice between Prehnitene, Durene, and Isodurene is dictated by the specific requirements of a given application. Prehnitene, being a liquid at room temperature with a higher boiling point than its isomers, is a suitable solvent for high-temperature reactions. Durene's high melting point and symmetrical structure make it a valuable starting material for the synthesis of polymers and other materials with specific structural properties. Isodurene, also a liquid, offers a different substitution pattern for synthetic transformations.

This guide provides a foundational dataset for researchers to make informed decisions. It is recommended to consult the primary literature and safety data sheets for more in-depth information before commencing any experimental work.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]

Quantitative Analysis of 1,2,3,4-Tetramethylbenzene: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of 1,2,3,4-tetramethylbenzene (B1201564) in complex mixtures, selecting the appropriate analytical methodology is paramount. This guide provides a comparative overview of the most common and effective techniques: Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Flame Ionization Detection (GC-FID), and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). The information presented is supported by experimental data and detailed protocols to aid in method selection and implementation.

Comparison of Analytical Method Performance

The quantitative performance of an analytical method is defined by several key parameters, including linearity, accuracy, precision, and sensitivity (limit of detection and quantification). While specific validated performance data for 1,2,3,4-tetramethylbenzene is not always available in published literature, data from structurally similar isomers like trimethylbenzenes serve as reliable proxies due to their similar physicochemical properties.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and polarity, with detection by mass fragmentation.	Separation based on volatility, with detection by ionization in a hydrogen-air flame.	Separation based on polarity using a reversed-phase column, with detection by UV absorbance.
Linearity (R²)	> 0.998	> 0.99	> 0.999
Accuracy (% Recovery)	95 - 105%	85 - 115%	98 - 102%
Precision (%RSD)	< 5%	< 10%	< 2%
Limit of Detection (LOD)	~0.005 µg/mL	~0.01 ppm	~0.01 µg/mL
Limit of Quantification (LOQ)	~0.015 µg/mL	1 - 10 µ g/media	~0.03 µg/mL
Specificity	Excellent; mass spectra provide high confidence in analyte identification.	Good; retention time is the primary identifier, potential for co-elution.	Good; potential for interference from co-eluting compounds with similar UV spectra.
Sample Throughput	Moderate	High	Moderate to High
Instrumentation Cost	High	Low to Moderate	Moderate

Experimental Protocols

Detailed methodologies for the three primary analytical techniques are provided below. These protocols are based on established methods for similar aromatic hydrocarbons and can be adapted for the specific analysis of 1,2,3,4-tetramethylbenzene.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high selectivity and sensitivity, making it ideal for the analysis of 1,2,3,4-tetramethylbenzene in complex matrices.

1. Sample Preparation (for liquid samples):

• Dilute the sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane) to a concentration within the calibration range.

• Add an appropriate internal standard (e.g., deuterated toluene) for improved accuracy and precision.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Source Temperature: 230 °C.

• MS Transfer Line Temperature: 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

3. Quantification:

• Create a calibration curve using standards of 1,2,3,4-tetramethylbenzene of known concentrations.

• Quantify the analyte based on the peak area ratio of the analyte to the internal standard. The primary quantifier ion for 1,2,3,4-tetramethylbenzene is typically m/z 119 (M-15), with the molecular ion at m/z 134 also being monitored.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and cost-effective method suitable for routine analysis of 1,2,3,4-tetramethylbenzene, particularly at higher concentrations.

1. Sample Preparation:

• Similar to GC-MS, dilute the sample in a suitable solvent and add an internal standard.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Standard GC system equipped with an FID.

• Column: HP-5 (30 m x 0.32 mm ID, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 280 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 280 °C, hold for 10 minutes.

• Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

• FID Gas Flows: Hydrogen and air flows optimized for the detector.

3. Quantification:

• Prepare a series of calibration standards of 1,2,3,4-tetramethylbenzene.

• Generate a calibration curve by plotting the peak area response against the concentration.

• Determine the concentration of the analyte in the sample from the calibration curve.

Method 3: High-Performance Liquid Chromatography (HPLC-UV)

HPLC-UV is a versatile technique that can be used for the analysis of 1,2,3,4-tetramethylbenzene, especially for samples that are not amenable to GC analysis.[1][2]

1. Sample Preparation:

• Dissolve or dilute the sample in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection to remove particulate matter.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Standard HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm). A Newcrom R1 column can also be used.[1]

• Mobile Phase: Acetonitrile and Water (e.g., 70:30, v/v), isocratic. For mass spectrometry compatibility, formic acid can be used instead of phosphoric acid.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Quantification:

• Prepare a series of calibration standards of 1,2,3,4-tetramethylbenzene in the mobile phase.

• Construct a calibration curve by plotting the peak area of the analyte against its concentration.

• Quantify the concentration of 1,2,3,4-tetramethylbenzene in the samples by comparing their peak areas to the calibration curve.

Visualizing the Analytical Workflow

To better understand the logical flow of a quantitative analysis, the following diagrams illustrate a generalized experimental workflow and the key interrelationships in analytical method validation.

Caption: Generalized workflow for the quantitative analysis of 1,2,3,4-tetramethylbenzene.

Caption: Interrelationships of key analytical method validation parameters.

References

• 1. Separation of 1,2,3,4-Tetramethylbenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 1,2,3,4-Tetramethylbenzene | SIELC Technologies [sielc.com]

A Comparative Analysis of the Oxidation Potential of Prehnitene and Durene for Industrial Applications

An in-depth guide for researchers and chemical industry professionals on the electrochemical and catalytic oxidation of two key tetramethylbenzene isomers, Prehnitene and Durene, providing critical data on their reactivity, reaction pathways, and experimental protocols.

Introduction

Prehnitene (1,2,3,4-tetramethylbenzene) and Durene (1,2,4,5-tetramethylbenzene) are aromatic hydrocarbons that serve as important precursors in the synthesis of high-performance polymers and other valuable chemical intermediates. Their oxidation products, particularly pyromellitic dianhydride derived from Durene, are crucial monomers for polyimides used in electronics and aerospace industries. The relative ease and selectivity of oxidation of these isomers are critical factors for process efficiency and economics. This guide provides a comparative analysis of the oxidation potential of Prehnitene and Durene, supported by electrochemical data and insights into their behavior under various oxidative conditions.

Electrochemical Properties: A Tale of Two Isomers

The standard oxidation potential of an aromatic compound is a fundamental measure of its susceptibility to electron loss. A lower oxidation potential generally indicates a greater ease of oxidation. The half-wave oxidation potentials (E₁/₂) for Prehnitene and Durene, measured against a normal hydrogen electrode (NHE), are remarkably similar, suggesting comparable intrinsic tendencies to undergo oxidation.

Compound	Structure	Half-Wave Oxidation Potential (E₁/₂) vs. NHE
Prehnitene	1,2,3,4-Tetramethylbenzene	2.0 V[1]
Durene	1,2,4,5-Tetramethylbenzene	2.03 V

Despite the close proximity of their oxidation potentials, the structural differences between the two isomers can lead to distinct outcomes in practical oxidation reactions, influencing product distribution and reaction rates.

Catalytic Oxidation: Pathways and Industrial Relevance

The industrial oxidation of tetramethylbenzenes is predominantly carried out through catalytic processes, which can be broadly categorized into vapor-phase and liquid-phase methods.

Durene Oxidation to Pyromellitic Dianhydride

The oxidation of Durene is a well-established industrial process, primarily aimed at the production of pyromellitic acid, which is then dehydrated to pyromellitic dianhydride (PMDA).

Liquid-Phase Oxidation: This is the main industrial route for PMDA production. The process typically involves the oxidation of Durene in an acetic acid solvent at elevated temperatures (180–220 °C) and pressures (2.0–3.0 MPa), utilizing a cobalt-manganese-bromine (Co-Mn-Br) catalyst system. Oxygen is supplied in a significant molar excess. This method is known for its high yield and stable operation, although it necessitates solvent recovery and wastewater treatment.

Vapor-Phase Oxidation: An alternative method involves the catalytic oxidation of Durene in the vapor phase over a vanadium-titanium (B8517020) oxide catalyst at high temperatures.

Prehnitene Oxidation: An Area of Untapped Potential

Experimental Protocols

Liquid-Phase Catalytic Oxidation of Durene

Objective: To synthesize pyromellitic acid via the liquid-phase oxidation of Durene.

Materials:

• Durene (1,2,4,5-tetramethylbenzene)

• Acetic acid (solvent)

• Cobalt(II) acetate (B1210297) tetrahydrate (catalyst)

• Manganese(II) acetate tetrahydrate (catalyst)

• Sodium bromide (catalyst promoter)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature and pressure controls.

• Oxygen or compressed air source.

Procedure:

• Charge the autoclave reactor with Durene, acetic acid, cobalt acetate, manganese acetate, and sodium bromide.

• Seal the reactor and purge with an inert gas (e.g., nitrogen).

• Heat the mixture to the desired reaction temperature (e.g., 180-220 °C) with constant stirring.

• Introduce oxygen or compressed air into the reactor to maintain the desired pressure (e.g., 2.0-3.0 MPa).

• Maintain the reaction for a specified duration (e.g., 3-6 hours), continuously monitoring temperature and pressure.

• After the reaction, cool the reactor to room temperature.

• Vent the excess gas.

• The product, pyromellitic acid, will precipitate out of the solution upon cooling.

• Collect the solid product by filtration and wash with fresh acetic acid and then water.

• Dry the product under vacuum.

Reaction Pathways and Mechanisms

The oxidation of Durene to pyromellitic acid is a complex free-radical chain reaction. The Co-Mn-Br catalyst system plays a crucial role in initiating and propagating the radical chain.

Caption: Simplified reaction pathway for the liquid-phase oxidation of Durene to Pyromellitic Acid.

The mechanism of anodic oxidation of polymethylbenzenes on an electrode surface involves the initial formation of a radical cation, followed by deprotonation and further oxidation steps. The specific pathway and product distribution are influenced by the electrode material, solvent, and supporting electrolyte.

Caption: General experimental workflow for the anodic oxidation of aromatic compounds.

Conclusion and Outlook

Both Prehnitene and Durene exhibit similar electrochemical oxidation potentials, indicating a comparable inherent reactivity towards oxidation. However, the industrial focus has predominantly been on the oxidation of Durene due to the high demand for its derivative, pyromellitic dianhydride. The liquid-phase catalytic oxidation of Durene is a mature and efficient process.

The oxidation of Prehnitene remains a comparatively unexplored area with potential for the synthesis of other valuable benzene (B151609) polycarboxylic acids. The steric arrangement of its methyl groups may offer unique selectivity in certain oxidation reactions. Further research into the catalytic and electrochemical oxidation of Prehnitene is warranted to unlock its potential as a feedstock for specialty chemicals. Direct comparative studies under identical conditions are necessary to fully elucidate the differences in reactivity and product distribution between these two important isomers. Such studies would provide invaluable data for the design of novel and efficient chemical manufacturing processes.

References

• 1. files.core.ac.uk [files.core.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of 1,2,3,4-Tetramethylbenzene: A Guide for Laboratory Professionals

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1,2,3,4-tetramethylbenzene (B1201564) (CAS No. 488-23-3), a flammable aromatic hydrocarbon. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. This guide is intended for researchers, scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions

Before handling 1,2,3,4-tetramethylbenzene, it is imperative to be familiar with its potential hazards. This compound is a combustible liquid and can cause skin and eye irritation.[1][2] Inhalation of vapors may also lead to respiratory irritation.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.

• Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation, use a NIOSH-approved respirator with an organic vapor cartridge.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Quantitative Data for 1,2,3,4-Tetramethylbenzene

For quick reference, the following table summarizes key quantitative data for 1,2,3,4-tetramethylbenzene.

Property	Value
CAS Number	488-23-3
Molecular Formula	C₁₀H₁₄
Molecular Weight	134.22 g/mol
Appearance	Colorless liquid
Boiling Point	205 °C (401 °F)[3]
Melting Point	-6.2 °C (20.8 °F)[3]
Flash Point	68.3 °C (154.9 °F)[3]
Density	0.90 g/cm³[3]
Solubility in Water	Nearly insoluble[3]
OSHA PEL	No specific limit established. For mixed Trimethylbenzene isomers: 25 ppm (120 mg/m³) TWA.[4]
NIOSH REL	No specific limit established. For 1,2,4-Trimethylbenzene: 25 ppm (125 mg/m³) TWA.[5]
ACGIH TLV	No specific limit established. For Trimethyl benzene (B151609) (mixed isomers): 10 ppm TWA[6].[4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Step-by-Step Disposal Protocol

The proper disposal of 1,2,3,4-tetramethylbenzene is managed as a hazardous waste, primarily due to its flammability.

Experimental Protocol for Waste Segregation and Storage:

• Waste Identification: 1,2,3,4-Tetramethylbenzene waste must be classified as hazardous. Given its combustible nature, it is likely to fall under the EPA hazardous waste code D001 for ignitability .[7]

• Container Selection: Use a designated, leak-proof, and chemically compatible waste container. The container should have a secure screw-top cap.

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "1,2,3,4-Tetramethylbenzene," and the associated hazards (e.g., "Flammable," "Irritant").

• Segregation: Do not mix 1,2,3,4-tetramethylbenzene waste with other waste streams, especially incompatible materials such as strong oxidizing agents.

• Accumulation: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be a cool, dry, and well-ventilated space, away from sources of ignition.

• Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand). Collect the contaminated absorbent and place it in a sealed, labeled hazardous waste container for disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,2,3,4-Tetramethylbenzene.

Caption: Disposal workflow for 1,2,3,4-Tetramethylbenzene.

Final Disposal

Once the waste container is full, or if it has been in accumulation for the maximum allowed time per institutional and regulatory guidelines, arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Prehnitene - Wikipedia [en.wikipedia.org]
• 4. TRIMETHYLBENZENE, MIXED ISOMERS | Occupational Safety and Health Administration [osha.gov]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,2,4-Trimethylbenzene [cdc.gov]
• 6. epa.gov [epa.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 1,2,3,4-Tetramethylbenzene

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 1,2,3,4-Tetramethylbenzene (also known as Prehnitene), a flammable aromatic hydrocarbon. Adherence to these protocols is critical for minimizing risks and ensuring the well-being of all laboratory personnel.

Personal Protective Equipment (PPE): Your First Line of Defense

A systematic approach to selecting and using PPE is vital when handling 1,2,3,4-Tetramethylbenzene. The following table summarizes the required equipment.

Protection Type	Recommended Equipment	Key Specifications & Considerations
Eye and Face Protection	Chemical safety goggles or a face shield.[1][2]	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield should be used in conjunction with goggles when there is a splash hazard.[2]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[2] Fire/flame resistant and impervious clothing.[1]	The thickness of the glove material generally correlates with greater chemical resistance; always check the manufacturer's glove selection chart for specific breakthrough times.[2] Contaminated clothing should be removed and washed before reuse.[1][3]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator.[2]	To be used when ventilation is inadequate, if exposure limits are exceeded, or if irritation or other symptoms are experienced.[1][2] The type of respirator will depend on the specific workplace conditions and exposure levels.[2]
General Hygiene	Accessible eyewash station and safety shower.[2]	Ensure that eyewash stations and safety showers are close to the workstation location.[4]

Chemical Properties and Hazards

Understanding the physical and chemical properties of 1,2,3,4-Tetramethylbenzene is crucial for safe handling.

Property	Value
Molecular Formula	C₁₀H₁₄[5][6]
Molecular Weight	134.22 g/mol [5][7]
Appearance	Colorless liquid[6]
Melting Point	-6.2 °C[6]
Boiling Point	205 °C[6]
Density	0.90 g/cm³[6]
Flash Point	68.3 °C[6]
Solubility in Water	33.9 mg/L[6]

Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7]

Safe Handling and Storage: A Step-by-Step Workflow

The following diagram outlines the essential workflow for the safe handling and disposal of 1,2,3,4-Tetramethylbenzene.

Safe handling workflow for 1,2,3,4-Tetramethylbenzene.

Operational Plan: From Receipt to Disposal

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the container in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents.[4]

• Keep the container tightly closed and stored in a locked-up location.[1][4]

Handling Procedures:

• Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of vapors.[3]

• Avoid all personal contact, including inhalation and contact with skin and eyes.[3][8]

• Keep away from heat, sparks, open flames, and other ignition sources.[4]

• Use non-sparking tools and take precautionary measures against static discharge.[4]

• Ground/bond container and receiving equipment.[9]

Emergency Procedures for Spills and Exposure:

• Spills: In case of a small spill, use absorbent paper to pick up the material and place it in a sealed, vapor-tight plastic bag for disposal.[10] For larger spills, remove all ignition sources, clear the area, and move upwind.[8]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If skin irritation occurs, seek medical attention.[1]

• Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.[1]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you feel unwell, get medical help.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan: Ensuring Environmental Responsibility

All waste must be handled in accordance with local, state, and federal regulations.[8]

• Dispose of contents and container to an approved waste disposal plant.[1][4]

• Do not allow the chemical to enter drains, as it is toxic to aquatic life with long-lasting effects.[1][9]

• Contaminated packaging should be disposed of as unused product.[11]

• For significant quantities, consider consulting a licensed professional waste disposal service.[11] It may be possible to burn the material in a chemical incinerator equipped with an afterburner and scrubber.[11]

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,2,3,4-Tetramethylbenzene | CAS No: 488-23-3 [aquigenbio.com]
• 4. fishersci.com [fishersci.com]
• 5. scbt.com [scbt.com]
• 6. Prehnitene - Wikipedia [en.wikipedia.org]
• 7. 1,2,3,4-Tetramethylbenzene | C10H14 | CID 10263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. 1,2,4,5-TETRAMETHYLBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. file1.lookchem.com [file1.lookchem.com]